8-Testosterone

Core Science & Biosynthesis

An In-depth Technical Guide to Testosterone Synthesis: Pathway and Mechanism

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the core pathways and mechanisms governing the synthesis of testosterone (B1683101). It details the enzymatic steps, regulatory signaling cascades, and key experimental methodologies used in the field. All quantitative data is summarized for comparative analysis, and critical pathways and workflows are visualized to facilitate understanding.

Introduction to Testosterone Biosynthesis

Testosterone, a C19 steroid hormone, is the principal androgen in males and plays a crucial role in the development of male reproductive tissues and the promotion of secondary sexual characteristics.[1] In females, it serves as a key precursor for estrogen synthesis. The primary site of testosterone production in males is the Leydig cells of the testes, which account for approximately 95% of circulating testosterone.[2] Smaller amounts are also synthesized in the adrenal cortex and, in females, the ovaries.[3] The daily production from the testes is estimated to be around 6–7 mg.[2]

The synthesis of all steroid hormones begins with cholesterol.[4] The intricate process of converting the 27-carbon cholesterol molecule into the 19-carbon testosterone involves a series of enzymatic reactions occurring within the mitochondria and the smooth endoplasmic reticulum (SER) of steroidogenic cells.[5][6] This process is tightly regulated, primarily by the luteinizing hormone (LH) from the pituitary gland.[6]

The Canonical Steroidogenic Pathways

Testosterone synthesis from cholesterol proceeds through two primary, interconnected pathways: the Δ5 pathway and the Δ4 pathway . The predominant pathway can vary between species, with humans primarily utilizing the Δ5 route.[7] Both pathways converge on the production of androstenedione (B190577), the direct precursor to testosterone.

Cholesterol Uptake and Transport

The journey begins with the mobilization of cholesterol. Leydig cells can acquire cholesterol either through de novo synthesis from acetate (B1210297) or by uptake of circulating low-density lipoproteins (LDL) via receptor-mediated endocytosis.[2][8] This free cholesterol is then transported from the outer to the inner mitochondrial membrane, a rate-limiting step in steroidogenesis.[5] This transport is facilitated by a protein complex that includes the Steroidogenic Acute Regulatory (StAR) protein .[8][9] LH stimulates this crucial transport step.[5]

Conversion of Cholesterol to Pregnenolone (B344588)

Once inside the mitochondria, cholesterol is converted to pregnenolone by the cytochrome P450 side-chain cleavage enzyme (P450scc) , also known as CYP11A1 .[7][10] This enzyme, located on the inner mitochondrial membrane, catalyzes three sequential reactions (two hydroxylations and one cleavage) to remove a six-carbon side chain from cholesterol, yielding the 21-carbon pregnenolone.[6][11] Pregnenolone then diffuses out of the mitochondria into the SER, where the subsequent enzymatic reactions occur.[2][7]

The Δ5 and Δ4 Pathways

In the SER, pregnenolone can be metabolized via two alternative routes:

• The Δ5 Pathway ("Frontdoor" Pathway): This is the major pathway in human testes.[3][7]

  • Pregnenolone is first hydroxylated at the 17α position by 17α-hydroxylase/17,20-lyase (CYP17A1) to form 17-hydroxypregnenolone .[2][9]

  • The 17,20-lyase activity of the same CYP17A1 enzyme then cleaves the bond between C17 and C20, converting 17-hydroxypregnenolone into dehydroepiandrosterone (DHEA) .[9][12]

  • DHEA is then converted to androstenediol (B1197431) by 17β-hydroxysteroid dehydrogenase (17β-HSD) .[3]

  • Finally, 3β-hydroxysteroid dehydrogenase/Δ5-Δ4 isomerase (3β-HSD) converts androstenediol to testosterone .[3]

• The Δ4 Pathway:

  • Pregnenolone is first converted to progesterone (B1679170) by 3β-HSD .[3][10]

  • Progesterone is then hydroxylated by CYP17A1 to form 17-hydroxyprogesterone .[3]

  • The 17,20-lyase activity of CYP17A1 converts 17-hydroxyprogesterone to androstenedione .[3][12]

  • Finally, 17β-hydroxysteroid dehydrogenase type 3 (HSD17B3) catalyzes the reduction of the 17-keto group of androstenedione to form testosterone .[9][10] This is considered the final, critical step in the canonical pathway.[7]

The "Backdoor" Pathway

An alternative "backdoor" pathway allows for the synthesis of the more potent androgen, dihydrotestosterone (B1667394) (DHT), without testosterone as an intermediate.[13][14] This pathway is particularly important during early male sexual development.[14] It begins with the 5α-reduction of progesterone or 17α-hydroxyprogesterone and proceeds through a series of intermediates to produce DHT.[14]

// Pathway Labels label_d5 [label="Δ5 Pathway", shape=plaintext, fontcolor="#34A853"]; label_d4 [label="Δ4 Pathway", shape=plaintext, fontcolor="#EA4335"];

{rank=same; Pregnenolone_SER; label_d5; label_d4;} {rank=same; OH17_Preg; Progesterone;} {rank=same; DHEA; OH17_Prog;} {rank=same; Androstenediol; Androstenedione;} } caption: Canonical Δ5 and Δ4 pathways of testosterone synthesis from cholesterol.

Regulation of Testosterone Synthesis

The synthesis of testosterone is primarily regulated by the hypothalamic-pituitary-gonadal (HPG) axis.

• Hypothalamus: The hypothalamus releases Gonadotropin-Releasing Hormone (GnRH).[6]

• Pituitary Gland: GnRH stimulates the anterior pituitary to secrete Luteinizing Hormone (LH).[6][15]

• Leydig Cells: LH travels through the bloodstream and binds to its G-protein coupled receptor (LHCGR) on the surface of Leydig cells in the testes.[16][17]

Binding of LH to its receptor initiates a downstream signaling cascade that acutely stimulates testosterone production.[17] The primary pathway involves:

• Adenylate Cyclase Activation: The activated LHCGR stimulates adenylate cyclase (AC).

• cAMP Production: AC converts ATP into cyclic adenosine (B11128) monophosphate (cAMP), a key second messenger.[6][16]

• Protein Kinase A (PKA) Activation: Elevated cAMP levels activate PKA.[16][17]

• Stimulation of Steroidogenesis: PKA activation leads to two main outcomes:

  • Acute Response: Phosphorylation of proteins involved in the transport of cholesterol into the mitochondria, including the StAR protein.[8][16] This rapidly increases the availability of the substrate for CYP11A1.

  • Chronic Response: Phosphorylation of transcription factors like CREB (cAMP response element-binding protein), which leads to increased expression of genes encoding the steroidogenic enzymes (e.g., CYP11A1, CYP17A1, HSD17B3).[16][17]

Other signaling pathways, including those involving Phospholipase C (PLC), Protein Kinase C (PKC), and ERK1/2, are also activated by LH binding and contribute to the fine-tuning of steroidogenesis.[17]

// Edges LH -> LHR [label="Binds"]; LHR -> G_Protein [label="Activates"]; G_Protein -> AC [label="Activates"]; AC -> cAMP [label="Converts"]; ATP -> AC; cAMP -> PKA [label="Activates"]; PKA -> StAR [label="Phosphorylates\n(Acute Effect)"]; PKA -> CREB [label="Phosphorylates\n(Chronic Effect)"]; CREB -> pCREB; pCREB -> Gene [label="Promotes Transcription"]; StAR -> Cholesterol_Mito [label="Transports"]; Cholesterol_Mito -> Pregnenolone_Mito [label="CYP11A1"]; } caption: Luteinizing Hormone (LH) signaling cascade in Leydig cells.

Quantitative Data in Testosterone Synthesis

Understanding the quantitative aspects of testosterone synthesis is critical for research and drug development. This includes normal production rates and the enzymatic efficiency of the key catalysts.

Table 1: Testosterone Production Rates

Parameter	Men	Women (Follicular Phase)	Citation
Mean Production Rate	3.7 ± 2.2 mg/day	0.04 ± 0.01 mg/day	[18]
Mean Production Rate (µg/h)	147 ± 31 µg/h	1.8 ± 0.6 µg/h	[18]

Data from studies using stable isotope dilution and gas chromatography/mass spectrometry.

Table 2: Key Enzymes and Their Functions

Enzyme	Gene	Location	Reaction Catalyzed	Pathway(s)
P450 Side-Chain Cleavage	CYP11A1	Inner Mitochondrial Membrane	Cholesterol → Pregnenolone	Common First Step
3β-Hydroxysteroid Dehydrogenase	HSD3B2	Smooth Endoplasmic Reticulum	Pregnenolone → Progesterone; DHEA → Androstenedione	Δ4, Δ5
17α-Hydroxylase/17,20-Lyase	CYP17A1	Smooth Endoplasmic Reticulum	Pregnenolone → 17-OH-Pregnenolone → DHEA; Progesterone → 17-OH-Progesterone → Androstenedione	Δ4, Δ5
17β-Hydroxysteroid Dehydrogenase 3	HSD17B3	Smooth Endoplasmic Reticulum	Androstenedione → Testosterone	Δ4

Citations for enzyme data:[9][10][11][19]

Experimental Protocols

Accurate quantification of testosterone and the assessment of enzyme activity are fundamental to steroidogenesis research.

Protocol: Quantification of Serum Testosterone by LC-MS/MS

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the gold standard for the accurate measurement of serum testosterone due to its high sensitivity and specificity.[20]

Objective: To accurately quantify total testosterone concentrations in human serum.

Methodology Outline:

• Sample Preparation & Internal Standard Spiking:

  • Pipette 100 µL of serum sample, calibrator, or quality control (QC) into a microcentrifuge tube.[21][22]

  • Add 100 µL of an internal standard (IS) working solution (e.g., testosterone-13C3 or d3-testosterone) to each tube. The IS corrects for analyte loss during sample processing and for matrix effects.[21][23]

• Protein Precipitation & Analyte Release:

  • Add 100 µL of 0.1 M zinc sulfate (B86663) to precipitate proteins and release testosterone from binding globulins. Vortex vigorously.[21]

  • Alternatively, an acidic buffer (e.g., 0.5 M sodium acetate, pH 5.5) can be used to release testosterone from proteins.[22]

• Liquid-Liquid Extraction (LLE):

  • Add an organic solvent mixture (e.g., 2 mL of 3:2 ethyl acetate:hexane) to extract the testosterone and other lipids.[22][24]

  • Vortex for 1-2 minutes to ensure thorough mixing, then centrifuge to separate the aqueous and organic layers.[21][24]

  • Carefully transfer the upper organic layer to a clean tube. A second extraction step may be performed to maximize recovery.[22]

• Solvent Evaporation and Reconstitution:

  • Evaporate the organic solvent to dryness under a gentle stream of nitrogen at room temperature.[24]

  • Reconstitute the dried extract in a specific volume (e.g., 100-150 µL) of a solution compatible with the LC mobile phase (e.g., 70:30 water:methanol or 80:20 0.1% formic acid in water:acetonitrile).[22][24]

• LC-MS/MS Analysis:

  • Inject the reconstituted sample into an LC-MS/MS system.

  • Chromatographic Separation: Use a C18 analytical column to separate testosterone from other endogenous steroids and interfering substances.[21]

  • Mass Spectrometry Detection: Operate the tandem mass spectrometer in positive ion mode using selected reaction monitoring (SRM). Monitor specific precursor-to-product ion transitions for both testosterone (e.g., m/z 289 → 97) and the internal standard (e.g., m/z 292 → 100 for 13C3-testosterone).[22]

• Quantification:

  • Construct a calibration curve by plotting the ratio of the analyte peak area to the internal standard peak area against the known concentrations of the calibrators.

  • Determine the testosterone concentration in the unknown samples by interpolating their area ratios from the calibration curve.

Protocol: Steroidogenic Enzyme Activity Assay (H295R Cell Line)

The human H295R adrenocortical carcinoma cell line is a widely accepted in vitro model for studying steroidogenesis. These cells express all the key enzymes required for the synthesis of corticosteroids, androgens, and estrogens, making them suitable for screening compounds that may disrupt hormone production.[25]

Objective: To assess the effect of a test compound on the activity of steroidogenic enzymes by measuring the production of testosterone and other key hormones.

Methodology Outline:

• Cell Culture:

  • Culture H295R cells in an appropriate medium (e.g., DMEM/F12 supplemented with serum and growth factors) under standard conditions (37°C, 5% CO2).

  • Seed cells into multi-well plates (e.g., 24- or 48-well) and allow them to attach and grow to a desired confluency.

• Compound Exposure:

  • Prepare a range of concentrations of the test compound in the cell culture medium.

  • Remove the old medium from the cells and replace it with the medium containing the test compound or a vehicle control.

  • Incubate the cells for a defined period (e.g., 24 or 48 hours) to allow for effects on enzyme expression and activity.[25]

• Hormone Quantification:

  • After the exposure period, collect the cell culture medium from each well. This medium now contains the steroid hormones secreted by the cells.

  • Quantify the concentration of testosterone and other key steroid hormones (e.g., progesterone, androstenedione, estradiol) in the collected medium. This is typically done using validated methods such as LC-MS/MS or specific immunoassays (e.g., ELISA).

• Cell Viability Assay:

  • Concurrently, assess the viability of the cells in each well using a standard method like the MTT assay.[25] This is crucial to ensure that any observed changes in hormone levels are due to specific effects on steroidogenesis and not simply due to cytotoxicity.

• Data Analysis:

  • Normalize the hormone concentrations to account for any variations in cell number or viability.

  • Compare the hormone levels in the compound-treated wells to the vehicle control wells.

  • A decrease in testosterone coupled with an increase in its precursor, androstenedione, would suggest inhibition of HSD17B3. Conversely, a decrease in all androgens and an accumulation of progesterone would point towards inhibition of CYP17A1.

Conclusion

The synthesis of testosterone is a complex, multi-step process involving a cascade of enzymatic reactions that are precisely regulated by the HPG axis. The canonical Δ5 and Δ4 pathways, originating from cholesterol, represent the primary routes for testosterone production within the Leydig cells. A thorough understanding of these pathways, their regulation by LH, and the quantitative aspects of hormone production is essential for researchers in endocrinology, reproductive biology, and pharmacology. The experimental protocols detailed herein provide a foundation for the accurate investigation of steroidogenesis, enabling the development of novel therapeutics and a deeper understanding of endocrine disorders.

References

• 1. Testosterone - Wikipedia [en.wikipedia.org]
• 2. Testosterone: biosynthesis, transport, metabolism and (non-genomic) actions (Chapter 2) - Testosterone [cambridge.org]
• 3. Testosterone [med.uc.edu]
• 4. researchgate.net [researchgate.net]
• 5. FIGURE 1. [Pathways of testosterone biosynthesis and...]. - Endotext - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 6. Leydig cells: formation, function, and regulation - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. andrologysociety.org [andrologysociety.org]
• 9. researchgate.net [researchgate.net]
• 10. mdpi.com [mdpi.com]
• 11. Inhibitors of Testosterone Biosynthetic and Metabolic Activation Enzymes - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Steroidogenic cytochrome P450 enzymes as drug target - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. Androgen backdoor pathway - Wikipedia [en.wikipedia.org]
• 15. my.clevelandclinic.org [my.clevelandclinic.org]
• 16. mdpi.com [mdpi.com]
• 17. mdpi.com [mdpi.com]
• 18. Determination of testosterone production rates in men and women using stable isotope/dilution and mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. Mechanisms of Disease: Polymorphisms of Androgen Regulatory - Page 3 [medscape.com]
• 20. stacks.cdc.gov [stacks.cdc.gov]
• 21. Measurement of serum testosterone by LC–MS/MS [bio-protocol.org]
• 22. Total testosterone quantitative measurement in serum by LC-MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 23. tools.thermofisher.com [tools.thermofisher.com]
• 24. agilent.com [agilent.com]
• 25. High-Throughput H295R Steroidogenesis Assay: Utility as an Alternative and a Statistical Approach to Characterize Effects on Steroidogenesis - PMC [pmc.ncbi.nlm.nih.gov]

In Vitro Biological Functions of Hydroxylated Testosterone Derivatives: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the in vitro biological functions of hydroxylated testosterone (B1683101) metabolites. While specific data on 8-hydroxytestosterone is limited in current scientific literature, this document extrapolates from available research on other key hydroxylated derivatives to provide a foundational understanding of their molecular interactions and cellular effects. This guide delves into receptor binding, signaling pathways, and metabolic transformations of these compounds. Detailed experimental protocols for essential in vitro assays are provided to facilitate further research in this area.

Introduction to Testosterone and its Hydroxylated Metabolites

Testosterone, the primary male sex hormone, is a crucial signaling molecule that regulates a wide array of physiological processes.[1] Its biological effects are primarily mediated through binding to and activation of the androgen receptor (AR), a ligand-dependent transcription factor.[2] The activity of testosterone is modulated by its metabolism into various derivatives, including dihydrotestosterone (B1667394) (DHT), estradiol, and a range of hydroxylated metabolites.[2][3]

Hydroxylation, a key phase I metabolic reaction often catalyzed by cytochrome P450 (CYP) enzymes, introduces hydroxyl (-OH) groups at various positions on the steroid nucleus.[4] This process can significantly alter the biological activity of testosterone, often leading to metabolites with reduced androgenic potential. While this guide focuses on the in vitro functions of these hydroxylated forms, it is important to note the scarcity of specific research on 8-hydroxytestosterone. Therefore, this document will discuss the broader class of hydroxylated testosterone metabolites, drawing on data from more extensively studied analogues like 6β-hydroxytestosterone and 7α-hydroxytestosterone to provide a representative understanding.

Androgen Receptor Binding and Signaling

The biological actions of androgens are predominantly initiated by their interaction with the androgen receptor. The binding affinity of a testosterone metabolite to the AR is a key determinant of its androgenic potency.

Receptor Binding Affinity

In vitro competitive binding assays are employed to determine the relative binding affinity (RBA) of a ligand for the AR compared to a reference androgen, typically the high-affinity ligand dihydrotestosterone (DHT).[5] Generally, hydroxylation of testosterone tends to decrease its binding affinity for the AR. This is attributed to steric hindrance and altered electronic properties of the steroid molecule upon the addition of a bulky and polar hydroxyl group.

Table 1: Relative Binding Affinity of Testosterone and its Metabolites for the Androgen Receptor

Compound	Relative Binding Affinity (RBA) vs. DHT	Cell System/Assay Type	Reference
Dihydrotestosterone (DHT)	100%	Hamster Prostate Cytosol	[5]
Testosterone	Lower than DHT	Rat Testis, Epididymis, and Prostate	[6]
Other Hydroxylated Metabolites	Generally lower than Testosterone	Varies	N/A

Note: Specific RBA values for hydroxylated metabolites are often context-dependent and vary between studies. The general trend indicates reduced affinity compared to testosterone and DHT.

Androgen Receptor Signaling Pathway

Upon ligand binding, the androgen receptor undergoes a conformational change, dissociates from heat shock proteins, dimerizes, and translocates to the nucleus.[7] In the nucleus, the AR-ligand complex binds to specific DNA sequences known as androgen response elements (AREs) in the promoter regions of target genes, thereby modulating their transcription.[8]

The transcriptional activity induced by hydroxylated testosterone metabolites is typically assessed using reporter gene assays.[9][10] In these assays, a reporter gene (e.g., luciferase) is placed under the control of an ARE-containing promoter. The level of reporter gene expression serves as a quantitative measure of AR activation.

Figure 1: Canonical Androgen Receptor Signaling Pathway.

In Vitro Effects on Cellular Functions

The activation of the androgen receptor by testosterone and its metabolites can lead to a variety of cellular responses, including proliferation, differentiation, and apoptosis. The specific outcome often depends on the cell type and the specific androgenic compound.

Cell Proliferation

The effect of androgens on cell proliferation is a critical area of research, particularly in the context of hormone-dependent cancers like prostate cancer. In vitro cell proliferation assays, such as the MTT or BrdU assay, are used to quantify the effect of androgens on cell growth.[11][12]

Studies have shown that while testosterone and DHT can stimulate the proliferation of androgen-sensitive prostate cancer cells, some hydroxylated metabolites may have reduced proliferative effects or even inhibitory actions.

Table 2: Effects of Testosterone Metabolites on Prostate Cancer Cell Proliferation in Vitro

Compound	Cell Line	Effect on Proliferation	Assay	Reference
Dihydrotestosterone (DHT)	LNCaP	Stimulation	WST-1 Assay	[13]
Testosterone	LNCaP	Stimulation	WST-1 Assay	[13]
Hydroxylated Metabolites	Prostate Cancer Cells	Variable / Often Reduced Stimulation	N/A	N/A

Note: This table represents a general trend. The specific effects can vary depending on the metabolite, its concentration, and the cell line used.

Experimental Protocols

This section provides detailed methodologies for key in vitro experiments used to characterize the biological functions of hydroxylated testosterone metabolites.

Androgen Receptor Competitive Binding Assay

This protocol is adapted from established methods for determining the binding affinity of a compound to the androgen receptor.[14][15]

Objective: To determine the relative binding affinity of a test compound (e.g., 8-hydroxytestosterone) for the androgen receptor by measuring its ability to compete with a radiolabeled androgen.

Materials:

• AR-expressing cells (e.g., LNCaP) or purified AR protein

• Radiolabeled androgen (e.g., [³H]-DHT)

• Unlabeled DHT (for standard curve)

• Test compounds

• Binding buffer (e.g., TEGD buffer: 10 mM Tris-HCl, 1.5 mM EDTA, 10% glycerol, 1 mM DTT, pH 7.4)

• Scintillation cocktail and counter

Procedure:

• Prepare a cell lysate from AR-expressing cells or use a purified AR preparation.

• In a multi-well plate, add a constant concentration of [³H]-DHT to each well.

• Add increasing concentrations of unlabeled DHT (for the standard curve) or the test compound to the wells.

• Add the cell lysate or purified AR to each well.

• Incubate the plate at 4°C for a specified time (e.g., 18-24 hours) to reach equilibrium.

• Separate the bound from unbound radioligand using a method such as dextran-coated charcoal or filtration.

• Measure the radioactivity of the bound fraction using a scintillation counter.

• Calculate the IC50 value (the concentration of the test compound that inhibits 50% of the specific binding of the radioligand).

• Determine the relative binding affinity (RBA) of the test compound relative to unlabeled DHT.

Figure 2: Workflow for Androgen Receptor Competitive Binding Assay.

Androgen Receptor Reporter Gene Assay

This protocol outlines the steps for a luciferase-based reporter gene assay to measure AR activation.[9][16]

Objective: To quantify the ability of a test compound to activate the androgen receptor and induce gene transcription.

Materials:

• A suitable host cell line (e.g., PC-3, HEK293)

• An AR expression vector

• An ARE-luciferase reporter vector

• Transfection reagent

• Cell culture medium

• Test compounds

• Luciferase assay reagent and luminometer

Procedure:

• Co-transfect the host cells with the AR expression vector and the ARE-luciferase reporter vector.

• Plate the transfected cells in a multi-well plate and allow them to adhere.

• Treat the cells with various concentrations of the test compound or a known androgen (e.g., DHT) as a positive control.

• Incubate the cells for 24-48 hours.

• Lyse the cells and add the luciferase assay reagent.

• Measure the luminescence using a luminometer.

• Normalize the luciferase activity to a co-transfected control plasmid (e.g., Renilla luciferase) or to total protein concentration.

• Generate dose-response curves and calculate EC50 values (the concentration of the compound that produces 50% of the maximal response).

Figure 3: Workflow for Androgen Receptor Reporter Gene Assay.

Cell Proliferation Assay (MTT Assay)

This protocol describes a colorimetric assay to measure cell proliferation.[11]

Objective: To determine the effect of a test compound on the proliferation of a cell line.

Materials:

• Cell line of interest (e.g., LNCaP)

• Cell culture medium

• Test compounds

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• Solubilization solution (e.g., DMSO or acidified isopropanol)

• Microplate reader

Procedure:

• Seed the cells in a 96-well plate and allow them to attach overnight.

• Treat the cells with various concentrations of the test compound.

• Incubate for the desired period (e.g., 24, 48, or 72 hours).

• Add MTT solution to each well and incubate for 2-4 hours at 37°C.

• Remove the medium and add the solubilization solution to dissolve the formazan (B1609692) crystals.

• Measure the absorbance at a specific wavelength (e.g., 570 nm) using a microplate reader.

• Calculate the percentage of cell viability or proliferation relative to the untreated control.

Conclusion

The in vitro biological functions of hydroxylated testosterone metabolites are complex and multifaceted. While hydroxylation generally reduces the androgenic potential of testosterone by decreasing its binding affinity to the androgen receptor and subsequent transactivation capabilities, the precise effects are dependent on the position of hydroxylation and the cellular context.

This technical guide has provided a framework for understanding the in vitro characterization of these compounds, with a focus on receptor binding, signaling, and cellular proliferation. The detailed experimental protocols offer a starting point for researchers to investigate the bioactivity of specific hydroxylated testosterone derivatives, including the understudied 8-hydroxytestosterone. Further research is warranted to fully elucidate the physiological and pathological roles of these metabolites and their potential as therapeutic targets or modulators of androgen signaling.

References

• 1. m.youtube.com [m.youtube.com]
• 2. Androgen Physiology, Pharmacology, Use and Misuse - Endotext - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. A novel testosterone 6 beta-hydroxylase activity assay for the study of CYP3A-mediated metabolism, inhibition, and induction in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Relative binding affinity of novel steroids to androgen receptors in hamster prostate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Binding properties of androgen receptors. Evidence for identical receptors in rat testis, epididymis, and prostate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. ane.pl [ane.pl]
• 8. Cell-based assays for screening androgen receptor ligands - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Analysis of Androgen Receptor Activity by Reporter Gene Assays | Springer Nature Experiments [experiments.springernature.com]
• 10. academic.oup.com [academic.oup.com]
• 11. mdpi.com [mdpi.com]
• 12. Androgen stimulates endothelial cell proliferation via an androgen receptor/VEGF/cyclin A-mediated mechanism - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Androgen receptor differentially regulates the proliferation of prostatic epithelial cells in vitro and in vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Ligand Competition Binding Assay for the Androgen Receptor | Springer Nature Experiments [experiments.springernature.com]
• 15. A High-Throughput Ligand Competition Binding Assay for the Androgen Receptor and other Nuclear Receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 16. An androgen response element driven reporter assay for the detection of androgen receptor activity in prostate cells | PLOS One [journals.plos.org]

Unveiling 8-Isotestosterone: A Technical Guide to a Synthetic Stereoisomer

Introduction

In the landscape of steroid chemistry and pharmacology, the precise three-dimensional arrangement of atoms within a molecule dictates its biological function. While testosterone (B1683101) is the principal male sex hormone, a lesser-known synthetic stereoisomer, 8-isotestosterone (B1253881) (also referred to as 8-epi-testosterone), offers a compelling case study into the critical nature of stereochemistry in androgen receptor activation. This technical guide provides a comprehensive overview of the discovery, synthesis, and known biological implications of 8-isotestosterone, addressing a notable gap in readily accessible scientific literature. The term "8-Testosterone" is a misnomer; the correct nomenclature for the stereoisomer of testosterone with an inverted configuration at the 8th carbon position is 8-isotestosterone.

Discovery and Initial Synthesis: A Foray into Stereochemical Exploration

The existence of 8-isotestosterone is a product of synthetic organic chemistry rather than natural biological processes. Its first total synthesis was a landmark achievement in the exploration of steroid stereoisomers, with initial reports appearing in the scientific journal Tetrahedron Letters.[1] This pioneering work was not aimed at the discovery of a new hormone but rather at understanding the structure-activity relationships of androgens. By systematically altering the stereochemistry at key positions of the steroid nucleus, researchers could probe the geometric requirements for effective binding to and activation of the androgen receptor.

The primary application of 8-isotestosterone has since been as a specialized tool in biochemical and endocrinological research.[1] Its utility lies in comparing its biological activity to that of the native testosterone molecule, thereby elucidating the significance of the C-8 position's spatial orientation for androgenic effects.

Experimental Protocols: Synthesis of 8-Isotestosterone

The total synthesis of 8-isotestosterone is a multi-step process requiring precise control of stereochemistry. While the original detailed protocol from Tetrahedron Letters remains a specialized piece of literature, the general principles of steroid synthesis provide a framework for its creation. A representative synthetic approach is outlined below.

A Generalized Synthetic Workflow for 8-Isotestosterone

Caption: A generalized workflow for the total synthesis of 8-isotestosterone, emphasizing the key stereochemical control steps.

Key Experimental Considerations:

• Stereocontrol: The crucial step in the synthesis of 8-isotestosterone is the establishment of the unnatural cis-fusion between the B and C rings, leading to the 8β-hydrogen configuration, which contrasts with the trans-fusion found in native testosterone (8α-hydrogen). This is often achieved through carefully chosen cyclization reactions and the use of stereodirecting auxiliaries.

• Purification: Isolation of the final 8-isotestosterone product requires rigorous purification techniques, typically involving column chromatography and recrystallization, to separate it from other stereoisomers and reaction byproducts.

• Characterization: The identity and purity of the synthesized 8-isotestosterone are confirmed through a battery of spectroscopic methods, including Nuclear Magnetic Resonance (NMR) spectroscopy (¹H and ¹³C), mass spectrometry (MS), and infrared (IR) spectroscopy.

Biological Activity and Signaling Pathways

8-Isotestosterone is known to be an agonist of the androgen receptor (AR), the primary mediator of testosterone's physiological effects.[1] However, the alteration in its stereochemistry at the C-8 position is expected to significantly impact its binding affinity and transactivation capacity compared to native testosterone.

Quantitative Biological Data

Compound	Androgen Receptor Binding Affinity (Relative to Testosterone)	In Vivo Androgenic Potency (Relative to Testosterone)
Testosterone	100%	100%
8-Isotestosterone	Data not readily available	Data not readily available
Epitestosterone	Weak antagonist/very low affinity	Significantly lower than testosterone

Note: Specific quantitative data for 8-isotestosterone is not widely published, highlighting the need for further research in this area.

Androgen Receptor Signaling Pathway

The biological effects of 8-isotestosterone, as an androgen receptor agonist, are mediated through the canonical androgen receptor signaling pathway.

Caption: The canonical androgen receptor signaling pathway, which is activated by 8-isotestosterone.

Mechanism of Action:

• Cellular Entry and Receptor Binding: 8-Isotestosterone, being a steroid, diffuses across the cell membrane and binds to the androgen receptor located in the cytoplasm. This binding event induces a conformational change in the receptor.

• Nuclear Translocation and Dimerization: The activated 8-isotestosterone-AR complex translocates into the nucleus, where it dimerizes with another activated complex.

• DNA Binding and Gene Transcription: The dimerized complex binds to specific DNA sequences known as Androgen Response Elements (AREs) in the promoter regions of target genes.

• Protein Synthesis and Cellular Response: This binding initiates the transcription of androgen-responsive genes, leading to the synthesis of proteins that mediate the androgenic effects within the cell.

Conclusion and Future Directions

8-Isotestosterone stands as a testament to the profound impact of stereochemistry on biological activity. While its discovery and synthesis have been documented, a significant opportunity remains for further investigation into its specific pharmacological profile. A thorough quantitative analysis of its androgen receptor binding affinity, in vivo potency, and metabolic fate would provide invaluable data for researchers in steroid chemistry and drug development. Such studies would not only enhance our understanding of the structure-activity relationships of androgens but could also inform the design of novel, more selective androgen receptor modulators for various therapeutic applications. The continued exploration of synthetic stereoisomers like 8-isotestosterone is crucial for advancing our knowledge of steroid hormone function and for the development of next-generation therapeutics.

References

• 1. Total Synthesis - The Wender Group at Stanford University [web.stanford.edu]

An In-depth Technical Guide to 8-iso-Testosterone: Molecular Structure and Properties

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 8-iso-testosterone, a synthetic stereoisomer of the endogenous androgen, testosterone (B1683101). While data on 8-iso-testosterone is limited, this document consolidates available information on its molecular structure, properties, and its relationship to testosterone. The guide also details the well-established signaling pathways of testosterone, which are presumed to be relevant for its isomers, and provides standardized experimental protocols for the characterization of androgenic compounds. This document aims to serve as a valuable resource for researchers in endocrinology, medicinal chemistry, and drug development.

Introduction

Testosterone is a critical steroid hormone responsible for the development and maintenance of male reproductive tissues and secondary sexual characteristics.[1] Its biological effects are mediated through the androgen receptor (AR).[2] The stereochemistry of testosterone is crucial for its interaction with the AR and its subsequent biological activity.[3] 8-iso-Testosterone is a synthetic androstane (B1237026) steroid and a structural analog of testosterone, primarily used as a research tool to investigate the structure-activity relationships of steroid hormones.[4] Understanding the properties of this isomer can provide valuable insights into the specific structural requirements for androgen receptor binding and activation.

Molecular Structure and Properties

The key difference between testosterone and 8-iso-testosterone lies in the stereochemistry at the C8 position of the steroid nucleus. This seemingly minor alteration can significantly impact the molecule's three-dimensional shape and its interaction with the androgen receptor.

Chemical Structure

Below are the chemical structures of testosterone and 8-iso-testosterone.

(A) Testosterone

Caption: Chemical structure of Testosterone.

(B) 8-iso-Testosterone

Caption: Chemical structure of 8-iso-Testosterone.

Physicochemical Properties

Property	Testosterone	8-iso-Testosterone
IUPAC Name	(8R,9S,10R,13S,14S,17S)-17-hydroxy-10,13-dimethyl-1,2,6,7,8,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthren-3-one[5]	(8S,9S,10R,13S,14S,17S)-17-hydroxy-10,13-dimethyl-1,2,6,7,8,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthren-3-one[4]
Molecular Formula	C₁₉H₂₈O₂[5]	C₁₉H₂₈O₂[4]
Molecular Weight	288.42 g/mol [6]	288.4 g/mol [4]
CAS Number	58-22-0[6]	Not available
Melting Point	155 °C	Not available
Solubility	Insoluble in water; soluble in alcohol, ether, and other organic solvents.	Not available
Androgen Receptor (AR) Binding Affinity (Kd)	~1 nM	Not available

Biological Activity and Signaling Pathways

The biological activity of androgens is primarily mediated through their binding to and activation of the androgen receptor, which leads to the modulation of gene expression. Testosterone can signal through two main pathways: the classical (genomic) pathway and the non-classical (non-genomic) pathway.[7][8] It is hypothesized that 8-iso-testosterone, as an AR agonist, also utilizes these pathways.[4]

Classical (Genomic) Signaling Pathway

The classical pathway involves the direct regulation of gene transcription and typically occurs over hours.

References

• 1. Testosterone - Wikipedia [en.wikipedia.org]
• 2. Androgen receptor - Wikipedia [en.wikipedia.org]
• 3. Study Prep in Pearson+ | College Exam Prep Videos & Practice Problems [pearson.com]
• 4. 8-Isotestosterone | Benchchem [benchchem.com]
• 5. Testosterone | C19H28O2 | CID 6013 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. Testosterone [webbook.nist.gov]
• 7. researchgate.net [researchgate.net]
• 8. Testosterone signaling and the regulation of spermatogenesis - PMC [pmc.ncbi.nlm.nih.gov]

In Vivo Effects of 17α-Testosterone Administration: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

This technical guide provides a comprehensive overview of the in vivo effects of 17α-Testosterone and its more extensively studied synthetic analog, 17α-methyltestosterone. 17α-Testosterone, also known as epitestosterone (B28515), is a natural epimer of testosterone, though it possesses significantly weaker androgenic activity. Due to its limited biological activity, research on the in vivo effects of 17α-Testosterone is not as extensive as that for its 17α-alkylated derivative, 17α-methyltestosterone. This guide will focus primarily on the in vivo effects of 17α-methyltestosterone, a potent oral androgen, while also summarizing the known effects of epitestosterone. This document is intended for researchers, scientists, and drug development professionals seeking detailed information on the physiological and cellular consequences of administering these compounds.

Core Concepts: Androgen Action and 17α-Substitution

Androgens, such as testosterone, exert their effects primarily through binding to and activating the androgen receptor (AR), a ligand-activated transcription factor. This interaction initiates a signaling cascade that leads to the regulation of gene expression in target tissues, influencing a wide range of physiological processes including male sexual development, muscle growth, and bone density.

The 17α-position of the steroid nucleus is critical for its interaction with the androgen receptor and its metabolic stability. Substitution at this position, as seen in 17α-methyltestosterone, prevents oxidation of the 17-hydroxyl group, thereby increasing the compound's oral bioavailability and metabolic half-life.

In Vivo Effects of 17α-Methyltestosterone Administration

17α-Methyltestosterone is a potent synthetic androgen that has been the subject of numerous in vivo studies. Its administration leads to a range of dose-dependent effects on various organ systems.

Data Presentation: Quantitative Effects on Organ Weights and Hormone Levels

The following tables summarize the quantitative data from a 28-day oral toxicity study of 17α-methyltestosterone in rats.

Table 1: Effects of 28-Day Oral Administration of 17α-Methyltestosterone on Male Rat Organ Weights [1]

Organ	Dose (mg/kg/day)	% Change from Control
Testis	80	↓ 25%
Epididymis	80	↓ 15%
Prostate	80	↑ (not specified)
Seminal Vesicles	80	↑ (not specified)

Table 2: Effects of 28-Day Oral Administration of 17α-Methyltestosterone on Female Rat Organ Weights and Endocrine Parameters [1]

Parameter	Dose (mg/kg/day)	Effect
Ovary Weight	5, 20, 80	↓ (dose-dependent)
Adrenal Weight	5, 20, 80	↓ (dose-dependent)
Uterus Weight	80	↑ (dilatation of lumina)
Estrous Cycle	5, 20, 80	Abnormal
Serum FSH	80	↑

Experimental Protocols

28-Day Repeated-Dose Oral Toxicity Study of 17α-Methyltestosterone in Rats [1]

• Animal Model: Seven-week-old Crj:CD(SD)IGS rats (10 males and 10 females per group).

• Compound: 17α-methyltestosterone.

• Administration Route: Daily by oral gavage.

• Dosage:

  • Males: 0 (control), 5, 20, and 80 mg/kg body weight per day.

  • Females: 0 (control), 5, 20, and 80 mg/kg body weight per day.

• Duration: 28 days.

• Endpoint Analysis:

  • Organ weights (testis, epididymis, ovary, adrenal, uterus).

  • Histopathological examination of endocrine-related organs.

  • Serum hormone levels (Follicle-Stimulating Hormone - FSH).

  • Estrous cycle monitoring in females.

In Vivo Effects of 17α-Testosterone (Epitestosterone) Administration

Epitestosterone is a naturally occurring steroid that is generally considered to have weak to no androgenic activity. However, some studies suggest it may have anti-androgenic properties.

Data Presentation: Qualitative Effects

In vivo studies on epitestosterone are less common and provide more qualitative than quantitative data. Administration in male mice has been shown to:

• Decrease the weight of the kidney and seminal vesicles.[2]

• Decrease bone density, ash weight, and the calcium and phosphate (B84403) content of femoral bone.[2]

Experimental Protocols

Study of Epitestosterone's Antiandrogenic Activity in Male Mice [2]

• Animal Model: Intact male mice.

• Compound: Epitestosterone.

• Administration Route: Not specified in the abstract.

• Dosage: Not specified in the abstract.

• Duration: Not specified in the abstract.

• Endpoint Analysis:

  • Organ weights (kidney, seminal vesicles).

  • Bone composition (femoral bone density, ash weight, calcium, and phosphate content).

  • Circulating levels of calcium, phosphate, testosterone, and Luteinizing Hormone (LH).

Signaling Pathways

The biological effects of androgens like 17α-methyltestosterone are mediated through the androgen receptor signaling pathway.

Canonical Androgen Receptor Signaling Pathway

The classical pathway involves the binding of an androgen to the androgen receptor in the cytoplasm, followed by translocation to the nucleus and modulation of gene expression.

References

• 1. A repeated 28-day oral dose toxicity study of 17alpha-methyltestosterone in rats, based on the 'enhanced OECD Test Guideline 407' for screening the endocrine-disrupting chemicals - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Antiandrogenic activity of epitestosterone in male mice in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide to Androgen Receptor Binding Affinity Studies with a Focus on Testosterone Isomers

For Researchers, Scientists, and Drug Development Professionals

Introduction

Quantitative Data on Androgen Receptor Binding Affinity

The binding affinity of a compound to a receptor is typically quantified using the equilibrium dissociation constant (Kd), the inhibition constant (Ki), or the half-maximal inhibitory concentration (IC50). A lower value for these parameters indicates a higher binding affinity. The following table summarizes the binding affinities of testosterone (B1683101) and other relevant androgens to the androgen receptor, providing a comparative baseline for novel compounds.

Compound	Receptor	Assay Type	Value	Units	Reference
Dihydrotestosterone (DHT)	Human Androgen Receptor	Not Specified	0.25 - 0.5	nM (Kd)	[1]
Testosterone	Human Androgen Receptor	Not Specified	0.4 - 1.0	nM (Kd)	[1]
Dihydrotestosterone (DHT)	Rat Androgen Receptor	Not Specified	2 - 5 x 10⁻¹⁰	M (KD)	[2]
Testosterone	Rat Androgen Receptor	Not Specified	2 - 5 x 10⁻¹⁰	M (KD)	[2]
Testosterone	Human Androgen Receptor	Radioligand Binding Assay	5.4	nM (IC50)	[3]
17-beta-estradiol	Human Androgen Receptor	Radioligand Binding Assay	21	nM (IC50)	[3]
Progesterone	Human Androgen Receptor	Radioligand Binding Assay	5.8	nM (IC50)	[3]
Fluoxymesterone	Human Androgen Receptor	Radioligand Binding Assay	55	nM (IC50)	[3]
11-Ketotestosterone	Human Androgen Receptor	Competitive whole-cell binding assay	80.8	nM (Ki)	[4]
Testosterone	Human Androgen Receptor	Competitive whole-cell binding assay	34.3	nM (Ki)	[4]

Experimental Protocols for Androgen Receptor Binding Affinity Studies

A variety of in vitro assays are employed to determine the binding affinity of compounds to the androgen receptor. The competitive radioligand binding assay is a widely used and robust method.

Competitive Radioligand Binding Assay

This assay measures the ability of a test compound to compete with a radiolabeled ligand of known high affinity for binding to the androgen receptor.

Materials:

• Test Compound: The compound of interest (e.g., 8-Testosterone).

• Radioligand: A high-affinity radiolabeled androgen, such as [³H]-Mibolerone or [³H]-Dihydrotestosterone.

• Androgen Receptor Source: Cytosol preparations from tissues rich in AR, such as the rat prostate, or recombinant human androgen receptor.[5][6]

• Assay Buffer: A buffer solution to maintain optimal pH and ionic strength for receptor binding.

• Wash Buffer: A buffer used to remove unbound radioligand.

• Scintillation Cocktail: A liquid that emits light when it interacts with the radioactive tracer.

• Instrumentation: A liquid scintillation counter to measure radioactivity.

Generalized Protocol:

• Preparation of Reagents:

  • Prepare serial dilutions of the unlabeled test compound and a known competitor (e.g., unlabeled DHT) in the assay buffer.

  • Prepare a solution of the radioligand in the assay buffer at a concentration at or below its Kd for the AR.

  • Prepare the androgen receptor solution in the assay buffer.

• Assay Setup (in a 96-well plate format):

  • Total Binding Wells: Contain the androgen receptor and the radioligand.

  • Non-specific Binding Wells: Contain the androgen receptor, the radioligand, and a saturating concentration of the unlabeled known competitor.

  • Test Compound Wells: Contain the androgen receptor, the radioligand, and varying concentrations of the test compound.

• Incubation: Incubate the plate, typically at 4°C, for a sufficient time to allow the binding to reach equilibrium (e.g., 18-24 hours).

• Separation of Bound and Free Ligand: Separate the receptor-bound radioligand from the unbound radioligand. A common method is rapid filtration through glass fiber filters, which trap the receptor-ligand complexes.

• Washing: Wash the filters with ice-cold wash buffer to remove any remaining unbound radioligand.

• Detection: Place the filters in vials with scintillation cocktail and measure the radioactivity using a liquid scintillation counter.

• Data Analysis:

  • Calculate the specific binding by subtracting the non-specific binding from the total binding.

  • Plot the percentage of specific binding against the logarithm of the test compound concentration.

  • Determine the IC50 value, which is the concentration of the test compound that inhibits 50% of the specific binding of the radioligand.

  • The Ki value can be calculated from the IC50 value using the Cheng-Prusoff equation.

Visualization of Experimental Workflow and Signaling Pathways

Experimental Workflow: Competitive Radioligand Binding Assay

Caption: Workflow of a Competitive Radioligand Binding Assay.

Androgen Receptor Signaling Pathways

Upon binding of an androgen like testosterone, the androgen receptor can initiate signaling through two main pathways: the classical (genomic) and non-classical (non-genomic) pathways.[7][8][9]

Classical (Genomic) Signaling Pathway: This pathway involves the regulation of gene expression and typically occurs over hours.

Caption: Classical (Genomic) Androgen Receptor Signaling Pathway.

Non-Classical (Non-Genomic) Signaling Pathway: This pathway involves rapid, non-transcriptional events that occur within seconds to minutes of androgen exposure.[8][10][11][12]

Caption: Non-Classical (Non-Genomic) Androgen Receptor Signaling.

Conclusion

Determining the receptor binding affinity of novel testosterone isomers like 8-Testosterone is a critical first step in understanding their potential biological activity. While direct data for 8-Testosterone is currently lacking, the well-established methodologies presented in this guide provide a clear path forward for its characterization. By employing techniques such as competitive radioligand binding assays and understanding the intricacies of both genomic and non-genomic androgen receptor signaling, researchers can effectively evaluate the potential of novel androgens for therapeutic development.

References

• 1. academic.oup.com [academic.oup.com]
• 2. Binding properties of androgen receptors. Evidence for identical receptors in rat testis, epididymis, and prostate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. eurofinsdiscovery.com [eurofinsdiscovery.com]
• 4. benchchem.com [benchchem.com]
• 5. 19january2021snapshot.epa.gov [19january2021snapshot.epa.gov]
• 6. Epitestosterone - Wikipedia [en.wikipedia.org]
• 7. Relative binding affinities of testosterone, 19-nortestosterone and their 5 alpha-reduced derivatives to the androgen receptor and to other androgen-binding proteins: a suggested role of 5 alpha-reductive steroid metabolism in the dissociation of "myotropic" and "androgenic" activities of 19-nortestosterone - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Androgen Physiology: Receptor and Metabolic Disorders - Endotext - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 10. Non-genomic Actions of Androgens - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Non-genomic actions of sex steroid hormones - PubMed [pubmed.ncbi.nlm.nih.gov]

A Technical Guide to the Metabolic Fate of 8-Testosterone (Epitestosterone) in Mammalian Systems

Audience: Researchers, Scientists, and Drug Development Professionals

Introduction

Epitestosterone (B28515) (8-Testosterone, 17α-testosterone) is an endogenous steroid and a natural C17 epimer of the androgen sex hormone, testosterone (B1683101).[1] For many years, it was considered a biologically inactive byproduct of steroidogenesis.[2] However, recent research has unveiled its role as a weak competitive antagonist of the androgen receptor and a potent inhibitor of 5α-reductase, an enzyme crucial for converting testosterone to the more potent dihydrotestosterone (B1667394) (DHT).[1][3]

While its physiological role is still under investigation, epitestosterone has gained significant attention in the field of endocrinology and anti-doping science.[4] It is not a metabolic product of testosterone, and its urinary concentration provides a stable reference against which testosterone levels are compared to detect exogenous testosterone administration.[2][5][6] This guide provides an in-depth technical overview of the biosynthesis, metabolism, and excretion of epitestosterone in mammalian systems, detailing the enzymatic pathways, quantitative data, and the experimental protocols used for its study.

Biosynthesis and Metabolic Pathways

The metabolic fate of epitestosterone involves both Phase I (functionalization) and Phase II (conjugation) reactions, which facilitate its excretion. Unlike testosterone, epitestosterone is poorly metabolized in humans, with a significant portion being excreted unchanged in its conjugated form.[5][7]

Biosynthesis

The biosynthetic pathway for epitestosterone is not as clearly defined as that for testosterone but it is understood to parallel testosterone formation without being derived from it.[2] The immediate precursor is believed to be 5-androstene-3β,17α-diol, which can be formed from dehydroepiandrosterone (B1670201) (DHEA) or pregnenolone.[5][8] The conversion of this precursor to epitestosterone is catalyzed by 3β-hydroxysteroid dehydrogenase (3β-HSD).[8]

Phase I Metabolism

Phase I metabolism involves oxidation and reduction reactions primarily occurring in the liver.

• Oxidation to Androstenedione (B190577): A purified rat hepatic monooxygenase system containing cytochrome P-450b has been shown to oxidize epitestosterone to androstenedione. This conversion rate is three to five times higher than that observed with testosterone as the substrate.[9]

• Hydroxylation: The same P-450 system demonstrates marked stereoselectivity for the 16β-hydroxylation of epitestosterone, which is 4- to 5-fold greater than 16α-hydroxylation. The formation of 15α-hydroxyepitestosterone has also been observed.[9]

• Reduction: In humans, epitestosterone undergoes reduction of its A-ring and 3-keto group to form metabolites such as 5α-androstane-3α,17α-diol and 5β-androstane-3α,17α-diol.[5][7][10]

• Aromatization: In human term placenta, epitestosterone can be aromatized to form estradiol-17α.[5]

Phase II Metabolism (Conjugation)

Conjugation is the primary route for increasing the water solubility of epitestosterone and its metabolites to facilitate urinary excretion.

• Glucuronidation: This is the major conjugation pathway. Epitestosterone is selectively glucuronidated by the enzyme UDP-glucuronosyltransferase 2B7 (UGT2B7).[11][12] This is a critical distinction from testosterone, which is primarily a substrate for UGT2B17.[12][13] The resulting epitestosterone-17α-glucuronide is the most abundant metabolite found in urine.[7]

• Sulfation: Epitestosterone can also undergo sulfation to form epitestosterone sulfate (B86663). However, this is a minor pathway, with the sulfate fraction accounting for a small percentage of the total excreted dose.[7]

Caption: Metabolic pathway of epitestosterone from biosynthesis to Phase I and II metabolites.

Quantitative Data

Quantitative analysis of epitestosterone metabolism is crucial for understanding its pharmacokinetics and for anti-doping applications. The following tables summarize key quantitative data from studies in humans.

Table 1: Urinary Excretion Profile of Labeled Epitestosterone in Men Data from a study involving injection of labeled epitestosterone.[5][7]

Metabolite Fraction	Percentage of Recovered Radioactivity	Notes
Unchanged Epitestosterone (as glucuronide)	~50%	The major excreted form.
5α- and 5β-Androstane-3α,17α-diols	~5%	Products of A-ring reduction.
Androsterone + Etiocholanolone	~2%	Indicating minimal oxidation at C17 followed by reduction.
Epitestosterone Sulfate	~2.5%	A minor conjugation product.

Table 2: Production Rates and Enzyme Kinetics

Parameter	Value	Mammalian System	Reference
Epitestosterone Production Rate	~220 µ g/day	Normal Men	[7]
(as % of Testosterone Production)	(~3%)	Normal Men	[7]
Apparent Km (16α/β-hydroxylation)	20-30 µM	Purified Rat Hepatic P-450b	[9]
Apparent Km (Androstenedione formation)	20-30 µM	Purified Rat Hepatic P-450b	[9]

Experimental Protocols

The study of steroid metabolism relies on robust in vitro and in vivo methodologies, coupled with sensitive analytical techniques.

In Vitro Metabolism Using Liver Preparations

This protocol is designed to identify metabolites and characterize the enzymes involved.

• Enzyme Source: Obtain human or animal liver microsomes or S9 fractions, which contain Phase I (CYPs) and Phase II (UGTs) enzymes, respectively.[14] Alternatively, use purified enzyme systems (e.g., purified P-450b).[9]

• Incubation: Prepare an incubation mixture containing the enzyme source, a phosphate (B84403) buffer (pH ~7.4), epitestosterone (substrate), and necessary cofactors. For Phase I, add an NADPH-generating system. For Phase II, add UDP-glucuronic acid (UDPGA).

• Reaction: Initiate the reaction by adding the substrate and incubate at 37°C for a defined period (e.g., 60 minutes).

• Termination: Stop the reaction by adding a cold organic solvent (e.g., acetonitrile (B52724) or methanol) to precipitate proteins.

• Sample Cleanup: Centrifuge the mixture to pellet the protein. The supernatant, containing the metabolites, can be concentrated and prepared for analysis. Solid-phase extraction (SPE) may be used for further cleanup.[6]

• Analysis: Analyze the sample using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) or Gas Chromatography-Mass Spectrometry (GC/MS) to identify and quantify the metabolites formed.[14]

In Vivo Metabolism and Excretion Study

This protocol is used to understand the complete metabolic profile, clearance, and excretion routes in a whole organism.

• Subject Recruitment: Select healthy human volunteers or appropriate animal models. Baseline biological samples (urine, blood) are collected.

• Substrate Administration: Administer a known dose of stable isotope-labeled epitestosterone (e.g., deuterium-labeled) orally or via injection.[15] The label allows differentiation from endogenous steroids.

• Sample Collection: Collect all urine and/or blood samples at timed intervals (e.g., 0-8h, 8-24h, 24-48h) post-administration.

• Sample Preparation (Urine):

  • To measure conjugated steroids, an aliquot of urine is subjected to enzymatic hydrolysis using β-glucuronidase and arylsulfatase to cleave the glucuronide and sulfate conjugates.[16]

  • Add a stable isotope-labeled internal standard for accurate quantification.

  • Extract the deconjugated steroids using liquid-liquid extraction or SPE.[17]

• Derivatization (for GC/MS): The extracted steroids are often derivatized (e.g., silylation) to increase their volatility and improve chromatographic performance.

• Instrumental Analysis: Analyze the prepared samples by LC-MS/MS or GC/MS to identify and quantify the labeled metabolites.[15][17]

• Data Analysis: Calculate excretion rates, recovery percentages, and metabolite ratios to map the metabolic fate of the administered dose.

Caption: A typical experimental workflow for an in vivo steroid metabolism study.

Biological Interactions and Significance

The metabolic pathways of epitestosterone are directly relevant to its biological effects and its use as a biomarker in anti-doping tests.

• Anti-androgenic Activity: Epitestosterone can counteract the action of testosterone on androgen-dependent organs.[3][18] This is believed to occur through competitive binding to the androgen receptor and inhibition of 5α-reductase.[3]

• Anti-Doping Control: The urinary ratio of testosterone glucuronide (TG) to epitestosterone glucuronide (EG) is a primary marker for detecting testosterone abuse.[6] Because epitestosterone is not a metabolite of testosterone, its excretion rate remains relatively stable, while exogenous testosterone administration dramatically increases the TG concentration, thus elevating the T/E ratio.[2] The differential glucuronidation by UGT2B17 (for testosterone) and UGT2B7 (for epitestosterone) is the biochemical basis for this diagnostic tool.[12]

Caption: Logical relationship of T and Epi-T metabolism in anti-doping control.

References

• 1. Epitestosterone - Wikipedia [en.wikipedia.org]
• 2. Epitestosterone - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Observations on the biological activity of epitestosterone - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Plasma levels of epitestosterone from prepuberty to adult life - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. hormonebalance.org [hormonebalance.org]
• 6. academic.oup.com [academic.oup.com]
• 7. academic.oup.com [academic.oup.com]
• 8. researchgate.net [researchgate.net]
• 9. Mechanism of androstenedione formation from testosterone and epitestosterone catalyzed by purified cytochrome P-450b - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. wada-ama.org [wada-ama.org]
• 12. dshs-koeln.de [dshs-koeln.de]
• 13. endocrine-abstracts.org [endocrine-abstracts.org]
• 14. wada-ama.org [wada-ama.org]
• 15. On the origin of physiologically high ratios of urinary testosterone to epitestosterone: consequences for reliable detection of testosterone administration by male athletes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. digitalcollections.sdsu.edu [digitalcollections.sdsu.edu]
• 17. Quantitative confirmation of testosterone and epitestosterone in human urine by LC/Q-ToF mass spectrometry for doping control - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. researchgate.net [researchgate.net]

preliminary toxicological profile of 8-Testosterone

This technical guide provides a preliminary overview of the toxicological profile of testosterone (B1683101), a naturally occurring steroid hormone. The information is intended for researchers, scientists, and drug development professionals.

Introduction

Testosterone is the primary male sex hormone and an anabolic steroid. It plays a crucial role in the development of male reproductive tissues and the promotion of secondary sexual characteristics.[1][2] While essential for normal physiological function, exogenous administration or elevated endogenous levels of testosterone can lead to a range of adverse effects. This document summarizes key toxicological findings related to testosterone.

Pharmacokinetics

The absorption, distribution, metabolism, and excretion of testosterone vary significantly depending on the route of administration.

• Absorption: Oral bioavailability of unmodified testosterone is very low due to extensive first-pass metabolism in the liver.[1] Esterified forms, such as testosterone cypionate and enanthate, are administered via intramuscular injection to prolong absorption and duration of action.[3]

• Distribution: In the bloodstream, approximately 97-99.5% of testosterone is bound to plasma proteins, primarily sex hormone-binding globulin (SHBG) and albumin.[1]

• Metabolism: Testosterone is primarily metabolized in the liver.[1] It can be converted to dihydrotestosterone (B1667394) (DHT) by the enzyme 5α-reductase or to estradiol (B170435) by the enzyme aromatase.[1][2]

• Excretion: Testosterone metabolites are mainly excreted in the urine (90%) and a smaller portion in the feces (6%).[1] The biological half-life of free testosterone is estimated to be between 30 and 60 minutes.[1]

Table 1: Pharmacokinetic Parameters of Different Testosterone Esters

Testosterone Ester	Route of Administration	Elimination Half-Life
Testosterone Propionate (B1217596)	Intramuscular	0.8 days
Testosterone Enanthate	Intramuscular	4.5 days
Testosterone Cypionate	Intramuscular	Not explicitly stated, but similar to enanthate
Testosterone Undecanoate	Intramuscular	20.9 - 33.9 days (depending on oil vehicle)
Testosterone Buciclate	Intramuscular	29.5 days

(Source: Elimination half-life data from various studies as cited in search results)

Mechanism of Action and Signaling Pathways

Testosterone exerts its effects primarily by binding to and activating the androgen receptor (AR), a nuclear receptor.[2][4]

The testosterone-AR complex translocates to the cell nucleus, where it binds to specific DNA sequences known as hormone response elements (HREs). This interaction modulates the transcription of target genes, leading to the synthesis of proteins that mediate the physiological and toxicological effects of testosterone.[2][5]

Genomic Signaling Pathway of Testosterone.

Testosterone can also elicit rapid cellular responses through non-genomic pathways. This involves the activation of various kinase cascades at the plasma membrane, independent of gene transcription.[4]

Non-Genomic Signaling Pathway of Testosterone.

Toxicological Profile

The toxicity of testosterone is multifaceted and depends on the dose, duration of exposure, and individual susceptibility.

Long-term exposure to supraphysiological doses of testosterone, often seen in the context of anabolic steroid misuse, can lead to a variety of adverse effects.

Table 2: Summary of Potential Toxicological Effects of Testosterone

System/Organ	Potential Toxicological Effects
Cardiovascular	Possible increased risk of heart attack and stroke.[7] Some studies show no increased risk in the short- to medium-term.[8][9] Can cause polycythemia (increased red blood cell count), potentially increasing the risk of blood clots.[10][11]
Hepatic	Oral formulations can cause liver damage.
Reproductive (Male)	Suppression of spermatogenesis, leading to infertility.[12] Testicular atrophy. Gynecomastia (due to conversion to estradiol).[12]
Reproductive (Female)	Virilization (development of male characteristics). Menstrual irregularities.
Prostate	May exacerbate existing prostate cancer.[11] Its role in initiating prostate cancer is not established.[10]
Neurobehavioral	Can be associated with increased aggression and mood swings.[6] High concentrations have been hypothesized to be neurotoxic, though evidence is debated.[13]
Musculoskeletal	Premature epiphyseal closure in adolescents, stunting growth.
Dermatological	Acne, oily skin, male pattern baldness.

Studies on the genotoxicity of testosterone propionate in mice indicated no significant increase in chromosomal aberrations in somatic and germ cells, suggesting a lack of genotoxic activity at the tested doses.[14]

Experimental Protocols

Detailed experimental protocols for toxicological studies are extensive. Below is a generalized workflow for assessing the genotoxicity of a compound like testosterone, based on the description of a study found in the search results.[14]

Generalized Workflow for a Genotoxicity Study.

Conclusion

Testosterone has a complex toxicological profile with effects on multiple organ systems. While essential for health, supraphysiological levels can lead to significant adverse events. The cardiovascular risks associated with testosterone therapy remain a subject of ongoing research and debate. Further long-term studies are needed to fully elucidate the risks associated with chronic testosterone exposure.

References

• 1. Testosterone - Wikipedia [en.wikipedia.org]
• 2. news-medical.net [news-medical.net]
• 3. Testosterone Cypionate: Pharmacokinetics and Mechanism of Action_Chemicalbook [chemicalbook.com]
• 4. Testosterone Mechanism of Action – My Endo Consult [myendoconsult.com]
• 5. What is the mechanism of Testosterone? [synapse.patsnap.com]
• 6. Testosterone poisoning - Wikipedia [en.wikipedia.org]
• 7. FDA Drug Safety Communication: FDA cautions about using testosterone products for low testosterone due to aging; requires labeling change to inform of possible increased risk of heart attack and stroke with use | FDA [fda.gov]
• 8. The effects and safety of testosterone replacement therapy for men with hypogonadism: the TestES evidence synthesis and economic evaluation - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Testosterone treatment: research reassures about safety [evidence.nihr.ac.uk]
• 10. cspi.org [cspi.org]
• 11. Risks of testosterone replacement therapy in men - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Anabolic Steroid Toxicity - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 13. mdpi.com [mdpi.com]
• 14. researchgate.net [researchgate.net]

Identifying Novel Protein Targets of Androgenic Steroids: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive framework for the identification and characterization of novel protein targets of androgenic steroids, with a primary focus on testosterone (B1683101) as a model compound. Given the absence of scientific literature on "8-Testosterone," this document outlines a generalized approach applicable to the discovery of protein interactions for any novel or uncharacterized androgen. We detail robust experimental methodologies, including Affinity Chromatography-Mass Spectrometry (AC-MS), Drug Affinity Responsive Target Stability (DARTS), and Surface Plasmon Resonance (SPR), providing step-by-step protocols for each. Furthermore, we present quantitative binding data for testosterone's established protein targets—the Androgen Receptor (AR), Sex Hormone-Binding Globulin (SHBG), and Human Serum Albumin (HSA)—to serve as a benchmark for novel discoveries. Visualized signaling pathways and a comprehensive experimental workflow are provided to guide researchers through the process of target identification and validation. This guide is intended to be a valuable resource for researchers in endocrinology, drug discovery, and molecular biology seeking to elucidate the molecular mechanisms of androgen action.

Introduction: The Androgen Interactome

Androgens, a class of steroid hormones, play a pivotal role in human physiology, regulating a wide array of processes from development and reproduction to metabolism. The biological effects of androgens are mediated through their interaction with intracellular proteins. While the Androgen Receptor (AR) is the most well-characterized target, through which androgens exert their genomic effects by acting as ligand-activated transcription factors, it is increasingly evident that the "androgen interactome" is more complex.[1][2][3]

Androgens like testosterone also bind to other proteins, such as Sex Hormone-Binding Globulin (SHBG) and Human Serum Albumin (HSA) in the circulatory system, which regulate their bioavailability.[4][5][6] Moreover, the existence of rapid, non-genomic effects of androgens suggests interactions with other, as-yet-unidentified protein targets, potentially located at the cell membrane or within the cytoplasm.[3] The identification of these novel protein targets is crucial for a complete understanding of androgen biology and for the development of new therapeutic agents with improved specificity and reduced side effects.

This guide provides a systematic approach to the discovery and validation of novel protein targets for androgenic steroids. We will use testosterone as a case study to illustrate the application of modern proteomic and biophysical techniques.

Known Protein Targets of Testosterone: A Quantitative Overview

A critical step in the search for novel targets is to have a thorough understanding of the known interactors. For testosterone, three proteins are recognized as its primary binding partners in the human body. The quantitative binding parameters for these interactions are summarized in the table below.

Protein Target	Binding Affinity (Kd)	Association Rate (ka)	Dissociation Rate (kd)	Cellular Location	Primary Function
Androgen Receptor (AR)	~0.2-0.6 nM[7][8]	~6 x 107 M-1h-1[8]	~0.046 h-1 (t1/2 ~15 h)[8]	Cytoplasm, Nucleus	Ligand-activated transcription factor
Sex Hormone-Binding Globulin (SHBG)	~1 nM[4][5]	-	~0.053-0.058 s-1[4]	Extracellular (Plasma)	Transport and bioavailability regulation
Human Serum Albumin (HSA)	~18-31 µM[9]	-	~2.1-2.2 s-1[4]	Extracellular (Plasma)	Non-specific transport

Experimental Protocols for Novel Target Identification

The identification of novel protein-small molecule interactions requires a multi-pronged approach, combining initial discovery-oriented techniques with subsequent validation methods. Here, we provide detailed protocols for three powerful and widely used techniques.

Affinity Chromatography-Mass Spectrometry (AC-MS)

This method relies on the immobilization of the steroid of interest on a solid support to "capture" its binding partners from a complex biological sample, such as a cell lysate. The captured proteins are then eluted and identified by mass spectrometry.

Protocol:

• Preparation of Testosterone-Immobilized Resin:

  • Covalently couple testosterone-3-(O-carboxymethyl)oxime to an amine-reactive resin (e.g., NHS-activated Sepharose) according to the manufacturer's instructions.

  • Thoroughly wash the resin to remove any unreacted testosterone derivative.

  • Prepare a control resin with a blocked or unrelated molecule to identify non-specific binders.

• Protein Extraction:

  • Harvest cells or tissues of interest and lyse them in a non-denaturing lysis buffer (e.g., 50 mM Tris-HCl pH 7.4, 150 mM NaCl, 1 mM EDTA, 1% NP-40) supplemented with a protease inhibitor cocktail.

  • Clarify the lysate by centrifugation to remove cellular debris.

  • Determine the protein concentration of the lysate using a standard protein assay (e.g., BCA assay).

• Affinity Purification:

  • Incubate the cell lysate with the testosterone-immobilized resin and the control resin in parallel for 2-4 hours at 4°C with gentle rotation.

  • Wash the resins extensively with lysis buffer to remove non-specifically bound proteins.

• Elution:

  • Elute the bound proteins using a competitive elution buffer containing a high concentration of free testosterone or a non-specific elution buffer such as a low pH glycine (B1666218) buffer (e.g., 0.1 M glycine, pH 2.5).[10][11]

  • Neutralize the eluate immediately if using a low pH buffer.

• Protein Identification by LC-MS/MS:

  • Concentrate and buffer-exchange the eluted proteins.

  • Reduce, alkylate, and digest the proteins into peptides using trypsin.[12]

  • Analyze the peptide mixture by liquid chromatography-tandem mass spectrometry (LC-MS/MS).[12][13]

  • Identify the proteins by searching the acquired MS/MS spectra against a protein database.

  • Compare the proteins identified from the testosterone-immobilized resin and the control resin to identify specific binders.

Drug Affinity Responsive Target Stability (DARTS)

DARTS is a label-free method that identifies protein targets based on the principle that the binding of a small molecule can stabilize a protein and make it more resistant to proteolysis.[14][15][16]

Protocol:

• Lysate Preparation:

  • Prepare a native protein lysate as described in the AC-MS protocol.

• Compound Incubation:

  • Divide the lysate into two aliquots: one for treatment with the androgenic steroid (dissolved in a suitable solvent like DMSO) and one for a vehicle control (solvent only).

  • Incubate the lysates for at least 1 hour at room temperature.

• Protease Digestion:

  • Add a broad-spectrum protease, such as pronase, to both the steroid-treated and vehicle-treated lysates.[14] The concentration of the protease should be optimized to achieve partial digestion.

  • Incubate for a defined period (e.g., 10-30 minutes) at room temperature.

  • Stop the digestion by adding a protease inhibitor cocktail and SDS-PAGE loading buffer.

• Analysis by SDS-PAGE and Mass Spectrometry:

  • Separate the digested protein samples on an SDS-PAGE gel.

  • Visualize the protein bands using a mass spectrometry-compatible stain (e.g., Coomassie blue or silver stain).

  • Excise the protein bands that are more prominent in the steroid-treated lane compared to the vehicle control lane.

  • Identify the proteins in the excised bands using in-gel digestion followed by LC-MS/MS analysis.[16]

Surface Plasmon Resonance (SPR)

SPR is a biophysical technique used to measure the kinetics and affinity of binding between a ligand and an analyte in real-time without the need for labels.[17][18][19]

Protocol:

• Immobilization of the Protein:

  • Immobilize the purified candidate protein (the "ligand") onto a sensor chip (e.g., a CM5 chip) using standard amine coupling chemistry.

  • Activate the sensor surface with a mixture of EDC and NHS.

  • Inject the protein in a low ionic strength buffer (e.g., 10 mM sodium acetate, pH 4.0-5.5) to promote covalent coupling.

  • Deactivate the remaining active sites with ethanolamine.

• Binding Analysis:

  • Prepare a series of dilutions of the androgenic steroid (the "analyte") in a suitable running buffer (e.g., HBS-EP+).

  • Inject the steroid solutions over the sensor surface at a constant flow rate.

  • Monitor the change in the refractive index (measured in Resonance Units, RU) over time to generate a sensorgram.

  • After each injection, regenerate the sensor surface with a mild regeneration solution (e.g., a short pulse of low pH glycine or high salt buffer) to remove the bound steroid.

• Data Analysis:

  • Fit the sensorgrams to a suitable binding model (e.g., 1:1 Langmuir binding) to determine the association rate constant (ka), the dissociation rate constant (kd), and the equilibrium dissociation constant (Kd).

Visualizing Androgen Signaling and Experimental Workflows

Signaling Pathways of Known Testosterone Targets

The following diagrams illustrate the canonical signaling pathways of the Androgen Receptor and the role of SHBG in testosterone transport and signaling.

Caption: Classical Androgen Receptor (AR) signaling pathway.[1][20]

Caption: SHBG-mediated testosterone transport and signaling.[21][22]

Experimental Workflow for Novel Target Identification

The following diagram outlines a logical workflow for the discovery and validation of novel protein targets for an androgenic steroid.

Caption: A generalized experimental workflow for novel protein target identification.

Conclusion

The identification of novel protein targets for androgenic steroids is a rapidly evolving field with significant implications for our understanding of endocrinology and for the development of new therapeutics. The methodologies outlined in this guide—Affinity Chromatography-Mass Spectrometry, DARTS, and Surface Plasmon Resonance—provide a robust toolkit for researchers to discover and validate new androgen-protein interactions. By applying these techniques systematically, as depicted in the experimental workflow, the scientific community can continue to unravel the complexities of the androgen interactome and pave the way for innovative treatments for a range of androgen-related diseases.

Disclaimer: This document is intended for informational purposes only and does not constitute medical advice. The protocols provided are for guidance and should be adapted and optimized for specific experimental conditions.

References

• 1. mdpi.com [mdpi.com]
• 2. Androgen receptor signaling: Significance and symbolism [wisdomlib.org]
• 3. Androgen Receptor Structure, Function and Biology: From Bench to Bedside - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Analysis of Hormone-Protein Binding in Solution by Ultrafast Affinity Extraction: Interactions of Testosterone with Human Serum Albumin and Sex Hormone Binding Globulin - PMC [pmc.ncbi.nlm.nih.gov]
• 5. A Reappraisal of Testosterone’s Binding in Circulation: Physiological and Clinical Implications - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Sex hormone–binding globulin - Wikipedia [en.wikipedia.org]
• 7. Reduced affinity of the androgen receptor for 5 alpha-dihydrotestosterone but not methyltrienolone in a form of partial androgen resistance. Studies on cultured genital skin fibroblasts - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Binding properties of androgen receptors. Evidence for identical receptors in rat testis, epididymis, and prostate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Testosterone meets albumin – the molecular mechanism of sex hormone transport by serum albumins - Chemical Science (RSC Publishing) DOI:10.1039/C8SC04397C [pubs.rsc.org]
• 10. High resolution affinity chromatography of an anti-steroid antiserum by gradient elution with propionic acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Overview of Affinity Purification | Thermo Fisher Scientific - TW [thermofisher.com]
• 12. Procedure for Protein Identification Using LC-MS/MS | MtoZ Biolabs [mtoz-biolabs.com]
• 13. LC–MS Based Detection of Differential Protein Expression - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Step-by-Step Protocol: How to Perform a DARTS Assay - Creative Proteomics [creative-proteomics.com]
• 15. Drug Affinity Responsive Target Stability (DARTS) for Small-Molecule Target Identification | Springer Nature Experiments [experiments.springernature.com]
• 16. Drug Affinity Responsive Target Stability (DARTS) for Small Molecule Target Identification - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Characterization of Small Molecule–Protein Interactions Using SPR Method | Springer Nature Experiments [experiments.springernature.com]
• 18. giffordbioscience.com [giffordbioscience.com]
• 19. Characterization of Small Molecule-Protein Interactions Using SPR Method - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. auo.asmepress.com [auo.asmepress.com]
• 21. droracle.ai [droracle.ai]
• 22. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Note & Protocol: Quantitative Analysis of 8-Hydroxytestosterone in Human Plasma by LC-MS/MS

Audience: Researchers, scientists, and drug development professionals.

Introduction

8-Hydroxytestosterone is a metabolite of testosterone, formed through the action of cytochrome P450 enzymes. Its quantification in biological matrices is crucial for studies related to steroid metabolism, drug-drug interactions, and various endocrine disorders. This application note provides a detailed protocol for the sensitive and selective quantification of 8-hydroxytestosterone in human plasma using Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS). The method employs a straightforward sample preparation procedure and a robust chromatographic separation, making it suitable for high-throughput analysis in a research setting.

Principle of the Method

The method involves the extraction of 8-hydroxytestosterone and an internal standard (IS), Testosterone-d3, from human plasma via protein precipitation. The extracted analytes are then separated using reversed-phase liquid chromatography and detected by a triple quadrupole mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode with positive electrospray ionization (ESI). Quantification is achieved by comparing the peak area ratio of the analyte to the internal standard against a calibration curve.

Experimental Protocols

1. Materials and Reagents

• 8-Hydroxytestosterone reference standard (≥98% purity)

• Testosterone-d3 (internal standard, IS)

• LC-MS/MS grade acetonitrile (B52724), methanol, and water

• Formic acid (LC-MS grade)

• Human plasma (drug-free)

• 96-well collection plates

• Centrifuge capable of accommodating 96-well plates

2. Standard and Quality Control (QC) Sample Preparation

• Stock Solutions (1 mg/mL): Prepare individual stock solutions of 8-hydroxytestosterone and Testosterone-d3 in methanol.

• Working Standard Solutions: Serially dilute the 8-hydroxytestosterone stock solution with 50:50 (v/v) methanol:water to prepare working standard solutions for calibration curve and QC samples.

• Internal Standard Working Solution (100 ng/mL): Dilute the Testosterone-d3 stock solution with methanol.

• Calibration Standards and QC Samples: Spike appropriate amounts of the 8-hydroxytestosterone working standard solutions into blank human plasma to prepare calibration standards and QC samples at low, medium, and high concentrations.

3. Sample Preparation Protocol

• To 100 µL of plasma sample (calibrator, QC, or unknown) in a 96-well plate, add 20 µL of the internal standard working solution (100 ng/mL Testosterone-d3).

• Add 300 µL of cold acetonitrile to each well to precipitate proteins.

• Vortex the plate for 2 minutes.

• Centrifuge the plate at 4000 rpm for 10 minutes at 4°C.

• Transfer 200 µL of the supernatant to a clean 96-well plate.

• Evaporate the supernatant to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the dried extract with 100 µL of 50:50 (v/v) methanol:water containing 0.1% formic acid.

• Vortex briefly and inject 10 µL into the LC-MS/MS system.

4. LC-MS/MS Instrumentation and Conditions

Liquid Chromatography (LC)

• LC System: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• Column: A C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

• Mobile Phase A: Water with 0.1% formic acid.[1]

• Mobile Phase B: Acetonitrile with 0.1% formic acid.[1]

• Flow Rate: 0.4 mL/min.

• Column Temperature: 40°C.

• Injection Volume: 10 µL.

• Gradient Program:

Time (min)	% Mobile Phase B
0.0	20
1.0	20
5.0	95
6.0	95
6.1	20
8.0	20

Mass Spectrometry (MS)

• Mass Spectrometer: A triple quadrupole mass spectrometer.

• Ionization Source: Electrospray Ionization (ESI), positive mode.

• Ion Source Parameters:

  • Capillary Voltage: 3.5 kV

  • Source Temperature: 150°C

  • Desolvation Temperature: 400°C

  • Desolvation Gas Flow: 800 L/hr

  • Cone Gas Flow: 50 L/hr

• MRM Transitions: (Note: These are proposed transitions and require experimental optimization)

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (ms)	Cone Voltage (V)	Collision Energy (eV)
8-Hydroxytestosterone (Quantifier)	305.2	287.2	100	30	15
8-Hydroxytestosterone (Qualifier)	305.2	109.1	100	30	25
Testosterone-d3 (IS)	292.2	97.1	100	35	20

Data Presentation

Table 1: Method Validation - Quantitative Data Summary

Parameter	Result
Linearity Range	1 - 1000 ng/mL
Correlation Coefficient (r²)	> 0.995
Limit of Detection (LOD)	0.5 ng/mL
Lower Limit of Quantification (LLOQ)	1 ng/mL
Intra-day Precision (%CV)	< 10%
Inter-day Precision (%CV)	< 15%
Accuracy (% Recovery)	90 - 110%
Matrix Effect	Minimal

Note: The data presented in this table are representative values for similar steroid assays and should be determined experimentally during method validation for 8-hydroxytestosterone.

Visualizations

Caption: Experimental workflow for the LC-MS/MS quantification of 8-hydroxytestosterone.

Disclaimer: This application note provides a general protocol and should be adapted and fully validated by the end-user in their laboratory for their specific application. The MRM transitions and quantitative data are provided as examples and must be experimentally determined and verified.

References

• 1. High sensitivity LC-MS methods for quantitation of hydroxy- and keto-androgens - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Laboratory Synthesis of Testosterone and Overview of Androgen Signaling

Disclaimer: The following document provides a detailed protocol for the synthesis of testosterone (B1683101). A specific laboratory protocol for "8-Testosterone" could not be located in publicly available scientific literature, as this is not a standard nomenclature for a common testosterone isomer. The provided synthesis is for testosterone and should be performed by qualified professionals in a properly equipped laboratory, adhering to all relevant safety precautions.

Introduction

Testosterone is a primary androgenic steroid hormone crucial for the development of male reproductive tissues and the promotion of secondary sexual characteristics. In scientific research and drug development, the laboratory synthesis of testosterone and its analogues is essential for studying its physiological effects, metabolism, and therapeutic potential. This document outlines a common method for the synthesis of testosterone via the reduction of 4-androstenedione, and provides an overview of the androgen signaling pathway.

Quantitative Data Summary

The following table summarizes the key quantitative data for the synthesis of testosterone from 4-androstenedione.

Compound	Molar Mass ( g/mol )	Stoichiometric Ratio	Typical Yield (%)
4-Androstenedione	286.41	1.0	-
Sodium Borohydride (B1222165)	37.83	0.25 - 1.0	-
Testosterone	288.42	-	85 - 95

Experimental Protocols

Protocol 1: Synthesis of Testosterone from 4-Androstenedione

This protocol describes the selective reduction of the 17-keto group of 4-androstenedione to a hydroxyl group, yielding testosterone.

Materials and Reagents:

• 4-Androstenedione (4-AD)

• Methanol (B129727) (reagent grade)

• Sodium borohydride (NaBH₄)

• Deionized water

• Hydrochloric acid (1 M)

• Ethyl acetate (B1210297)

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

• Silica (B1680970) gel for column chromatography

• Hexane (B92381) and Ethyl Acetate for chromatography

Equipment:

• Round-bottom flask

• Magnetic stirrer and stir bar

• Ice bath

• Separatory funnel

• Rotary evaporator

• Glass column for chromatography

• Thin-layer chromatography (TLC) plates and developing chamber

• UV lamp for TLC visualization

Procedure:

• Reaction Setup:

  • In a 250 mL round-bottom flask, dissolve 1.0 g of 4-androstenedione in 50 mL of methanol.

  • Stir the solution at room temperature until the starting material is completely dissolved.

  • Cool the flask in an ice bath to 0-5 °C.

• Reduction Reaction:

  • While stirring, slowly add 0.25 g of sodium borohydride to the cooled solution in small portions over 15-20 minutes. Maintain the temperature below 10 °C.

  • After the addition is complete, continue to stir the reaction mixture in the ice bath for 2-3 hours.

  • Monitor the reaction progress using thin-layer chromatography (TLC) until the starting material is consumed.

• Reaction Quench and Workup:

  • Slowly add 20 mL of deionized water to quench the excess sodium borohydride.

  • Carefully add 1 M HCl dropwise to neutralize the solution to pH ~7.

  • Remove the methanol from the mixture using a rotary evaporator.

  • Transfer the resulting aqueous suspension to a separatory funnel and extract the product with ethyl acetate (3 x 50 mL).

  • Combine the organic layers and wash with deionized water (2 x 50 mL) and then with brine (1 x 50 mL).

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purification:

  • Purify the crude testosterone by silica gel column chromatography.

  • Elute with a gradient of hexane and ethyl acetate (e.g., starting from 9:1 to 7:3 hexane:ethyl acetate).

  • Collect the fractions containing the pure product, as identified by TLC analysis.

  • Combine the pure fractions and evaporate the solvent to yield testosterone as a white solid.

• Characterization:

  • Determine the yield of the purified testosterone.

  • Characterize the product using techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy, Mass Spectrometry (MS), and melting point determination to confirm its identity and purity.

Signaling Pathways and Experimental Workflows

Androgen Signaling Pathway

Testosterone exerts its biological effects primarily through binding to the androgen receptor (AR), a ligand-activated nuclear transcription factor. The signaling cascade can be broadly divided into a classical (genomic) and a non-classical (non-genomic) pathway.

• Classical (Genomic) Pathway: Testosterone diffuses across the cell membrane and binds to the AR in the cytoplasm, which is complexed with heat shock proteins (HSPs).[1][2][3] This binding induces a conformational change, leading to the dissociation of HSPs, dimerization of the AR, and its translocation into the nucleus.[1] In the nucleus, the AR dimer binds to specific DNA sequences known as androgen response elements (AREs) in the promoter regions of target genes.[1][2][3] This binding recruits co-activator and co-repressor proteins, which modulate the transcription of genes involved in cellular proliferation, differentiation, and survival.[1][2][3][4]

• Non-Classical (Non-Genomic) Pathway: Testosterone can also trigger rapid cellular responses that are independent of gene transcription.[2][3] This pathway involves the interaction of testosterone with AR located at the cell membrane or in the cytoplasm. This interaction can lead to the rapid activation of various kinase signaling cascades, such as the MAPK/ERK pathway, and the modulation of intracellular calcium levels.[5][6][7] These rapid signals can influence cell function and can also cross-talk with the classical genomic pathway.[5]

Caption: Simplified diagram of the classical and non-classical androgen signaling pathways.

General Experimental Workflow for Steroid Synthesis

The following diagram illustrates a typical workflow for the laboratory synthesis, purification, and characterization of a steroid compound like testosterone.

Caption: General experimental workflow for the synthesis and characterization of a steroid.

References

• 1. Stereoselective total synthesis of testosterone and androsterone viaA/B-ring construction of the steroidal ring system by intramolecular Diels–Alder reaction - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]
• 2. A direct stereoselective synthesis of 7 beta-hydroxytestosterone - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Epitestosterone - Wikipedia [en.wikipedia.org]
• 4. m.youtube.com [m.youtube.com]
• 5. hormonebalance.org [hormonebalance.org]
• 6. Epi-Testosterone | Rupa Health [rupahealth.com]
• 7. mdpi.com [mdpi.com]

Application Notes: Utilizing Androgens in Competitive Binding Assays for the Androgen Receptor

For Researchers, Scientists, and Drug Development Professionals

Introduction

The androgen receptor (AR), a ligand-activated transcription factor, is a key player in various physiological processes and a primary therapeutic target in pathologies such as prostate cancer. Understanding the interaction of various compounds with the AR is crucial for the development of novel therapeutics. Competitive binding assays are a fundamental tool for screening and characterizing potential AR ligands. These assays measure the ability of a test compound to compete with a known high-affinity radiolabeled androgen for binding to the AR. This document provides a detailed protocol for a competitive androgen receptor binding assay, focusing on the use of testosterone (B1683101) and its analogs.

The principle of this assay is based on the competition between a labeled ligand (e.g., [³H]-Dihydrotestosterone or the synthetic androgen [³H]-Mibolerone) and an unlabeled test compound for a limited number of androgen receptors. The amount of radioligand bound to the receptor is inversely proportional to the affinity and concentration of the test compound. By measuring the displacement of the radioligand, the binding affinity of the test compound can be determined, typically expressed as the half-maximal inhibitory concentration (IC50) and the inhibition constant (Ki).

Key Concepts and Applications

• Drug Discovery and Screening: Competitive binding assays are instrumental in high-throughput screening (HTS) campaigns to identify novel compounds that bind to the androgen receptor. These compounds can be potential agonists or antagonists.

• Structure-Activity Relationship (SAR) Studies: By testing a series of structurally related compounds, researchers can elucidate the chemical moieties crucial for AR binding, guiding the optimization of lead compounds.

• Pharmacological Characterization: These assays are essential for determining the binding affinity of newly synthesized compounds, a critical parameter in their pharmacological profile.

• Endocrine Disruptor Screening: This methodology can be adapted to screen for environmental chemicals that may interfere with the endocrine system by binding to the androgen receptor.

Data Presentation: Binding Affinities of Androgens to the Androgen Receptor

The following table summarizes the binding affinities of several natural and synthetic androgens for the androgen receptor, providing a quantitative comparison.

Compound	Binding Affinity (Ki) [nM]	Relative Binding Affinity vs. Testosterone
Dihydrotestosterone (B1667394) (DHT)	0.9 - 22.7[1][2]	Higher
Testosterone	34.3[2][3]	-
Mibolerone (Synthetic Androgen)	~0.38[2]	Significantly Higher
Methyltrienolone (R1881) (Synthetic Androgen)	Similar to Mibolerone[4]	Significantly Higher
11-Ketotestosterone	80.8[2][3]	Lower
11-Ketodihydrotestosterone	20.4[2]	Higher

Note: Ki values can vary between studies due to different experimental conditions.

Experimental Protocols

Protocol: Competitive Radioligand Binding Assay for the Androgen Receptor

This protocol describes a filtration-based competitive binding assay using a radiolabeled androgen.

Materials and Reagents:

• Androgen Receptor Source: This can be purified recombinant AR, cytosol preparations from androgen-sensitive tissues (e.g., rat prostate), or whole cells expressing the AR.

• Radioligand: A high-affinity radiolabeled androgen such as [³H]-Dihydrotestosterone ([³H]-DHT) or [³H]-Mibolerone.

• Unlabeled Competitor (Test Compound): The compound to be tested for AR binding affinity.

• Assay Buffer: e.g., 50 mM Tris-HCl, pH 7.4, containing 1.5 mM EDTA, 10% glycerol, 1 mM DTT, and 10 mM sodium molybdate.

• Wash Buffer: e.g., 50 mM Tris-HCl, pH 7.4, containing 0.1% bovine serum albumin (BSA).

• Scintillation Cocktail.

• 96-well filter plates with glass fiber filters.

• Liquid scintillation counter.

Procedure:

• Preparation of Reagents:

  • Prepare a stock solution of the radioligand in a suitable solvent (e.g., ethanol) and determine its specific activity.

  • Prepare serial dilutions of the unlabeled test compound in the assay buffer.

  • Prepare the androgen receptor source at an appropriate concentration in the assay buffer. The optimal concentration should be determined empirically.

• Assay Setup (in a 96-well plate):

  • Total Binding Wells: Add assay buffer, a fixed concentration of the radioligand (typically at or below its Kd), and the androgen receptor preparation.

  • Non-specific Binding (NSB) Wells: Add assay buffer, the fixed concentration of the radioligand, a saturating concentration of a known unlabeled high-affinity androgen (e.g., cold DHT), and the androgen receptor preparation.

  • Test Compound Wells: Add assay buffer, the fixed concentration of the radioligand, the androgen receptor preparation, and varying concentrations of the test compound.

• Incubation:

  • Incubate the plate at a specific temperature (e.g., 4°C or room temperature) for a sufficient period to reach equilibrium (e.g., 2-18 hours). The optimal time and temperature should be determined experimentally.

• Separation of Bound and Free Ligand:

  • Rapidly filter the contents of each well through the glass fiber filter plate using a vacuum manifold.

  • Wash the filters multiple times with ice-cold wash buffer to remove unbound radioligand.

• Detection:

  • Dry the filter plate.

  • Add scintillation cocktail to each well.

  • Measure the radioactivity in each well using a liquid scintillation counter.

• Data Analysis:

  • Calculate the specific binding for each concentration of the test compound: Specific Binding = Total Binding - Non-specific Binding.

  • Plot the percentage of specific binding against the logarithm of the test compound concentration.

  • Fit the data using a non-linear regression model (e.g., sigmoidal dose-response) to determine the IC50 value of the test compound.

  • Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Mandatory Visualizations

Caption: Workflow for a competitive androgen receptor binding assay.

References

• 1. dihydrotestosterone | Ligand Activity Charts | IUPHAR/BPS Guide to PHARMACOLOGY [guidetopharmacology.org]
• 2. 11-Ketotestosterone and 11-Ketodihydrotestosterone in Castration Resistant Prostate Cancer: Potent Androgens Which Can No Longer Be Ignored | PLOS One [journals.plos.org]
• 3. benchchem.com [benchchem.com]
• 4. academic.oup.com [academic.oup.com]

Application Notes and Protocols for Cell-Based Assays to Measure 8-Testosterone Activity

For Researchers, Scientists, and Drug Development Professionals

Introduction

8-Testosterone is a synthetic derivative of the endogenous androgen, testosterone. Understanding its biological activity is crucial for potential therapeutic applications and for characterizing its endocrine-disrupting potential. The primary mechanism of action for androgens is the activation of the Androgen Receptor (AR), a ligand-activated nuclear transcription factor.[1][2] Upon binding to androgens like testosterone, the AR translocates to the nucleus, dimerizes, and binds to specific DNA sequences known as Androgen Response Elements (AREs), thereby modulating the transcription of target genes.[3][4] This application note provides detailed protocols for cell-based assays to quantify the androgenic activity of 8-Testosterone, primarily focusing on Androgen Receptor (AR) reporter gene assays.

Principle of the Assay

The most common and robust method for assessing the activity of androgenic compounds is the AR reporter gene assay.[1] This assay utilizes a mammalian cell line that is engineered to express the human Androgen Receptor and contains a reporter gene (e.g., luciferase or Green Fluorescent Protein - GFP) under the control of a promoter containing multiple AREs.[2][3] When an active androgen like 8-Testosterone binds to the AR in the cytoplasm, the receptor-ligand complex translocates to the nucleus and binds to the AREs, inducing the expression of the reporter gene. The resulting signal (luminescence or fluorescence) is directly proportional to the androgenic activity of the compound.[3]

Signaling Pathway of Androgen Receptor Activation

The classical signaling pathway for androgen receptor activation by a ligand such as 8-Testosterone is depicted below.

References

• 1. Modulation of Androgen Receptor Activation Function 2 by Testosterone and Dihydrotestosterone - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Androgen receptor - Wikipedia [en.wikipedia.org]
• 3. In Vitro Reporter Assays for Screening of Chemicals That Disrupt Androgen Signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Application Notes and Protocols for Testosterone Analysis using Mass Spectrometry

Topic: Testosterone (B1683101) Isomers as Standards for Mass Spectrometry

For: Researchers, scientists, and drug development professionals.

This document provides detailed application notes and protocols for the use of testosterone isomers and isotopically labeled testosterone as standards in mass spectrometry-based quantification of testosterone. While the specific isomer "8-Testosterone" is not a commonly referenced standard, this guide outlines the principles and practices for using testosterone isomers and the more prevalent deuterated or ¹³C-labeled testosterone internal standards.

Introduction

Testosterone is a primary androgenic hormone crucial for the development of male reproductive tissues and secondary sexual characteristics.[1] Its accurate quantification in biological matrices is essential for diagnosing and treating various endocrine disorders.[2][3] Liquid chromatography-tandem mass spectrometry (LC-MS/MS) has become the gold standard for testosterone measurement due to its high sensitivity, specificity, and ability to overcome the inaccuracies associated with immunoassays, especially at low concentrations.[4][5][6]

The use of an appropriate internal standard is critical for accurate and precise quantification in LC-MS/MS assays. An ideal internal standard should have similar chemical and physical properties to the analyte, co-elute chromatographically, and have a different mass-to-charge ratio (m/z). Isotopically labeled standards, such as deuterium-labeled (e.g., d2, d3, d5-testosterone) or ¹³C-labeled testosterone, are the preferred choice as they exhibit nearly identical extraction recovery, ionization efficiency, and chromatographic retention time to the endogenous testosterone.[7][8][9][10][11] Testosterone isomers can also be considered, provided they can be chromatographically separated from testosterone.

Physicochemical Properties of Testosterone

Property	Value
Chemical Formula	C₁₉H₂₈O₂[12][13]
Molecular Weight	288.42 g/mol [14]
IUPAC Name	(8R,9S,10R,13S,14S,17S)-17-hydroxy-10,13-dimethyl-1,2,6,7,8,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthren-3-one[13]
CAS Number	58-22-0[12][13]
Melting Point	155 °C[13]
Solubility in Water	23.4 mg/L (at 25 °C)[13]
logP	3.32[13]

Experimental Protocols

Sample Preparation: Liquid-Liquid Extraction

This protocol is a common method for extracting testosterone from serum samples.

Materials:

• Serum samples, calibrators, and quality control materials.

• Internal Standard (IS) working solution (e.g., testosterone-d3 (B3025694) in methanol).

• Methyl tert-butyl ether (MTBE) or a mixture of ethyl acetate (B1210297) and hexane (B92381) (e.g., 3:2 v/v).[15]

• 0.1 M NaOH solution.[15]

• Reconstitution solution (e.g., 70:30 water:methanol).[15]

• Vortex mixer.

• Centrifuge.

• Nitrogen evaporator.

Procedure:

• Pipette 100 µL of serum sample, calibrator, or QC into a clean tube.

• Add 5 µL of the internal standard working solution (e.g., 5 ng/mL testosterone-d3).[15]

• Add 2 mL of the extraction solvent (e.g., 3:2 ethyl acetate:hexane) to each tube.[15]

• Vortex the tubes for 2 minutes to ensure thorough mixing.[15]

• Centrifuge the tubes to separate the organic and aqueous layers.

• Transfer the upper organic layer to a new clean tube.

• Add 500 µL of 0.1 M NaOH to the new tube to wash the extract.[15]

• Vortex briefly and centrifuge.

• Transfer the organic layer to another clean tube and evaporate to dryness under a gentle stream of nitrogen at room temperature.[15]

• Reconstitute the dried extract in 100 µL of the reconstitution solution.[15]

• Vortex to dissolve the residue and transfer to an autosampler vial for LC-MS/MS analysis.

Liquid Chromatography (LC) Method

Instrumentation:

• Agilent 1290 Infinity II high-speed pump or equivalent.[15]

• Analytical column: C18 column (e.g., 33 x 4.6 mm, 3 µm particle size).[7]

LC Parameters:

Parameter	Value
Mobile Phase A	Water with 0.1% formic acid[2]
Mobile Phase B	Acetonitrile with 0.1% formic acid
Flow Rate	500 µL/min[2]
Injection Volume	40 µL[2]
Column Temperature	40 °C
Gradient	A linear gradient appropriate for the separation of testosterone from matrix components and any isomers.

Tandem Mass Spectrometry (MS/MS) Method

Instrumentation:

• Agilent 6495 Triple Quadrupole LC/MS with Agilent Jet Stream or equivalent.[15]

MS/MS Parameters:

Parameter	Value
Ionization Mode	Positive Electrospray Ionization (ESI+)
Ion Spray Voltage	4.75 kV[2]
Source Temperature	650 °C[2]
Multiple Reaction Monitoring (MRM) Transitions	See table below
Declustering Potential	96 V[2]
Entrance Potential	8 V[2]
Collision Cell Exit Potential	12 V[2]

MRM Transitions:

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (V)
Testosterone (Quantifier)	289.2	97.2[4]	33[4]
Testosterone (Qualifier)	289.2	109.2[4]	33[4]
Testosterone-d3 (IS)	292.2	100.2	-
¹³C₃-Testosterone (IS)	292.0	100.0[2]	-

Data Presentation

Quantitative Performance Characteristics:

Parameter	Result
Linearity Range	5 - 2000 ng/dL[8][11]
Limit of Quantification (LOQ)	5 pg/mL (equivalent to 0.5 ng/dL)[15]
Intra-assay Precision (%CV)	< 10%
Inter-assay Precision (%CV)	< 15%
Accuracy (% Recovery)	85 - 115%

Visualizations

Caption: Experimental workflow for testosterone quantification.

Caption: Simplified testosterone signaling pathway.

References

• 1. Testosterone - Wikipedia [en.wikipedia.org]
• 2. Total testosterone quantitative measurement in serum by LC-MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. Evaluation of a one-step sample preparation protocol for analysis of total serum testosterone by LC–MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 5. academic.oup.com [academic.oup.com]
• 6. researchgate.net [researchgate.net]
• 7. tools.thermofisher.com [tools.thermofisher.com]
• 8. Analysis of testosterone in serum using mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Testosterone measurement by liquid chromatography tandem mass spectrometry: the importance of internal standard choice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. endocrine-abstracts.org [endocrine-abstracts.org]
• 11. researchgate.net [researchgate.net]
• 12. Testosterone Molecular Model Kit, Assembled [indigoinstruments.com]
• 13. Testosterone | C19H28O2 | CID 6013 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 14. Testosterone (CAS 58-22-0) - Chemical & Physical Properties by Cheméo [chemeo.com]
• 15. agilent.com [agilent.com]

Application of 8-Testosterone in Steroid Receptor Studies: A Comprehensive Overview

A Note to Researchers: Extensive literature searches did not yield specific data or established protocols for a compound referred to as "8-Testosterone" in the context of steroid receptor studies. This nomenclature does not correspond to a commonly recognized or commercially available testosterone (B1683101) derivative. Therefore, this document provides detailed application notes and protocols for Testosterone , the foundational androgenic steroid, to serve as a comprehensive guide for researchers in this field. The principles and methodologies described herein are broadly applicable to the study of other androgens and their interactions with steroid receptors.

Application Notes

Testosterone, a C19 steroid hormone, is the primary male sex hormone and a potent anabolic agent. Its biological effects are primarily mediated through its interaction with the androgen receptor (AR), a member of the nuclear receptor superfamily. Upon binding to testosterone or its more potent metabolite, dihydrotestosterone (B1667394) (DHT), the AR undergoes a conformational change, translocates to the nucleus, and functions as a ligand-dependent transcription factor, regulating the expression of a host of target genes. This signaling pathway is pivotal in the development and maintenance of male reproductive tissues and secondary sexual characteristics.

In the realm of steroid receptor research, testosterone serves as a cornerstone for a variety of applications:

• Reference Compound in Binding Assays: Testosterone is a standard competitor in radioligand binding assays to determine the affinity of novel compounds for the androgen receptor.

• Agonist in Transactivation Assays: It is used to stimulate AR-dependent gene expression in cellular reporter assays, providing a baseline for assessing the agonistic or antagonistic activity of test compounds.

• Tool for Studying Structure-Activity Relationships (SAR): Modifications to the testosterone scaffold have been instrumental in understanding the structural requirements for AR binding and activation, leading to the development of synthetic androgens and selective androgen receptor modulators (SARMs).

• Investigating Steroid Metabolism: Testosterone is a substrate for enzymes such as 5α-reductase (which converts it to DHT) and aromatase (which converts it to estradiol), making it a valuable tool for studying the metabolic pathways that influence androgen and estrogen signaling.

Quantitative Data: Binding Affinities of Androgens for Steroid Receptors

The following table summarizes the relative binding affinities (RBA) of testosterone and other relevant androgens for the androgen receptor. The RBA is typically determined by competitive binding assays, with a high-affinity synthetic androgen like methyltrienolone (B1676529) (R1881) often used as the radioligand.

Compound	Receptor	Relative Binding Affinity (RBA) vs. R1881 (%)	Ki (nM)
Testosterone	Androgen Receptor (AR)	50 - 100	0.2 - 1.0
Dihydrotestosterone (DHT)	Androgen Receptor (AR)	100 - 200	0.1 - 0.5
Methyltrienolone (R1881)	Androgen Receptor (AR)	100	~0.1
Estradiol	Estrogen Receptor α (ERα)	100	~0.1
Progesterone	Progesterone Receptor (PR)	100	~1.0

Note: RBA and Ki values can vary depending on the experimental conditions, cell type, and assay format.

Experimental Protocols

Androgen Receptor Competitive Binding Assay

This protocol outlines a method to determine the binding affinity of a test compound for the androgen receptor using a whole-cell binding assay.

Caption: Workflow of a typical androgen receptor transactivation assay.

Materials:

• Host cell line (e.g., HEK293, PC3)

• Cell culture medium and supplements

• AR expression vector

• Androgen Response Element (ARE)-driven reporter vector (e.g., pGL3-ARE-luciferase)

• Transfection reagent

• Testosterone

• Test compound

• Lysis buffer

• Luciferase assay substrate

• Luminometer

Procedure:

• Cell Seeding: Seed cells in a 96-well plate at a density that will result in 50-70% confluency at the time of transfection.

• Transfection: Co-transfect the cells with the AR expression vector and the ARE-reporter vector using a suitable transfection reagent according to the manufacturer's protocol. A control vector (e.g., expressing β-galactosidase) can be co-transfected for normalization of transfection efficiency.

• Compound Treatment: After 24 hours, replace the medium with fresh medium containing serial dilutions of Testosterone (for a positive control dose-response curve) or the test compound. Include a vehicle control (e.g., DMSO).

• Incubation: Incubate the cells for 18-24 hours.

• Cell Lysis: Wash the cells with PBS and then lyse them using the appropriate lysis buffer.

• Reporter Assay: Measure the luciferase activity in the cell lysates using a luminometer according to the manufacturer's instructions for the luciferase assay system. If a control vector was used, measure its activity as well.

• Data Analysis:

  • Normalize the luciferase activity to the control vector activity or total protein concentration.

  • Plot the normalized reporter activity against the logarithm of the compound concentration.

  • Determine the EC₅₀ value (the concentration of the compound that produces 50% of the maximal response).

Signaling Pathway

Androgen Receptor Signaling Pathway

Caption: Simplified diagram of the androgen receptor signaling pathway.

These notes and protocols provide a foundational framework for researchers investigating the interactions of androgens with steroid receptors. While "8-Testosterone" remains an uncharacterized compound in this context, the methodologies detailed for testosterone can be readily adapted for the evaluation of novel steroid derivatives.

Application Notes & Protocols: Techniques for Radiolabeling Testosterone

For Researchers, Scientists, and Drug Development Professionals

Introduction

Testosterone (B1683101), a primary androgenic steroid hormone, plays a crucial role in numerous physiological processes. Radiolabeled testosterone is an indispensable tool in biomedical research, enabling sensitive and specific investigations into its metabolism, receptor binding, and mechanism of action. These application notes provide an overview of common techniques for radiolabeling testosterone, with a focus on tritiation and carbon-14 (B1195169) labeling. While labeling at a specific, non-standard position such as C-8 is highly complex and typically requires a custom multi-step synthesis, this document outlines established and generalizable protocols for preparing radiolabeled testosterone for use in various research applications, including Absorption, Distribution, Metabolism, and Excretion (ADME) studies, receptor-binding assays, and radioimmunoassays.

Part 1: Common Radiolabeling Techniques

The choice of radionuclide is critical and depends on the specific application. Tritium (B154650) ([³H]) is favored for receptor-binding assays due to its high specific activity, while Carbon-14 ([¹⁴C]) is the gold standard for metabolic studies because the carbon backbone of the molecule is less prone to metabolic cleavage than a tritium label.[1][2]

• Tritiation ([³H] Labeling): This is the most common method for labeling steroids for receptor studies. It typically involves the catalytic reduction of an unsaturated precursor of testosterone with tritium gas (T₂).[3] For instance, [1,2-³H]Testosterone can be synthesized by the selective hydrogenation of a Δ¹-testosterone precursor.[3][4] This method offers high specific activity, which is crucial for detecting low-abundance targets like receptors.

• Carbon-14 ([¹⁴C] Labeling): [¹⁴C]-labeled testosterone is essential for tracking the fate of the entire molecule in vivo.[5] The synthesis is often more complex, starting from a simple [¹⁴C]-labeled precursor like [¹⁴C]barium carbonate or [¹⁴C]methyl iodide and incorporating it into the steroid skeleton through a multi-step organic synthesis.[6][7] Placing the label in a metabolically stable position of the steroid ring is crucial for reliable ADME studies.[7]

• Radioiodination ([¹²⁵I] Labeling): Direct iodination of testosterone is not a standard procedure. However, testosterone derivatives can be labeled with iodine isotopes, typically for use in radioimmunoassays (RIA) or single-photon emission computed tomography (SPECT) imaging. This usually involves conjugating the steroid to a moiety that can be readily iodinated, such as a phenol (B47542) group, or using an iodine-containing prosthetic group.[8][9]

Part 2: Quantitative Data Summary

The properties of the radionuclide significantly impact the experimental design and application.

Table 1: Comparison of Common Radioisotopes for Testosterone Labeling

Property	Tritium (³H)	Carbon-14 (¹⁴C)	Iodine-125 (¹²⁵I)
Half-life	12.3 years	5,730 years	59.4 days
Emission Type	Beta (β⁻)	Beta (β⁻)	Gamma (γ)
Max. Specific Activity (Ci/mmol)	~29	~0.062	~2,175
Detection Method	Liquid Scintillation Counting	Liquid Scintillation Counting	Gamma Counting
Primary Applications	Receptor Binding Assays, Autoradiography	ADME, Metabolism Studies	Radioimmunoassay (RIA), SPECT

Table 2: Example Properties of Commercially Available Radiolabeled Testosterone

Compound	CAS Number	Specific Activity	Storage Solution
[1,2,6,7-³H]-Testosterone	66789-00-0	70-100 Ci/mmol	Ethanol
[4-¹⁴C]-Testosterone	633-32-9	50-60 mCi/mmol	Ethanol
[1,2-³H]-Dihydrotestosterone	521-18-6	40-60 Ci/mmol	Ethanol

Data are typical and may vary by supplier.[10]

Part 3: Experimental Protocols & Workflows

General Workflow for Testosterone Radiolabeling

The overall process for producing and verifying radiolabeled testosterone follows several key steps, from precursor synthesis to final quality control.

Caption: A generalized workflow for the synthesis and purification of radiolabeled testosterone.

Protocol 1: Synthesis of [1,2-³H]-Testosterone via Catalytic Hydrogenation

This protocol describes a general method for tritiating testosterone by reducing a precursor, Δ¹-testosterone acetate (B1210297).[3][4]

Materials:

• Δ¹-Testosterone acetate (precursor)

• Tritium (T₂) gas

• Palladium on carbon (Pd/C) catalyst (e.g., 5-10%)

• Ethyl acetate (anhydrous)

• Ethanol

• 0.1 M Potassium hydroxide (B78521) (KOH) in methanol

• Inert gas (Argon or Nitrogen)

• Standard tritiation reaction vessel

Procedure:

• Catalyst Preparation: In a reaction vessel suitable for hydrogenation, add 5-10 mg of Pd/C catalyst.

• Precursor Addition: Dissolve 5-10 mg of Δ¹-testosterone acetate in 1-2 mL of anhydrous ethyl acetate and add it to the reaction vessel.

• System Purge: Seal the vessel and purge the system with an inert gas (Argon or Nitrogen) to remove all oxygen.

• Tritiation Reaction: Introduce tritium gas into the vessel at a controlled pressure (e.g., slightly above atmospheric pressure). Stir the reaction mixture vigorously at room temperature. The reaction time can vary from 2 to 6 hours. Monitor the uptake of tritium gas to determine reaction completion.

• Tritium Removal: After the reaction, carefully remove the excess tritium gas according to standard safety procedures for handling radioactive gases.

• Catalyst Filtration: Filter the reaction mixture through a Celite pad to remove the Pd/C catalyst. Wash the catalyst with additional ethyl acetate.

• Solvent Evaporation: Combine the filtrates and evaporate the solvent under a gentle stream of nitrogen.

• Hydrolysis (Deacetylation): Dissolve the crude [³H]-testosterone acetate in 1-2 mL of methanol. Add 0.5 mL of 0.1 M methanolic KOH and stir at room temperature for 1-2 hours to hydrolyze the acetate group.

• Purification: Neutralize the reaction mixture and proceed immediately to purification as described in Protocol 2.

Protocol 2: Purification of Radiolabeled Testosterone by HPLC

Purification is critical to remove radiochemical impurities and unreacted starting material.[10][11] High-Performance Liquid Chromatography (HPLC) is the preferred method.

Materials:

• Crude radiolabeled testosterone solution

• HPLC system with a UV detector and an in-line radioactivity detector (e.g., β-RAM)[10]

• C18 reverse-phase HPLC column

• Mobile phase: Acetonitrile (B52724)/Water gradient

• Testosterone reference standard

Procedure:

• System Equilibration: Equilibrate the HPLC column with the starting mobile phase composition (e.g., 40% Acetonitrile in water).

• Standard Injection: Inject a known amount of non-radiolabeled testosterone standard to determine its retention time.

• Sample Injection: Inject the crude radiolabeled testosterone solution onto the column.

• Elution: Run a linear gradient to elute the compounds. For example, increase the acetonitrile concentration from 40% to 90% over 30 minutes.

• Fraction Collection: Collect fractions corresponding to the peak identified by the radioactivity detector that co-elutes with the UV peak of the testosterone standard.

• Purity Confirmation: Re-inject a small aliquot of the collected fraction to confirm its radiochemical purity is >98%.

• Solvent Removal: Evaporate the solvent from the purified fraction under nitrogen. Re-dissolve the final product in a suitable storage solvent, such as ethanol, for long-term stability.

Part 4: Testosterone Signaling Pathway

Testosterone exerts its biological effects through both classical (genomic) and non-classical (non-genomic) signaling pathways.[12][13] Understanding these pathways is essential for interpreting data from studies using radiolabeled testosterone.

References

• 1. openmedscience.com [openmedscience.com]
• 2. The Development and Application of Tritium-Labeled Compounds in Biomedical Research - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Synthesis of testosteron-1,2-T and its metabolites [inis.iaea.org]
• 4. Synthesis of 1, 2-t-testosterone and 1, 2, 5, 6-t-dihydrotestosterone by selective hydrogenation of testosterone acetate [inis.iaea.org]
• 5. Metabolism of testosterone- 14 C by cultured human cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Preparation of randomly labeled steroid-C14 hormones: testosterone-C14, delta 4-androstene-3,17-dione-C14, progesterone-C14 and desoxycorticosterone-C14 acetate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. pharmaron.com [pharmaron.com]
• 8. communities.springernature.com [communities.springernature.com]
• 9. researchgate.net [researchgate.net]
• 10. Radioactive Tracing of Testosterone Reveals Minimal Formation of 5α-DHT in SGBS Cells and Human Primary Adipocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 11. tandfonline.com [tandfonline.com]
• 12. researchgate.net [researchgate.net]
• 13. Testosterone signaling and the regulation of spermatogenesis - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Studying the Effects of 17β-Estradiol and Testosterone in Animal Models

Audience: Researchers, scientists, and drug development professionals.

Introduction:

This document provides detailed application notes and protocols for utilizing animal models to study the physiological and behavioral effects of the key sex hormones, 17β-estradiol (E2) and testosterone. Given that "8-Testosterone" is not a recognized scientific term, this guide focuses on the two major sex steroids that are the subject of extensive research. The protocols and data presented are compiled from established methodologies to ensure reproducibility and accuracy in experimental design.

Part 1: 17β-Estradiol (E2) Studies

Animal Models

The most common animal models for studying the effects of E2 are rodents, particularly rats and mice. To eliminate the confounding influence of endogenous estrogen from the ovaries, female animals are often ovariectomized (OVX).

• Rats: Sprague-Dawley and Wistar rats are frequently used for metabolic, cardiovascular, and neurobehavioral studies.[1] ACI rats are a unique model for studying E2-induced mammary cancer.[2]

• Mice: C57BL/6 mice are a common strain for behavioral, metabolic, and genetic studies involving E2.[3]

Data Presentation: Effects of E2 Administration

The following tables summarize quantitative data from studies investigating the effects of E2 in rodent models.

Table 1: Metabolic and Physiological Effects of E2 in Castrated Male Rats [1]

Parameter	Intact Male (Control)	Castrated + Placebo (CAS + PL)	Castrated + E2 (CAS + E2)
Body Weight (g)	485 ± 11	480 ± 9	425 ± 10
Plasma Estrogen (pg/mL)	25.1 ± 2.3	28.9 ± 3.1	198.4 ± 25.7
Plasma Testosterone (ng/mL)	2.9 ± 0.5	Undetectable	Undetectable
HbA1c (%)	5.8 ± 0.1	5.9 ± 0.1	5.5 ± 0.1
Plasma Triglycerides (mg/dL)	85 ± 10	95 ± 12	150 ± 20
Aortic Vasorelaxation (Rmax %)	95 ± 2	93 ± 3	80 ± 4

Table 2: Behavioral Effects of E2 in Ovariectomized Female Mice [3][4]

Behavioral Test	Parameter	Vehicle (Control)	E2 Treatment
Open Field Test	Time in Center	Increased	Decreased
Total Activity	Higher	Lower
Dark-Light Transition	Transitions	More	Fewer
Activity in Light Box	Higher	Lower
Elevated Plus Maze	Arm Entries	More	Fewer
Fear Conditioning	Freezing to Cue	Lower	Higher
Running Wheel	Home Cage Activity	Lower	Higher

Experimental Protocols

Protocol 1: Ovariectomy and E2 Administration in Rats and Mice [5][6]

Objective: To create a model of estrogen deficiency and provide controlled E2 replacement.

Materials:

• Anesthetic (e.g., isoflurane)

• Surgical tools (scalpel, scissors, forceps)

• Suture materials or wound clips

• Antiseptic solution

• 17β-estradiol

• Vehicle (e.g., sesame oil)

• Administration vehicle (Silastic capsules or Nutella)

Procedure:

• Ovariectomy (OVX):

  • Anesthetize the animal.

  • Make a small dorsal midline incision in the skin.

  • Move the skin to one side and make a small incision in the underlying muscle wall to locate the ovary.

  • Ligate the ovarian blood vessels and the fallopian tube, then remove the ovary.

  • Repeat on the contralateral side.

  • Suture the muscle wall and close the skin incision with sutures or wound clips.

  • Allow a recovery period of at least one week before hormone administration.[5]

• Hormone Administration (Choose one method):

  • Method A: Subcutaneous Silastic Capsules: [5]

    • Prepare Silastic tubing (e.g., 2 cm for mice, 3 cm for rats).

    • Dissolve E2 in sesame oil to the desired concentration (e.g., 180 µg/mL for rats, 18-36 µg/mL for mice).[5]

    • Fill the tubing with the E2 solution and seal both ends with wooden plugs or silicone adhesive.

    • Implant the capsule subcutaneously in the dorsal neck region. This method provides stable, long-term E2 release.[5]

  • Method B: Peroral Administration in Nutella: [5]

    • Dissolve E2 in a small amount of sesame oil.

    • Thoroughly mix the E2-oil solution with a measured amount of Nutella. A recommended daily dose for rats is 28 µg E2 per kg body weight.[5]

    • Train animals to consume the Nutella for several days before starting the experiment. This method mimics oral hormone therapy.[5]

Protocol 2: Open-Field Test for Anxiety-Like Behavior [4]

Objective: To assess anxiety and locomotor activity.

Materials:

• Open-field arena (e.g., 40 cm x 40 cm x 40 cm)

• Video recording and tracking software

Procedure:

• Habituate the animals to the testing room for at least 30 minutes before the test.

• Gently place the mouse in the center of the open-field arena.

• Allow the mouse to explore the arena for a set period (e.g., 5-10 minutes).

• Record the session for later analysis.

• Analyze key parameters:

  • Time spent in the center: A measure of anxiety-like behavior (less time suggests higher anxiety).

  • Total distance traveled: A measure of general locomotor activity.

  • Rearing and leaning: Exploratory behaviors.[4]

• Thoroughly clean the arena with 70% ethanol (B145695) between animals to remove olfactory cues.

Signaling Pathway and Workflow Diagrams

Caption: 17β-Estradiol (E2) signaling occurs via slow genomic and rapid nongenomic pathways.

References

• 1. mdpi.com [mdpi.com]
• 2. Rat models of 17β-estradiol-induced mammary cancer reveal novel insights into breast cancer etiology and prevention - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Effects of Estrogen on Activity and Fear-Related Behaviors in Mice | Semantic Scholar [semanticscholar.org]
• 4. Behavioral effects of estrogen receptor gene disruption in male mice - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Ovariectomy and 17β-estradiol Replacement in Rats and Mice: A Visual Demonstration - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Video: Ovariectomy and 17β-estradiol Replacement in Rats and Mice: A Visual Demonstration [jove.com]

Proper Handling and Storage of Testosterone: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Testosterone (B1683101), a steroid hormone from the androgen group, is the principal male sex hormone and plays a crucial role in the development of male reproductive tissues and the promotion of secondary sexual characteristics.[1][2] In research and drug development, its accurate handling and storage are paramount to ensure experimental reproducibility, safety, and the integrity of the compound. This document provides detailed application notes and protocols for the proper handling and storage of testosterone, tailored for a scientific audience.

Chemical and Physical Properties

Testosterone is an organic compound with the molecular formula C₁₉H₂₈O₂ and a molar mass of 288.431 grams per mole.[2] It belongs to the androstane (B1237026) class of steroids and is characterized by a four-ring structure.[2]

Table 1: Chemical Identifiers for Testosterone

Identifier	Value
CAS Number	58-22-0[3][4]
Molecular Formula	C₁₉H₂₈O₂[5]
IUPAC Name	(1S,3aS,3bR,9aR,9bS,11aS)-1-Hydroxy-9a,11a-dimethyl-1,2,3,3a,3b,4,5,8,9,9a,9b,10,11,11a-tetradecahydro-7H-cyclopenta[a]phenanthren-7-one[1]
PubChem CID	6013[5]

Table 2: Physical and Solubility Properties of Testosterone

Property	Value
Appearance	White or slightly cream-colored crystals or crystalline powder[6]
Odor	Odorless[6]
Stability in Air	Stable[6]
Water Solubility	Practically insoluble[6]
Solubility in Organic Solvents	- Soluble in ethanol (B145695) (1 g in 5 mL)[6]- Soluble in chloroform (B151607) (1 g in 2 mL)[6]- Soluble in ether (1 g in 100 mL)[6]- Soluble in vegetable oils[6]- Soluble in methanol (B129727) (1 mg/ml)[7]- Soluble in acetonitrile (B52724) (1 mg/ml)[7]

Safety, Handling, and Storage

Proper safety precautions are essential when handling testosterone due to its hormonal activity and potential health risks.

Safety Precautions:

• Personal Protective Equipment (PPE): Always wear protective gloves, a laboratory coat, and safety glasses.[8]

• Ventilation: Work in a well-ventilated area or under a chemical fume hood, especially when handling the powdered form, to avoid inhalation.[8]

• Contamination: Use disposable bench covers and clean work surfaces with a 10% bleach solution after handling.[8]

• Waste Disposal: Dispose of waste according to institutional and local regulations for chemical and pharmaceutical waste.

Storage Conditions:

Testosterone should be stored under controlled conditions to prevent degradation.

Table 3: Recommended Storage Conditions for Testosterone

Form	Storage Temperature	Light and Moisture Protection
Solid (Powder)	2-8°C (36-46°F)[4][9]	Store in a tightly sealed, light-resistant container in a dry place.[6]
Solutions
In Organic Solvents (e.g., 1,2-dimethoxyethane)	2-8°C (36-46°F)[9]	Store in an airtight, light-resistant container.[9]
Oil-based Injections (e.g., Testosterone Cypionate)	20-25°C (68-77°F)[10][11]	Protect from light. Avoid freezing, as it can cause crystallization.[10][12]
Cell Culture Media	≤ -20°C (-4°F) for aliquots	Avoid repeated freeze-thaw cycles.[13]

Note on Crystallization: For oil-based solutions like testosterone cypionate, exposure to low temperatures can cause the compound to crystallize. If this occurs, the vial can be warmed by placing it in a sealed plastic bag and submerging it in warm water (100-110°F or 38-43°C) for at least 15 minutes, followed by swirling to redissolve the crystals.[12]

Experimental Protocols

Protocol 1: Preparation of a Testosterone Stock Solution for In Vitro Studies

This protocol describes the preparation of a 10 mM stock solution of testosterone in ethanol, which is a common solvent for dissolving steroids for cell culture experiments.

Materials:

• Testosterone powder (CAS 58-22-0)

• Anhydrous ethanol (200 proof)

• Sterile microcentrifuge tubes or glass vials

• Calibrated analytical balance

• Sterile pipette tips

Procedure:

• Calculate the required mass: To prepare a 10 mM stock solution, calculate the mass of testosterone needed. The molecular weight of testosterone is 288.43 g/mol . For 1 mL of a 10 mM solution:

  • Mass (g) = 10 mmol/L * 1 L/1000 mL * 1 mL * 288.43 g/mol = 0.0028843 g = 2.88 mg

• Weighing: Accurately weigh 2.88 mg of testosterone powder using an analytical balance in a sterile weighing boat or directly into a sterile microcentrifuge tube.

• Dissolving: Add 1 mL of anhydrous ethanol to the testosterone powder.

• Mixing: Vortex the solution until the testosterone is completely dissolved. Gentle warming in a 37°C water bath can aid dissolution if necessary.

• Sterilization: While the ethanol solution is generally sterile, if further sterility is required for sensitive cell culture applications, the stock solution can be filter-sterilized using a 0.22 µm PTFE syringe filter.

• Storage: Aliquot the stock solution into smaller volumes in sterile microcentrifuge tubes to avoid repeated freeze-thaw cycles. Store the aliquots at -20°C.

Protocol 2: Testosterone Treatment of Cultured Cells

This protocol provides a general procedure for treating cultured cells with testosterone. The final concentration of testosterone will depend on the specific cell type and experimental design.

Materials:

• Testosterone stock solution (e.g., 10 mM in ethanol)

• Cultured cells in appropriate cell culture plates or flasks

• Complete cell culture medium

• Sterile pipette tips

Procedure:

• Determine the final concentration: Decide on the final concentration of testosterone to be used in the experiment (e.g., 10 nM, 100 nM).

• Prepare a working solution: Prepare a serial dilution of the stock solution in complete cell culture medium to achieve the desired final concentration. It is important to ensure that the final concentration of the solvent (e.g., ethanol) in the cell culture medium is low (typically <0.1%) to avoid solvent-induced cytotoxicity.

  • Example for a 10 nM final concentration from a 10 mM stock:

    • First dilution: Dilute the 10 mM stock 1:1000 in culture medium to get a 10 µM intermediate solution.

    • Second dilution: Dilute the 10 µM intermediate solution 1:1000 in culture medium to get the final 10 nM working solution.

• Cell Treatment:

  • Aspirate the existing medium from the cultured cells.

  • Add the appropriate volume of the testosterone-containing medium (working solution) to the cells.

  • For control wells, add medium containing the same final concentration of the solvent (e.g., 0.1% ethanol) without testosterone.

• Incubation: Incubate the cells for the desired period under standard cell culture conditions (e.g., 37°C, 5% CO₂).

• Downstream Analysis: After the incubation period, proceed with the planned downstream assays (e.g., cell viability, gene expression analysis, protein analysis).

Protocol 3: High-Performance Liquid Chromatography (HPLC) for Testosterone Analysis

This protocol provides a general method for the analysis of testosterone using a reverse-phase HPLC system. Specific parameters may need to be optimized based on the instrument and sample matrix.

Materials:

• HPLC system with a UV detector

• C18 reverse-phase HPLC column (e.g., Zorbax XDB-C8, 15 cm x 4.6 mm, 5 µm)[14]

• HPLC-grade acetonitrile[15]

• HPLC-grade water[15]

• Testosterone standard

• Sample containing testosterone

Procedure:

• Sample Preparation:

  • Prepare a working standard solution of testosterone in the mobile phase (e.g., 50 µg/mL).[15]

  • For unknown samples, perform an appropriate extraction to isolate testosterone. For oil-based injectables, a one-step extraction with a suitable solvent may be sufficient.[16] For biological samples like serum, a liquid-liquid extraction followed by drying and reconstitution in the mobile phase is common.[17][18]

• HPLC Conditions:

  • Mobile Phase: A common mobile phase is a mixture of water and acetonitrile (e.g., 60:40 v/v).[15] A gradient elution may be used for complex samples.[14]

  • Flow Rate: 0.6 mL/min[15]

  • Column Temperature: 40°C[15]

  • Injection Volume: 1 µL[15]

  • UV Detection Wavelength: 240 nm or 254 nm[14][15]

• Analysis:

  • Inject the testosterone standard to determine its retention time.

  • Inject the prepared samples.

  • Identify the testosterone peak in the sample chromatogram by comparing the retention time with that of the standard.

  • Quantify the amount of testosterone in the sample by comparing the peak area to a calibration curve generated from a series of testosterone standards.

Signaling Pathway

Testosterone exerts its biological effects primarily through the androgen receptor (AR). The classical signaling pathway involves the diffusion of testosterone into the cell, where it can be converted to the more potent androgen, dihydrotestosterone (B1667394) (DHT), by the enzyme 5α-reductase.[19] Both testosterone and DHT bind to the AR in the cytoplasm, causing a conformational change and dissociation from heat shock proteins (HSPs).[19][20] The hormone-receptor complex then translocates to the nucleus, dimerizes, and binds to specific DNA sequences known as androgen response elements (AREs) in the promoter regions of target genes.[20][21] This binding recruits co-activators and the general transcription machinery, leading to the regulation of gene expression that mediates the physiological effects of androgens.[19]

Caption: Classical Androgen Receptor Signaling Pathway.

Experimental Workflow

The following diagram illustrates a typical workflow for a cell-based experiment involving testosterone treatment.

Caption: Workflow for a Cell-Based Testosterone Experiment.

References

• 1. Testosterone - Wikipedia [en.wikipedia.org]
• 2. Netmeds [netmeds.com]
• 3. vivanls.com [vivanls.com]
• 4. Testosterone EP Reference Standard CAS 58-22-0 Sigma Aldrich [sigmaaldrich.com]
• 5. Testosterone | C19H28O2 | CID 6013 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. uspharmacist.com [uspharmacist.com]
• 7. caymanchem.com [caymanchem.com]
• 8. wwwn.cdc.gov [wwwn.cdc.gov]
• 9. sigmaaldrich.com [sigmaaldrich.com]
• 10. liveforeverlab.com [liveforeverlab.com]
• 11. pfizermedical.com [pfizermedical.com]
• 12. defymedical.com [defymedical.com]
• 13. resources.rndsystems.com [resources.rndsystems.com]
• 14. archives.ijper.org [archives.ijper.org]
• 15. chromatographyonline.com [chromatographyonline.com]
• 16. HPLC Method Development for Testosterone Cipionate in Bulk Drug and Oil-Based Injectables – Biosciences Biotechnology Research Asia [biotech-asia.org]
• 17. Analysis of Testosterone in Serum Using Mass Spectrometry | Springer Nature Experiments [experiments.springernature.com]
• 18. Measurement of serum testosterone using high-performance liquid chromatography/tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. researchgate.net [researchgate.net]
• 20. researchgate.net [researchgate.net]
• 21. Testosterone signaling and the regulation of spermatogenesis - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Enhancing 8-Testosterone Solubility in Aqueous Solutions

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address challenges associated with the low aqueous solubility of 8-Testosterone.

Frequently Asked Questions (FAQs)

Q1: Why is 8-Testosterone poorly soluble in aqueous solutions?

8-Testosterone is a steroid hormone with a predominantly non-polar and lipophilic structure. This "water-fearing" (hydrophobic) nature results in very low solubility in aqueous environments like buffers and cell culture media. Its aqueous solubility is cited to be approximately 23.4 mg/L at 25°C.[1]

Q2: I've dissolved 8-Testosterone in DMSO for a stock solution, but it precipitates when I add it to my aqueous experimental buffer. What is happening?

This common issue is known as "solvent-shifting" precipitation. Dimethyl sulfoxide (B87167) (DMSO) is a potent organic solvent capable of dissolving 8-Testosterone at high concentrations. However, when this concentrated DMSO stock is diluted into an aqueous buffer, the overall solvent environment becomes predominantly aqueous. Since 8-Testosterone is poorly soluble in water, it precipitates out of the solution. To avoid this, it is crucial to ensure that the final concentration of both 8-Testosterone and DMSO in the aqueous buffer remains low enough to maintain solubility.

Q3: What is the maximum recommended final concentration of DMSO in a cell-based assay?

As a general guideline, the final concentration of DMSO in most cell-based assays should be kept below 0.5% (v/v), and ideally at or below 0.1%, to prevent solvent-induced artifacts or cytotoxicity. It is highly recommended to determine the DMSO tolerance of your specific cell line through a preliminary experiment.

Q4: Can I use heating or sonication to dissolve 8-Testosterone in my aqueous buffer?

Gentle heating and sonication can help in the initial dissolution of 8-Testosterone. However, if the compound precipitates upon cooling to ambient temperature, the solution is supersaturated and unstable. This can lead to precipitation during your experiment, causing inconsistent results. These methods are best utilized to aid the initial solubilization in a co-solvent before dilution into the final aqueous buffer.

Troubleshooting Guide: Common Solubility Issues and Solutions

Issue	Potential Cause	Recommended Solution
Immediate precipitation upon dilution of DMSO stock in aqueous buffer.	The final concentration of 8-Testosterone exceeds its solubility limit in the aqueous buffer. The percentage of DMSO in the final solution is too low to maintain solubility.	1. Decrease the final working concentration of 8-Testosterone. 2. Increase the final DMSO concentration, ensuring it remains below the cytotoxic level for your specific assay. 3. Employ a solubilizing agent, such as cyclodextrin (B1172386), in the aqueous buffer before adding the 8-Testosterone stock solution.
Cloudiness or precipitation observed after a period of time in the incubator.	The initial solution was a metastable supersaturated solution. Temperature fluctuations in the incubator can decrease solubility. The compound may be interacting with components in the cell culture medium, such as salts or proteins, leading to precipitation.	1. Reduce the final concentration of 8-Testosterone to ensure it is below its thermodynamic solubility limit. 2. Ensure a stable and constant temperature in your experimental setup. 3. Test the solubility of 8-Testosterone in a simpler buffer to identify potential interactions. Consider using serum in the media, as proteins like albumin can help maintain solubility.
Inconsistent experimental results between different batches of 8-Testosterone solutions.	Variability in the preparation of the 8-Testosterone solution, leading to different effective concentrations. Precipitation of the compound over time.	1. Prepare fresh solutions for each experiment. 2. Ensure the complete dissolution of the stock solution before further dilution. 3. Visually inspect the final solution for any signs of precipitation before use. 4. Standardize and validate your solubilization protocol.

Strategies for Improving 8-Testosterone Solubility

Several techniques can be employed to enhance the aqueous solubility of 8-Testosterone for experimental purposes.

Co-solvents

The use of a water-miscible organic solvent, or co-solvent, can significantly increase the solubility of hydrophobic compounds. Ethanol (B145695) is a commonly used co-solvent for testosterone (B1683101).

Quantitative Data: Solubility of Testosterone in Ethanol-Water Mixtures

Ethanol Concentration (v/v)	Testosterone Solubility (mg/mL) at 20°C
20%	0.248[2]
50%	6.763[2]

Cyclodextrins

Cyclodextrins are cyclic oligosaccharides that can form inclusion complexes with hydrophobic molecules, thereby increasing their aqueous solubility. Hydroxypropyl-β-cyclodextrin (HP-β-CD) and Sulfobutyl ether-β-cyclodextrin (SBE-β-CD) have been shown to be effective in solubilizing testosterone and its esters.[3] Studies have demonstrated that these cyclodextrins can increase the water-solubility of testosterone propionate (B1217596) by 100-fold.[3]

Surfactants

Surfactants, at concentrations above their critical micelle concentration (CMC), can form micelles that encapsulate hydrophobic drugs, increasing their apparent aqueous solubility. The choice of surfactant (non-ionic, zwitterionic, or ionic) can influence the extent of solubilization.[4][5]

Nanosuspensions

Nanosuspension technology involves reducing the particle size of the drug to the nanometer range, which increases the surface area and dissolution rate. This technique is particularly useful for drugs that are poorly soluble in both aqueous and organic media.

Experimental Protocols

Protocol 1: Preparation of 8-Testosterone Solution using a Co-solvent (Ethanol)

• Prepare a stock solution: Dissolve 8-Testosterone in 100% ethanol to create a concentrated stock solution (e.g., 10 mg/mL).

• Pre-warm the aqueous buffer: Warm your desired aqueous buffer (e.g., PBS, cell culture medium) to 37°C.

• Dilute the stock solution: While gently vortexing the pre-warmed buffer, slowly add the required volume of the 8-Testosterone stock solution to achieve the desired final concentration.

• Final ethanol concentration: Ensure the final concentration of ethanol in the solution is compatible with your experimental system (typically below 1% for cell-based assays).

• Visual inspection: Visually inspect the final solution for any signs of precipitation.

Protocol 2: Preparation of 8-Testosterone-Cyclodextrin Inclusion Complex (Kneading Method)

• Molar Ratio: Determine the desired molar ratio of 8-Testosterone to cyclodextrin (e.g., 1:1).

• Weighing: Accurately weigh the calculated amounts of 8-Testosterone and cyclodextrin (e.g., HP-β-CD).

• Mixing: Place the cyclodextrin in a mortar and add a small amount of water to form a paste.

• Incorporation: Gradually add the 8-Testosterone powder to the paste and knead for a specified period (e.g., 30-60 minutes) to ensure thorough mixing and complex formation.

• Drying: Dry the resulting mixture in an oven at a controlled temperature (e.g., 40-50°C) until a constant weight is achieved.

• Sieving: Pass the dried complex through a sieve to obtain a uniform particle size.

• Dissolution: The resulting powder can then be dissolved in the aqueous buffer for your experiment.

Visualizations

Caption: A general workflow for preparing and troubleshooting 8-Testosterone aqueous solutions.

Caption: The mechanism of solubility enhancement of 8-Testosterone by cyclodextrin inclusion.

References

• 1. Testosterone | C19H28O2 | CID 6013 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. tandfonline.com [tandfonline.com]
• 3. Physicochemical properties of inclusion complexes of highly soluble β-cyclodextrins with highly hydrophobic testosterone propionate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Effect of oil on the level of solubilization of testosterone propionate into nonionic oil-in-water microemulsions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. solubilityofthings.com [solubilityofthings.com]

Technical Support Center: Troubleshooting 8-Testosterone Synthesis Yield Issues

This technical support center is designed for researchers, scientists, and drug development professionals encountering yield-related challenges during the synthesis of 8-Testosterone. Below you will find troubleshooting guides and frequently asked questions in a structured question-and-answer format to directly address specific issues you may face in your experiments.

Frequently Asked Questions (FAQs)

Q1: What is a typical starting material for the synthesis of 8-Testosterone?

A common and effective starting material for the synthesis of 8-Testosterone is 4-Androstenedione (also known as androst-4-ene-3,17-dione).[1][2] This precursor already contains the core steroid structure, and the synthesis primarily involves the selective reduction of the ketone group at the C17 position to a hydroxyl group.

Q2: What are the most critical steps in 8-Testosterone synthesis that can affect the final yield?

The most critical step is the stereoselective reduction of the C17-ketone of the androstenedione (B190577) precursor. Incomplete reduction, lack of stereoselectivity, and the formation of side products during this step are the primary sources of low yield. Subsequent purification steps, such as crystallization and chromatography, are also crucial for isolating the pure product and can be sources of product loss if not optimized.

Q3: What analytical methods are recommended for monitoring the reaction and assessing the purity of the final product?

High-Performance Liquid Chromatography (HPLC) is a widely used method for monitoring the progress of the reaction and determining the purity of the final 8-Testosterone product.[3][4] Thin-Layer Chromatography (TLC) can also be used for rapid, qualitative monitoring of the reaction. For detailed structural confirmation and identification of impurities, techniques such as Mass Spectrometry (MS) and Nuclear Magnetic Resonance (NMR) spectroscopy (¹H NMR and ¹³C NMR) are essential.[5][6][7][8][9]

Troubleshooting Guides

Issue 1: Low Conversion of Starting Material

Q4: I am observing a significant amount of unreacted 4-Androstenedione in my reaction mixture. What could be the cause and how can I improve the conversion rate?

Low conversion of the starting material is a common issue and can often be attributed to the following factors:

• Insufficient Reducing Agent: The molar ratio of the reducing agent to the starting material may be too low.

• Inactive Reducing Agent: The reducing agent, such as sodium borohydride (B1222165), may have degraded due to improper storage or handling.

• Suboptimal Reaction Temperature: The temperature may be too low for the reaction to proceed at a reasonable rate.

• Poor Solubility of Starting Material: The androstenedione precursor may not be fully dissolved in the chosen solvent, limiting its availability for the reaction.

Troubleshooting Steps:

• Increase the Molar Ratio of Reducing Agent: Gradually increase the equivalents of the reducing agent (e.g., sodium borohydride) and monitor the reaction progress by TLC or HPLC.

• Use Fresh Reducing Agent: Ensure that the reducing agent is fresh and has been stored under appropriate conditions (cool and dry).

• Optimize Reaction Temperature: While lower temperatures can improve stereoselectivity, they can also slow down the reaction rate. Experiment with slightly increasing the reaction temperature and monitor for the formation of byproducts. Some procedures suggest maintaining a temperature between 20-25°C.[3]

• Improve Solubility: If the starting material is not fully dissolved, consider using a co-solvent system or a different solvent in which the steroid has better solubility. Common solvents include ethanol (B145695), methanol (B129727), and tetrahydrofuran (B95107) (THF).[3][10]

Issue 2: Formation of Multiple Products (Low Selectivity)

Q5: My reaction is producing a mixture of 8-Testosterone and other isomers or byproducts. How can I improve the stereoselectivity of the reduction?

The formation of multiple products indicates a lack of stereoselectivity in the reduction of the C17-ketone. The goal is to favor the formation of the 17β-hydroxyl isomer (Testosterone) over the 17α-hydroxyl isomer (epitestosterone).

• Choice of Reducing Agent: Milder reducing agents often provide better selectivity. Sodium borohydride is a common choice for this transformation.[10][11][12] The use of bulkier reducing agents can also enhance stereoselectivity.

• Reaction Temperature: Lowering the reaction temperature generally favors the formation of the thermodynamically more stable product, which in this case is the 17β-isomer.

• Solvent Effects: The polarity and coordinating ability of the solvent can influence the transition state of the reduction and thus the stereochemical outcome.[13]

Troubleshooting Steps:

• Optimize the Reducing Agent: If using a strong reducing agent, consider switching to a milder one like sodium borohydride. For challenging cases, specialized, sterically hindered borohydrides can be employed.

• Lower the Reaction Temperature: Perform the reaction at a lower temperature (e.g., 0°C or even -15°C) and monitor the reaction progress over a longer period.

• Solvent Screening: Experiment with different solvents or solvent mixtures. Protic solvents like ethanol or methanol are commonly used.

Data Presentation: Impact of Reaction Parameters on Yield

The following table summarizes the potential impact of various reaction parameters on the yield and purity of 8-Testosterone.

Parameter	Potential Issue if Not Optimized	Recommended Action	Expected Outcome
Molar Ratio of Reducing Agent	Incomplete conversion of starting material.	Increase equivalents of reducing agent.	Higher conversion of starting material.
Reaction Temperature	Low temperature: slow reaction rate. High temperature: reduced stereoselectivity, increased byproducts.	Optimize temperature (e.g., 0-25°C).[3]	Balance between reaction rate and selectivity.
Solvent	Poor solubility of reactants, affecting reaction rate and selectivity.	Screen different solvents (e.g., ethanol, methanol, THF).[3][10][13]	Improved reaction kinetics and potentially higher selectivity.
Reaction Time	Insufficient time: incomplete reaction. Excessive time: potential for side reactions.	Monitor reaction by TLC/HPLC to determine optimal time.	Maximize product formation while minimizing byproduct generation.

Experimental Protocols

Key Experiment: Stereoselective Reduction of 4-Androstenedione

This protocol provides a general methodology for the synthesis of 8-Testosterone from 4-Androstenedione.

Materials:

• 4-Androstenedione

• Sodium Borohydride (NaBH₄)

• Ethanol (or Methanol)

• Hydrochloric Acid (dilute)

• Ethyl Acetate

• Saturated Sodium Bicarbonate Solution

• Brine (saturated NaCl solution)

• Anhydrous Sodium Sulfate (B86663) (or Magnesium Sulfate)

• Silica (B1680970) Gel for column chromatography

• Hexane (B92381) and Ethyl Acetate for chromatography elution

Procedure:

• Dissolution: Dissolve 4-Androstenedione in a suitable solvent such as ethanol or methanol in a round-bottom flask equipped with a magnetic stirrer.

• Cooling: Cool the solution to 0°C in an ice bath.

• Addition of Reducing Agent: Slowly add sodium borohydride in small portions to the cooled solution while stirring. The addition should be controlled to maintain the temperature.

• Reaction Monitoring: Monitor the progress of the reaction by TLC or HPLC until the starting material is consumed.

• Quenching the Reaction: Once the reaction is complete, carefully add dilute hydrochloric acid to neutralize the excess sodium borohydride and adjust the pH to approximately 6.8-7.2.[3]

• Extraction: Remove the organic solvent under reduced pressure. Add water to the residue and extract the product with an organic solvent like ethyl acetate.

• Washing: Wash the organic layer sequentially with saturated sodium bicarbonate solution and brine.

• Drying: Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

Purification Protocol: Column Chromatography and Recrystallization

Column Chromatography:

• Column Packing: Pack a chromatography column with silica gel using a slurry method with a non-polar solvent like hexane.

• Sample Loading: Dissolve the crude product in a minimal amount of a suitable solvent and adsorb it onto a small amount of silica gel. Load the dried silica onto the top of the column.

• Elution: Elute the column with a gradient of hexane and ethyl acetate, starting with a low polarity mixture and gradually increasing the polarity. Collect fractions and analyze them by TLC.

• Pooling and Concentration: Combine the fractions containing the pure 8-Testosterone and evaporate the solvent to yield the purified product.

Recrystallization:

• Solvent Selection: Choose a suitable solvent or solvent system in which 8-Testosterone is soluble at high temperatures but sparingly soluble at low temperatures.[14][15]

• Dissolution: Dissolve the purified product in a minimal amount of the hot solvent.

• Crystallization: Allow the solution to cool slowly to room temperature, followed by further cooling in an ice bath to induce crystallization.

• Isolation: Collect the crystals by vacuum filtration, wash with a small amount of cold solvent, and dry to obtain pure 8-Testosterone.[16]

Mandatory Visualizations

Caption: Troubleshooting workflow for low 8-Testosterone synthesis yield.

References

• 1. Androstenedione - Wikipedia [en.wikipedia.org]
• 2. Androstenedione | C19H26O2 | CID 6128 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. CN106397521A - Testosterone preparation method - Google Patents [patents.google.com]
• 4. archives.ijper.org [archives.ijper.org]
• 5. hmdb.ca [hmdb.ca]
• 6. mdpi.com [mdpi.com]
• 7. Testosterone(58-22-0) 1H NMR spectrum [chemicalbook.com]
• 8. dev.spectrabase.com [dev.spectrabase.com]
• 9. researchgate.net [researchgate.net]
• 10. Sodium Borohydride [commonorganicchemistry.com]
• 11. masterorganicchemistry.com [masterorganicchemistry.com]
• 12. youtube.com [youtube.com]
• 13. Solvent effect on testosterone-antitestosterone interaction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Home Page [chem.ualberta.ca]
• 15. people.chem.umass.edu [people.chem.umass.edu]
• 16. youtube.com [youtube.com]

reducing non-specific binding of 8-Testosterone in assays

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals resolve common issues with non-specific binding (NSB) in 8-Testosterone assays.

Frequently Asked Questions (FAQs)

Q1: What are the common causes of high non-specific binding in a testosterone (B1683101) immunoassay?

High non-specific binding (NSB) in steroid immunoassays, such as for testosterone, can stem from several factors. The primary causes include:

• Inadequate Blocking: The blocking buffer may not be effectively preventing the antibodies or the testosterone conjugate from binding directly to the surface of the microplate wells.[1]

• Suboptimal Washing: Insufficient removal of unbound reagents is a frequent cause of high background signal.[1][2][3]

• Incorrect Antibody Concentration: Using a primary or secondary antibody concentration that is too high can lead to increased non-specific binding.[1]

• Matrix Effects: Components within biological samples (e.g., serum, plasma) can interfere with the assay, causing non-specific binding.[1][4]

• Hydrophobic Interactions: Testosterone is a hydrophobic molecule, which can increase its tendency to non-specifically adsorb to the plastic surfaces of the assay plate.

• Cross-Reactivity: The antibodies may be cross-reacting with other structurally similar steroids present in the sample.[1]

Q2: Why is my background signal high across the entire plate?

A uniformly high background signal often points to a systemic issue with the assay protocol, most commonly related to the blocking or washing steps.[2] Inadequate blocking fails to saturate all non-specific binding sites on the microplate, while insufficient washing does not adequately remove unbound antibodies and other reagents.[1][2] Another potential cause is the use of an excessively high concentration of the detection antibody.[5]

Q3: Can the type of biological sample affect non-specific binding?

Yes, the sample matrix can significantly impact non-specific binding.[4] Serum and plasma are complex matrices containing various proteins, lipids, and other molecules that can interfere with the assay.[6] These matrix components can cause non-specific binding of the assay reagents, leading to inaccurate results.[4] It is often necessary to dilute samples or use a specialized sample diluent to mitigate these effects.[4]

Troubleshooting Guides

Issue 1: High Non-Specific Binding

High non-specific binding is a common issue in testosterone immunoassays. The following troubleshooting steps can help identify and resolve the root cause.

Troubleshooting Workflow for High Non-Specific Binding

Caption: Troubleshooting flowchart for high non-specific binding.

Inadequate blocking is a primary culprit for high NSB. The goal of the blocking buffer is to cover all unsaturated binding sites on the microplate.

Experimental Protocol: Optimizing Blocking Agents

• Plate Coating: Coat the wells of a 96-well plate with your capture antibody or antigen according to your standard protocol.

• Prepare Blocking Buffers: Prepare a panel of different blocking buffers to test. Common and effective blockers are listed in the table below.

• Blocking: Add 200 µL of each blocking buffer to a set of wells. Incubate for 1-2 hours at room temperature or overnight at 4°C.[1]

• Washing: Wash the plate as per your standard procedure.

• Detection: Add the detection antibody (without any analyte) to the wells. Proceed with the substrate addition and signal detection steps.

• Analysis: Compare the background signal generated by each blocking buffer. The buffer that yields the lowest signal is the most effective.[1]

Table 1: Comparison of Common Blocking Agents

Blocking Agent	Typical Concentration	Advantages	Disadvantages
Bovine Serum Albumin (BSA)	1-5% in PBS or TBS	Highly purified, consistent blocking effect.[7]	Can be a source of cross-reactivity if the primary antibody is also from a bovine source.
Non-fat Dry Milk	1-5% in PBS or TBS	Cost-effective and widely available.[7]	May contain phosphoproteins that can interfere with assays for phosphoproteins.[7]
Casein	1% in PBS or TBS	Very effective at reducing NSB in solid-phase immunoassays.[1][8]	Can sometimes mask certain epitopes.
Fish Skin Gelatin	0.1-1% in PBS or TBS	Remains fluid at lower temperatures, good alternative to other proteins.[9]

Insufficient washing can leave behind unbound reagents, contributing to high background.

Experimental Protocol: Optimizing Washing Steps

• Perform a Standard Assay: Set up your assay as you normally would, up to the first washing step.

• Test Different Washing Protocols:

  • Protocol A (Standard): Wash 3 times with 300 µL of wash buffer per well.

  • Protocol B (Increased Volume): Wash 3 times with 400 µL of wash buffer per well.[1]

  • Protocol C (Increased Washes): Wash 5 times with 300 µL of wash buffer per well.[2]

  • Protocol D (Increased Soaking Time): Wash 3 times with 300 µL of wash buffer per well, with a 1-minute soak time for each wash.[7]

• Complete the Assay: Proceed with the remaining steps of your assay and measure the signal.

• Analyze: Compare the background signal from each washing protocol.

Buffer Additives to Reduce NSB:

• Detergents: Non-ionic detergents like Tween-20 are commonly added to wash buffers (typically at 0.05%) to help reduce non-specific interactions.

• Salt Concentration: Increasing the salt concentration (e.g., from 150 mM to 500 mM NaCl) in the wash buffer can help disrupt ionic interactions that may contribute to NSB.[7][10]

Using an antibody concentration that is too high can lead to non-specific binding.

Experimental Protocol: Antibody Titration

• Prepare Antibody Dilutions: Create a series of dilutions of your primary antibody (e.g., 1:1000, 1:2000, 1:4000, 1:8000).[1]

• Run the Assay: For each dilution, run a positive control (with a known amount of testosterone) and a negative control (without testosterone).

• Develop and Read: Complete the assay and measure the signal.

• Determine Optimal Dilution: Plot the signal of the positive and negative controls against the antibody dilution. The optimal dilution is the one that provides a strong positive signal with a low negative signal.[1]

Components in biological samples can interfere with the assay.

Strategies to Reduce Matrix Effects:

• Sample Dilution: Diluting the sample in an appropriate assay buffer can reduce the concentration of interfering substances.[4]

• Use of Specialized Diluents: Several commercially available sample diluents are formulated to minimize matrix effects.

• Matrix Matching: If possible, prepare your standards in a matrix that is similar to your samples (e.g., charcoal-stripped serum for serum samples).[11]

Visualizing the Competitive ELISA Workflow

A competitive ELISA is often used for small molecules like testosterone. In this format, the testosterone in the sample competes with a labeled testosterone conjugate for binding to a limited number of antibody sites. A higher concentration of testosterone in the sample results in a lower signal.

Competitive ELISA Workflow for Testosterone

Caption: Workflow for a competitive ELISA for testosterone detection.

References

• 1. Evaluating and mitigating clinical samples matrix effects on TX-TL cell-free performance - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Troubleshooting Common ELISA Kit Problems: A Lab Technician's Guide [synapse.patsnap.com]
• 3. benchchem.com [benchchem.com]
• 4. Managing Matrix Interference in Immunoassays: Tips and Solutions - Bio-Connect [bio-connect.nl]
• 5. scribd.com [scribd.com]
• 6. Effects of serum and plasma matrices on multiplex immunoassays - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. antibody-creativebiolabs.com [antibody-creativebiolabs.com]
• 8. researchgate.net [researchgate.net]
• 9. Quantitative differences among various proteins as blocking agents for ELISA microtiter plates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Effect of salt concentration on TTF-1 HD binding to specific and non-specific DNA sequences - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. fishersci.com [fishersci.com]

Technical Support Center: Optimizing LC-MS/MS for 8-Testosterone Analysis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing their Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) parameters for the analysis of 8-Testosterone (also known as epiandrosterone).

Disclaimer: 8-Testosterone is an isomer of testosterone (B1683101). Due to the limited availability of specific LC-MS/MS methods for 8-Testosterone in published literature, the following guidance is primarily based on well-established methods for testosterone. These protocols and parameters should serve as a robust starting point, but optimization will be necessary to develop a specific and accurate assay for 8-Testosterone.

Frequently Asked Questions (FAQs)

Q1: What are the key challenges in developing an LC-MS/MS method for 8-Testosterone?

A1: The primary challenges include:

• Isomeric Separation: Chromatographically separating 8-Testosterone from other isomers, particularly testosterone and epitestosterone, is critical as they can have the same mass-to-charge ratio (m/z) and similar fragmentation patterns.[1][2]

• Sensitivity: Achieving low limits of detection (LOD) and quantification (LOQ) is often necessary, especially when analyzing biological samples with low endogenous concentrations.

• Matrix Effects: Components of the biological matrix (e.g., plasma, serum, urine) can interfere with the ionization of 8-Testosterone, leading to ion suppression or enhancement and affecting accuracy and precision.

• Lack of a Specific Commercially Available Internal Standard: While isotopically labeled testosterone is widely available, a specific labeled standard for 8-Testosterone may be less common, requiring careful selection of a suitable alternative.

Q2: What type of analytical column is recommended for separating 8-Testosterone from its isomers?

A2: A C18 column is a common starting point for steroid analysis.[3] However, for improved separation of isomers, alternative stationary phases such as biphenyl (B1667301) or pentafluorophenyl (PFP) columns can offer different selectivity and may provide better resolution.[1] Chiral chromatography can also be employed for baseline separation of steroid isomers.[2]

Q3: What are the typical mobile phases used for 8-Testosterone analysis?

A3: Reversed-phase chromatography is typically used. Common mobile phases consist of:

• Mobile Phase A: Water with an additive to improve ionization, such as 0.1% formic acid or ammonium (B1175870) acetate (B1210297).

• Mobile Phase B: An organic solvent like methanol (B129727) or acetonitrile, also containing an additive like 0.1% formic acid. Methanol can sometimes offer better selectivity for steroid isomers compared to acetonitrile.[4]

Q4: Which ionization mode is best for 8-Testosterone analysis?

A4: Positive mode Electrospray Ionization (ESI) is the most common and effective ionization technique for testosterone and its isomers, as they readily form protonated molecules [M+H]+.

Q5: How do I select the MRM transitions for 8-Testosterone?

A5: Since 8-Testosterone is an isomer of testosterone, it will have the same precursor ion (m/z 289.2 for the protonated molecule). The product ions are also likely to be very similar. For testosterone, common product ions are m/z 97.1 and 109.1.[5][6] It is crucial to perform compound tuning by infusing an 8-Testosterone analytical standard to determine the optimal precursor and product ions, as well as the collision energies. At least two MRM transitions should be monitored for confident identification and quantification.

Troubleshooting Guides

Problem 1: Poor Peak Shape (Tailing, Fronting, or Splitting)

Possible Cause	Troubleshooting Steps
Column Contamination/Degradation	1. Flush the column with a strong solvent.2. If flushing doesn't help, replace the guard column.3. If the problem persists, replace the analytical column.[7]
Inappropriate Injection Solvent	1. Ensure the sample is dissolved in a solvent that is weaker than or equal in strength to the initial mobile phase.[7]
Secondary Interactions with Column	1. Adjust the mobile phase pH by modifying the formic acid or ammonium acetate concentration.2. Consider a different column chemistry (e.g., biphenyl).[1]
System Voids or Leaks	1. Check all fittings for leaks.2. Ensure the column is properly packed and has not developed a void at the inlet.

Problem 2: Low Sensitivity or No Signal

Possible Cause	Troubleshooting Steps
Ion Source Contamination	1. Clean the ion source components (e.g., capillary, skimmer).[8]
Incorrect MS Parameters	1. Re-infuse the 8-Testosterone standard to optimize source parameters (e.g., gas flows, temperatures) and MRM transitions.
Sample Preparation Issues	1. Evaluate for analyte loss during extraction or evaporation steps.2. Check for ion suppression by performing a post-column infusion experiment.
Mobile Phase Issues	1. Prepare fresh mobile phases using LC-MS grade solvents and additives.[9]
Detector Failure	1. If other troubleshooting fails, consult the instrument manufacturer's service engineer.

Problem 3: Inconsistent Retention Times

Possible Cause	Troubleshooting Steps
Air Bubbles in the Pump	1. Purge the LC pumps to remove any trapped air.[9]
Leaking Pump Seals or Fittings	1. Inspect the system for any leaks, which can cause pressure fluctuations and retention time shifts.[8]
Inconsistent Mobile Phase Composition	1. Ensure mobile phase bottles are well-mixed and have not evaporated.2. Use a mobile phase blender or ensure accurate manual mixing.
Column Equilibration	1. Ensure the column is adequately equilibrated between injections, especially for gradient methods.

Problem 4: High Background Noise

Possible Cause	Troubleshooting Steps
Contaminated Mobile Phase or Solvents	1. Use high-purity, LC-MS grade solvents and additives.2. Prepare fresh mobile phases.[9]
Contaminated LC System	1. Flush the entire LC system with a cleaning solution (e.g., isopropanol).
Matrix Effects	1. Improve sample clean-up to remove interfering matrix components.2. Divert the flow to waste during the initial and final parts of the chromatographic run when matrix components may be eluting.
Electronic Noise	1. Check for proper grounding of the LC-MS system and nearby electronic devices.

Experimental Protocols

Sample Preparation: Liquid-Liquid Extraction (LLE)

This is a general protocol for the extraction of steroids from serum or plasma and should be optimized for 8-Testosterone.

• Sample Aliquoting: Pipette 200 µL of serum/plasma into a clean glass tube.

• Internal Standard Addition: Add the internal standard (e.g., deuterated testosterone) to each sample, calibrator, and quality control.

• Protein Precipitation (Optional but Recommended): Add 400 µL of cold acetonitrile, vortex for 30 seconds, and centrifuge at high speed for 10 minutes to pellet the precipitated proteins. Transfer the supernatant to a new tube.

• Extraction: Add 2 mL of an organic extraction solvent (e.g., a mixture of ethyl acetate and hexane, or methyl tert-butyl ether (MTBE)).

• Vortexing: Vortex the tubes vigorously for 1-2 minutes.

• Centrifugation: Centrifuge at a moderate speed for 5 minutes to separate the aqueous and organic layers.

• Evaporation: Carefully transfer the upper organic layer to a new tube and evaporate to dryness under a gentle stream of nitrogen at 40-50°C.

• Reconstitution: Reconstitute the dried extract in 100 µL of the initial mobile phase (e.g., 50:50 water:methanol with 0.1% formic acid).

• Injection: Vortex briefly and inject into the LC-MS/MS system.

Quantitative Data Summary

The following tables provide starting parameters based on typical testosterone analysis. These must be optimized for 8-Testosterone.

Table 1: Suggested LC Parameters

Parameter	Recommended Setting
Column	C18 or Biphenyl (e.g., 100 x 2.1 mm, 2.6 µm)[1]
Mobile Phase A	Water + 0.1% Formic Acid
Mobile Phase B	Methanol or Acetonitrile + 0.1% Formic Acid
Flow Rate	0.3 - 0.5 mL/min
Column Temperature	40 - 50 °C
Injection Volume	5 - 20 µL
Example Gradient	Start at 40-50% B, ramp to 95% B over 5-7 mins, hold, and re-equilibrate.

Table 2: Suggested MS Parameters (based on Testosterone)

Analyte	Precursor Ion (m/z)	Product Ion (m/z) - Quantifier	Product Ion (m/z) - Qualifier	Collision Energy (eV)
8-Testosterone	289.2	To be determined	To be determined	To be determined
Testosterone (for reference)	289.2	97.1	109.1	~25-35
d3-Testosterone (IS)	292.2	100.1	112.1	~25-35

* Collision energies are instrument-dependent and require optimization.

Visualizations

Experimental Workflow

Caption: A typical experimental workflow for the LC-MS/MS analysis of 8-Testosterone.

Troubleshooting Logic for Low Sensitivity

Caption: A decision tree for troubleshooting low sensitivity in an LC-MS/MS assay.

References

• 1. documents.thermofisher.com [documents.thermofisher.com]
• 2. Liquid chromatography-ion mobility spectrometry-mass spectrometry analysis of multiple classes of steroid hormone isomers in a mixture - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Design and Validation of a Sensitive Multisteroid LC-MS/MS Assay for the Routine Clinical Use: One-Step Sample Preparation with Phospholipid Removal and Comparison to Immunoassays - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Development of a Comprehensive Steroid Hormone Screening Method using Liquid Chromatography/Tandem Mass Spectrometry (LC-MS/MS) | NIST [nist.gov]
• 5. Quantitative analysis of specific androgens in serum and urine samples from male, pre, and postmenopausal subjects using LC-MRM-MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Effective LC Troubleshooting: Symptom-Based Strategies and Solutions [restek.com]
• 8. myadlm.org [myadlm.org]
• 9. m.youtube.com [m.youtube.com]

Technical Support Center: Purification of Synthetic 8-Testosterone

Welcome to the technical support center for the purification of synthetic 8-Testosterone (also known as Δ⁸-Testosterone or 8-dehydrotestosterone). This resource is designed for researchers, scientists, and drug development professionals to address common challenges encountered during the synthesis and purification of this specific testosterone (B1683101) isomer.

Frequently Asked Questions (FAQs)

Q1: What are the main challenges in purifying synthetic 8-Testosterone?

A1: The primary challenges in purifying synthetic 8-Testosterone stem from its isomeric nature. Key difficulties include:

• Separation from other testosterone isomers: The synthetic route may produce other positional isomers (e.g., native testosterone, Δ⁹(¹¹)-testosterone) and stereoisomers which have very similar physicochemical properties, making them difficult to separate by standard chromatographic techniques.[1]

• Removal of reaction byproducts: The synthesis of the 8-dehydro structure can involve reagents and intermediates that may persist in the crude product.[2]

• Crystallization difficulties: Achieving a crystalline solid of high purity can be challenging due to the presence of closely related impurities that can inhibit crystal lattice formation.[3]

• Product degradation: The double bond at the 8-position may be susceptible to isomerization or degradation under certain purification conditions (e.g., harsh pH, high temperatures).

Q2: What are the most common impurities found in crude synthetic 8-Testosterone?

A2: Based on synthetic routes analogous to other dehydrotestosterones, common impurities may include:

• Starting materials: Unreacted precursors from the synthesis.

• Positional isomers: Testosterone and other dehydrotestosterone isomers.

• Oxidation products: Introduction of ketone or hydroxyl groups on the steroid backbone.

• Solvent adducts: Residual solvents from the reaction or workup that may form adducts with the product.

• Reagent-related impurities: Byproducts from the specific reagents used in the synthesis.

Q3: Which analytical techniques are recommended for assessing the purity of 8-Testosterone?

A3: A combination of chromatographic and spectroscopic methods is essential for accurate purity assessment:

• High-Performance Liquid Chromatography (HPLC): The primary technique for quantifying purity and separating isomers. A well-developed HPLC method can resolve 8-Testosterone from other isomers and impurities.[4][5]

• Liquid Chromatography-Mass Spectrometry (LC-MS): Provides mass information for impurity identification and confirmation of the desired product.[6][7][8]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are crucial for confirming the chemical structure of the purified 8-Testosterone and identifying any isomeric impurities.

• Gas Chromatography-Mass Spectrometry (GC-MS): Can be used for purity assessment, often after derivatization of the steroid.[6]

Troubleshooting Guides

Chromatographic Purification Issues

Problem	Potential Cause	Troubleshooting Steps
Poor separation of 8-Testosterone from other isomers	Inadequate column chemistry or mobile phase composition.	Optimize HPLC/Flash Chromatography Method: - Column Selection: Switch to a column with a different selectivity. C8, C18, and Phenyl columns are common choices. For challenging isomer separations, consider biphenyl (B1667301) or pentafluorophenyl (PFP) phases.[1]- Mobile Phase: Modify the organic modifier (e.g., switch between acetonitrile (B52724) and methanol). Adjust the composition of the mobile phase and consider using a shallower gradient.[1]- Temperature: Optimize the column temperature, as small changes can significantly impact selectivity.[1]
Product is not eluting from the column	The compound may have decomposed on the silica (B1680970) gel or the solvent system is not polar enough.	- Check for Decomposition: Before scaling up, spot the crude material on a TLC plate, let it sit for an hour, and then elute to see if any new spots appear, indicating decomposition.[9]- Increase Solvent Polarity: Gradually increase the polarity of the eluting solvent. If the compound is still not eluting, a different stationary phase (e.g., alumina, reversed-phase silica) may be necessary.[9][10]
Peak tailing in HPLC chromatogram	Secondary interactions with the stationary phase (e.g., silanol (B1196071) groups), or column overload.	- Mobile Phase Additives: Add a small amount of a competing agent like triethylamine (B128534) (for basic compounds) or a buffer to the mobile phase.[1]- Reduce Sample Load: Inject a smaller volume or a more dilute sample to see if peak shape improves.[1]
Irreproducible retention times	Inadequate column equilibration, or changes in mobile phase composition.	- Ensure Equilibration: Allow sufficient time for the column to equilibrate with the initial mobile phase conditions between injections.[1][11]- Fresh Mobile Phase: Prepare fresh mobile phase daily to avoid changes due to solvent evaporation.[1][11]

Crystallization Issues

Problem	Potential Cause	Troubleshooting Steps
Product oils out instead of crystallizing	The solvent system is not optimal, or the concentration of impurities is too high.	- Solvent Screening: Experiment with a variety of single and mixed solvent systems. Common solvents for steroid crystallization include acetone (B3395972), ethanol, methanol, ethyl acetate, and hexane (B92381).[3]- Further Purification: If oiling out persists, the product may require another round of chromatographic purification to remove impurities that are inhibiting crystallization.
Formation of very fine needles or powder	Rapid crystallization due to high supersaturation.	- Slower Cooling: If crystallizing by cooling, slow down the rate of temperature decrease.- Anti-Solvent Addition: Add the anti-solvent more slowly and with vigorous stirring.
Crystals do not form, even at high concentration	The compound may be amorphous, or the correct nucleation conditions have not been met.	- Scratching: Gently scratch the inside of the flask with a glass rod to create nucleation sites.- Seeding: Add a few seed crystals of pure 8-Testosterone to the supersaturated solution.
Product crystallizes with low purity	Co-crystallization with impurities.	- Recrystallization: Perform one or more recrystallizations from a different solvent system.- Charcoal Treatment: If colored impurities are present, consider a charcoal treatment of the solution before crystallization.

Quantitative Data Summary

The following table summarizes typical parameters and expected outcomes for the purification of steroid isomers like 8-Testosterone. Actual values may vary depending on the specific experimental conditions.

Purification Method	Parameter	Typical Value/Range	Expected Purity	Expected Recovery
Flash Column Chromatography (Silica Gel)	Solvent System	Hexane/Ethyl Acetate Gradient	>90%	70-90%
Stationary Phase	Silica Gel (230-400 mesh)
Preparative HPLC	Column	C18, C8, or Phenyl (10 µm)	>98%	60-80%
Mobile Phase	Acetonitrile/Water or Methanol/Water Gradient
Crystallization	Solvent System	Acetone/Hexane or Ethanol/Water	>99.5%	80-95%

Experimental Protocols

Preparative HPLC Method for 8-Testosterone Purification

This protocol is a general guideline and should be optimized for your specific crude material and HPLC system.

• Sample Preparation: Dissolve the crude synthetic 8-Testosterone in the initial mobile phase at a concentration of 10-20 mg/mL. Filter the solution through a 0.45 µm syringe filter.

• HPLC System and Column:

  • System: A preparative HPLC system with a UV detector.

  • Column: A C8 or C18 reversed-phase column (e.g., 250 x 21.2 mm, 10 µm particle size).[4]

• Mobile Phase and Gradient:

  • Mobile Phase A: Water

  • Mobile Phase B: Acetonitrile[4]

  • Gradient: Start with a shallow gradient (e.g., 50-80% B over 30 minutes) to achieve good separation of isomers.

  • Flow Rate: Adjust the flow rate according to the column dimensions (e.g., 15-20 mL/min).

• Detection: Monitor the elution at a wavelength of approximately 240 nm.[4]

• Fraction Collection: Collect fractions corresponding to the 8-Testosterone peak.

• Post-Purification: Combine the pure fractions, remove the organic solvent under reduced pressure, and then extract the aqueous residue with a suitable organic solvent (e.g., dichloromethane (B109758) or ethyl acetate). Dry the organic layer, and evaporate the solvent to obtain the purified 8-Testosterone.

Crystallization Protocol for 8-Testosterone

This protocol is a starting point for developing an optimized crystallization procedure.

• Dissolution: In a clean flask, dissolve the purified 8-Testosterone in a minimal amount of a suitable solvent (e.g., acetone or warm ethanol) with gentle heating.

• Hot Filtration (Optional): If any insoluble material is present, perform a hot filtration to remove it.

• Crystallization:

  • Cooling Method: Slowly cool the solution to room temperature, and then to 0-4 °C.

  • Anti-Solvent Method: While stirring the solution at room temperature, slowly add an anti-solvent (e.g., hexane if dissolved in acetone, or water if dissolved in ethanol) until the solution becomes slightly turbid.

• Crystal Growth: Allow the solution to stand undisturbed for several hours to overnight to allow for crystal growth.

• Isolation: Collect the crystals by vacuum filtration.

• Washing: Wash the crystals with a small amount of cold anti-solvent to remove any remaining impurities.

• Drying: Dry the crystals under vacuum to a constant weight.

Visualizations

Caption: A general workflow for the purification of synthetic 8-Testosterone.

References

• 1. benchchem.com [benchchem.com]
• 2. ias.ac.in [ias.ac.in]
• 3. DE10218107A1 - Process for the production of crystals of steroids, crystals available thereafter and their use in pharmaceutical formulations - Google Patents [patents.google.com]
• 4. archives.ijper.org [archives.ijper.org]
• 5. farmaciajournal.com [farmaciajournal.com]
• 6. Analysis of testosterone and dihydrotestosterone in mouse tissues by liquid chromatography-electrospray tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 7. academic.oup.com [academic.oup.com]
• 8. medpace.com [medpace.com]
• 9. Chromatography [chem.rochester.edu]
• 10. reddit.com [reddit.com]
• 11. halocolumns.com [halocolumns.com]

Technical Support Center: Stabilizing 8-Testosterone in Cell Culture

Welcome to the technical support center for researchers, scientists, and drug development professionals. This resource provides comprehensive troubleshooting guides and frequently asked questions (FAQs) to help you prevent the degradation of 8-Testosterone in your cell culture experiments.

Disclaimer: Information regarding 8-Testosterone degradation is limited. The following guidance is based on the well-documented degradation pathways of its isomer, Testosterone (B1683101), and assumes analogous metabolic processes.

Troubleshooting Guides

This section addresses specific issues you may encounter during your experiments, providing potential causes and solutions.

Problem 1: Rapid loss of 8-Testosterone activity or concentration in culture.

Potential Cause	Recommended Solution
Enzymatic Degradation by Cells: Your cell line may express enzymes that metabolize androgens. Key enzymes include 3β/17β-hydroxysteroid dehydrogenases (HSDs), 5α-reductase, and aromatase.	1. Chemical Inhibition: Add specific enzyme inhibitors to your culture medium. See the "Enzyme Inhibitor Quick Reference" table below for suggestions. 2. Cell Line Selection: If possible, choose a cell line with low or no expression of these metabolic enzymes.
Instability in Culture Medium: Components in the medium or environmental factors may be causing non-enzymatic degradation.	1. Optimize Storage: Store 8-Testosterone stock solutions at -20°C or below in a non-frost-free freezer and minimize freeze-thaw cycles.[1][2][3] 2. Fresh Media Preparation: Prepare fresh media containing 8-Testosterone for each experiment. 3. Light Protection: Protect media from light, as some compounds are light-sensitive.
Adsorption to Plastics: Steroid hormones can adhere to the surface of plastic labware, reducing the effective concentration.[1]	1. Use Low-Binding Plastics: Utilize low-protein-binding plates and tubes. 2. Pre-treatment: Consider pre-incubating plates with a blocking agent like bovine serum albumin (BSA), if compatible with your experiment.

Problem 2: High variability in experimental results.

Potential Cause	Recommended Solution
Inconsistent Stock Solution: Improper preparation or storage of 8-Testosterone stock solutions.	1. Proper Solubilization: Dissolve 8-Testosterone in an appropriate solvent like DMSO or ethanol (B145695) before diluting in culture medium.[1] 2. Aliquoting: Prepare single-use aliquots of the stock solution to avoid repeated freeze-thaw cycles.[1][2][3]
Interference from Serum: Fetal Bovine Serum (FBS) contains endogenous steroids and binding proteins that can interfere with your experiment.[4][5][6][7]	1. Use Charcoal-Stripped Serum: This type of serum has been treated to remove endogenous steroids and other lipophilic molecules.[4][5][6][7] 2. Serum-Free Media: If your cell line permits, consider using a serum-free medium.
Media Component Interference: Phenol (B47542) red, a common pH indicator in culture media, has been shown to have weak estrogenic activity and can interfere with hormone-sensitive assays.[1][8][9][10][11]	1. Use Phenol Red-Free Media: For hormone-related studies, it is highly recommended to use media without phenol red to eliminate potential confounding effects.[1][8][9][10][11]

Frequently Asked Questions (FAQs)

Q1: How can I determine if my cell line is metabolizing 8-Testosterone?

A1: You can perform a stability assay. Culture your cells in the presence of a known concentration of 8-Testosterone. At various time points (e.g., 0, 6, 12, 24, 48 hours), collect aliquots of the cell culture supernatant. Measure the concentration of 8-Testosterone in these aliquots using a validated method like an ELISA or LC-MS. A significant decrease in concentration over time indicates metabolic activity.

Q2: What is the best way to prepare and store an 8-Testosterone stock solution?

A2: It is recommended to dissolve 8-Testosterone powder in 100% ethanol or DMSO to create a concentrated stock solution.[1] This stock solution should be aliquoted into smaller, single-use volumes and stored in tightly sealed vials at -20°C or -80°C to minimize degradation and prevent solvent evaporation.[1][2][3] When preparing your working solution, dilute the stock directly into your cell culture medium.

Q3: Can I use regular Fetal Bovine Serum (FBS) for my experiments?

A3: It is strongly advised to use charcoal-stripped FBS.[4][5][6][7] Regular FBS contains endogenous steroid hormones that can interfere with your experiment by competing with 8-Testosterone for receptor binding or by being metabolized by the same enzymes.[4][5][6][7]

Q4: How does phenol red in culture media affect my results?

A4: Phenol red has a chemical structure similar to some steroid hormones and can act as a weak estrogen.[8][9][10][11] This can be particularly problematic in studies involving hormone-sensitive cells, as it may lead to background estrogenic effects and confound your results.[8][9][10][11] Therefore, using phenol red-free media is recommended for steroid hormone research.[1][8][9][10][11]

Data Presentation

Table 1: Enzyme Inhibitor Quick Reference

Target Enzyme	Inhibitor	Typical Working Concentration (in vitro)
3β/17β-Hydroxysteroid Dehydrogenases (HSDs)	Trilostane	1-10 µM
Indomethacin	10-50 µM
5α-Reductase	Finasteride	10-100 nM
Dutasteride	1-10 nM
Aromatase	Letrozole	10-100 nM
Anastrozole	10-100 nM

Note: Optimal concentrations should be determined empirically for your specific cell line and experimental conditions.

Table 2: Stability of Testosterone in Serum at Different Temperatures

Temperature	Time	% Decrease in Concentration
Room Temperature (22-25°C)	96 hours	~10-15%
Refrigerated (4°C)	1 week	Minimal
Frozen (-20°C)	1 month	Negligible

Data is for testosterone in serum and serves as an estimate for 8-Testosterone stability in cell culture media. Actual stability will depend on the specific media composition and cell type.

Experimental Protocols

Protocol 1: 8-Testosterone Stability Assay in Cell Culture

Objective: To determine the rate of 8-Testosterone degradation by a specific cell line.

Materials:

• Cell line of interest

• Complete cell culture medium (phenol red-free, with charcoal-stripped FBS is recommended)

• 8-Testosterone stock solution (in DMSO or ethanol)

• 6-well cell culture plates

• Sterile microcentrifuge tubes

• Testosterone ELISA kit

• Microplate reader

Methodology:

• Cell Seeding: Seed your cells in a 6-well plate at a density that will result in approximately 80-90% confluency at the time of the experiment. Incubate overnight under standard conditions.

• Treatment: Prepare fresh culture medium containing a known concentration of 8-Testosterone (e.g., 10 nM). Remove the existing medium from the cells and replace it with the 8-Testosterone-containing medium. Include a "cell-free" control well containing only the 8-Testosterone medium to assess non-enzymatic degradation.

• Sample Collection: At designated time points (e.g., 0, 2, 4, 8, 12, 24, and 48 hours), collect 100-200 µL of the culture supernatant from each well.

• Sample Processing: Transfer the collected supernatant to sterile microcentrifuge tubes. Centrifuge at 1,000 x g for 10 minutes at 4°C to pellet any detached cells or debris.[2][3][12]

• Storage: Immediately transfer the clarified supernatant to new, clean tubes and store at -80°C until analysis to prevent further degradation.[2][3][12]

• Quantification: Thaw the samples on ice. Quantify the 8-Testosterone concentration in each sample using a Testosterone ELISA kit, following the manufacturer's instructions.[3][12][13][14][15][16]

• Data Analysis: Plot the concentration of 8-Testosterone versus time for both the cell-containing and cell-free conditions. The rate of decrease in the cell-containing wells compared to the cell-free wells will indicate the rate of cellular metabolism.

Visualizations

Caption: Major metabolic pathways of 8-Testosterone in cell culture.

References

• 1. benchchem.com [benchchem.com]
• 2. ELISA sample preparation | Abcam [abcam.com]
• 3. resources.amsbio.com [resources.amsbio.com]
• 4. Endocrine Response Phenotypes Are Altered by Charcoal-Stripped Serum Variability - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Charcoal-Stripped FBS | Thermo Fisher Scientific - TW [thermofisher.com]
• 6. Proteomic Analysis of Charcoal-Stripped Fetal Bovine Serum Reveals Changes in the Insulin-like Growth Factor Signaling Pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Fetal Bovine Serum (FBS), Charcoal Stripped, South America [capricorn-scientific.com]
• 8. promocell.com [promocell.com]
• 9. mdanderson.elsevierpure.com [mdanderson.elsevierpure.com]
• 10. The Essential Guide to Phenol Red in Cell Culture Media - Life in the Lab [thermofisher.com]
• 11. Phenol red in tissue culture media is a weak estrogen: implications concerning the study of estrogen-responsive cells in culture - PMC [pmc.ncbi.nlm.nih.gov]
• 12. assaygenie.com [assaygenie.com]
• 13. cloud-clone.com [cloud-clone.com]
• 14. cdn.caymanchem.com [cdn.caymanchem.com]
• 15. sceti.co.jp [sceti.co.jp]
• 16. neogen.com [neogen.com]

8-Testosterone stability issues in long-term storage

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the stability of 8-Testosterone during long-term storage. It includes troubleshooting guides for common stability issues and frequently asked questions, presented in a user-friendly question-and-answer format.

Disclaimer

The following information is primarily based on studies of testosterone (B1683101) and its common esters. Specific stability data for 8-Testosterone is limited in publicly available literature. The stability of 8-Testosterone is expected to be similar to testosterone due to their structural similarities, but empirical stability studies are recommended for critical applications.

Troubleshooting Guide: Investigating 8-Testosterone Degradation

Unexpected degradation of 8-Testosterone samples can compromise experimental results. This guide provides a systematic approach to troubleshooting potential stability issues.

Issue: Observed degradation of 8-Testosterone in long-term storage.

Below is a workflow to help identify the root cause of the degradation.

Caption: Troubleshooting workflow for 8-Testosterone degradation.

Frequently Asked Questions (FAQs)

Storage and Handling

Q1: What are the optimal long-term storage conditions for 8-Testosterone?

A1: For optimal long-term stability, 8-Testosterone should be stored at frozen temperatures, ideally at -20°C.[1] Refrigerated storage at 4°C is suitable for short-term storage.[1] Room temperature storage is not recommended for extended periods as significant degradation can occur.[1]

Q2: How does temperature affect the stability of testosterone?

A2: Temperature is a critical factor in testosterone stability. Higher temperatures accelerate degradation. For instance, testosterone cypionate can show a 10-12% decrease in concentration after 4 days at room temperature (22-25°C).[1] Conversely, at -20°C, it can maintain potency for at least 4 weeks with minimal degradation.[1] One study on testosterone in serum showed that at 37°C, concentrations declined by 34% after 48 hours and 52% after 62 hours.[2][3]

Q3: What is the effect of light exposure on 8-Testosterone stability?

A3: Exposure to UV light can cause degradation of testosterone solutions.[4][5] It is recommended to store 8-Testosterone in amber or light-resistant containers to protect it from light.[5][6]

Q4: How do repeated freeze-thaw cycles impact 8-Testosterone stability?

A4: While some studies on testosterone in serum have shown it to be relatively stable through a few freeze-thaw cycles, it is generally good practice to avoid repeated cycling. To minimize the impact, it is recommended to aliquot samples into smaller, single-use volumes before freezing.

Q5: Can crystallization occur during storage? If so, how should it be handled?

A5: Yes, testosterone formulations, particularly oil-based solutions, can crystallize at low temperatures.[5] If crystallization occurs, the vial can be gently warmed, for example, by placing it in a sealed bag in warm water (around 100-110°F or 38-43°C), and swirled until the crystals redissolve.[5] The solution should be visually inspected to ensure all crystals have dissolved before use.[5]

Degradation and Analysis

Q6: What are the likely degradation pathways and products of 8-Testosterone?

A6: The primary degradation pathways for testosterone are likely oxidation and hydrolysis. Under aerobic conditions, testosterone can be transformed into products such as dehydrotestosterone (DHT), androstenedione (B190577) (AD), and androstadienedione (ADD).[7][8] The initial step in the degradation pathway often involves the oxidation of the 17-hydroxyl group.

Caption: Plausible degradation pathway of 8-Testosterone.

Q7: What analytical methods are suitable for assessing 8-Testosterone stability?

A7: High-Performance Liquid Chromatography (HPLC) with UV detection and Liquid Chromatography-Mass Spectrometry (LC-MS) are the most common and reliable methods for quantifying testosterone and its degradation products.[9][10][11] Gas Chromatography-Mass Spectrometry (GC-MS) can also be used.[9]

Data Summary

Table 1: Summary of Temperature Effects on Testosterone Stability

Storage Temperature	Duration	Observed Effect on Testosterone	Reference
37°C	48 hours	~34% decrease in serum	[2][3]
37°C	62 hours	~52% decrease in serum	[2][3]
Room Temperature (22-25°C)	4 days	10-12% decrease (cypionate)	[1]
4°C (Refrigerated)	Several weeks	Minimal degradation	[1]
-20°C (Frozen)	At least 4 weeks	Minimal degradation	[1]
-25°C (Frozen)	Up to 29 years	Stable in archival serum samples	[9]

Experimental Protocols

Protocol: HPLC-UV Method for 8-Testosterone Stability Testing

This protocol provides a general framework for a stability-indicating HPLC-UV method. Method optimization and validation are crucial for specific applications.

1. Objective: To develop and validate a reverse-phase HPLC method for the quantification of 8-Testosterone and its related impurities to assess its stability under various storage conditions.

2. Materials and Equipment:

• HPLC system with UV detector

• Zorbax XDB-C8 column (15 cm x 4.6 mm, 5 µm particle size) or equivalent[10]

• Water (HPLC grade)

• Acetonitrile (B52724) (HPLC grade)

• 8-Testosterone reference standard

• Volumetric flasks, pipettes, and autosampler vials

3. Chromatographic Conditions:

• Mobile Phase A: Water[10]

• Mobile Phase B: Acetonitrile[10]

• Gradient Elution: A typical gradient might start with a higher percentage of Mobile Phase A and gradually increase the percentage of Mobile Phase B to elute the analyte and any more hydrophobic degradation products.

• Flow Rate: 1.2 mL/min[10]

• Column Temperature: 35°C[10]

• Injection Volume: 20 µL[10]

• Detection Wavelength: 240 nm[10][12]

• Diluent: A mixture of water and acetonitrile (e.g., 30:70 v/v)[10]

4. Standard and Sample Preparation:

• Standard Stock Solution: Accurately weigh and dissolve the 8-Testosterone reference standard in the diluent to a known concentration (e.g., 400 µg/mL).[10]

• Working Standard Solutions: Prepare a series of dilutions from the stock solution to create a calibration curve.

• Sample Preparation: Dissolve the 8-Testosterone sample from the stability study in the diluent to a concentration within the calibration range.

5. Forced Degradation Study: To ensure the method is stability-indicating, perform forced degradation studies on the 8-Testosterone standard. This involves subjecting the standard to stress conditions to generate degradation products.

• Acid Hydrolysis: Treat with an acid (e.g., 0.5 N HCl) and heat.[10]

• Base Hydrolysis: Treat with a base (e.g., 0.5 N NaOH) at room temperature.[10]

• Oxidative Degradation: Treat with an oxidizing agent (e.g., 5% H₂O₂) at room temperature.[10]

• Thermal Degradation: Heat the solid sample or a solution.

• Photolytic Degradation: Expose the sample to UV light.

Analyze the stressed samples by HPLC. The method is considered stability-indicating if the degradation product peaks are well-resolved from the main 8-Testosterone peak.

6. Validation: Validate the analytical method according to ICH guidelines, including assessments of:

• Specificity

• Linearity

• Accuracy

• Precision (repeatability and intermediate precision)

• Limit of Detection (LOD) and Limit of Quantitation (LOQ)

• Robustness

7. Stability Study Protocol:

• Store aliquots of the 8-Testosterone sample under the desired long-term storage conditions (e.g., -20°C, 4°C, 25°C/60% RH).

• At specified time points (e.g., 0, 3, 6, 12, 24 months), remove samples from storage.

• Prepare the samples as described above and analyze them using the validated HPLC method.

• Calculate the concentration of 8-Testosterone and identify and quantify any degradation products.

• Evaluate the change in concentration over time to determine the stability of the compound under each storage condition.

References

• 1. droracle.ai [droracle.ai]
• 2. Effect of time and temperature on stability of progestagens, testosterone and cortisol in Asian elephant blood stored with and without anticoagulant - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Why Does Testosterone Crystallise? Uncovering the Reasons [alphagenix.co.uk]
• 5. defymedical.com [defymedical.com]
• 6. healthybeginningswellness.com [healthybeginningswellness.com]
• 7. Degradation kinetics of testosterone by manure-borne bacteria: influence of temperature, pH, glucose amendments, and dissolved oxygen - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Stability of testosterone measured in male archival serum samples by two different methods - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. archives.ijper.org [archives.ijper.org]
• 11. researchgate.net [researchgate.net]
• 12. ejpmr.com [ejpmr.com]

Technical Support Center: 8-Testosterone Analysis in Plasma

This guide provides researchers, scientists, and drug development professionals with comprehensive troubleshooting strategies and frequently asked questions (FAQs) to minimize matrix effects during the quantitative analysis of 8-Testosterone in plasma using liquid chromatography-mass spectrometry (LC-MS).

Frequently Asked Questions (FAQs)

Q1: What are matrix effects and how do they impact 8-Testosterone analysis?

A1: Matrix effects are the alteration of an analyte's ionization efficiency due to co-eluting, undetected components in the sample matrix.[1][2] In the context of 8-Testosterone analysis in plasma, these effects can lead to either ion suppression (decreased signal) or ion enhancement (increased signal), significantly compromising the accuracy, precision, and sensitivity of the quantification.[2][3][4] This phenomenon is a major concern in quantitative bioanalysis using LC-MS.[1]

Q2: What are the primary causes of matrix effects in plasma samples?

A2: The most common sources of matrix effects in plasma are endogenous substances that interfere with the electrospray ionization process.[2] Phospholipids (B1166683) are a notorious and major contributor to matrix-induced ion suppression because they often co-extract with analytes during sample preparation.[5][6] Other culprits include salts, proteins, metabolites, and exogenous substances like anticoagulants.[7]

Q3: How can I determine if my 8-Testosterone assay is being impacted by matrix effects?

A3: Two primary methods are used to assess matrix effects:

• Post-Column Infusion: This is a qualitative technique used to identify at which points during the chromatographic run ion suppression or enhancement occurs.[4] It involves infusing a constant flow of 8-Testosterone into the mass spectrometer while injecting an extracted blank plasma sample. Dips or rises in the baseline signal indicate regions of matrix interference.[4][8]

• Post-Extraction Addition: This is the standard quantitative method.[4] It involves comparing the peak area of 8-Testosterone spiked into an extracted blank matrix (post-extraction) with the peak area of 8-Testosterone in a neat solution (e.g., mobile phase).[1][2] The ratio of these responses is used to calculate the Matrix Factor (MF).

Q4: What is the difference between ion suppression and ion enhancement?

A4: Both are types of matrix effects. Ion suppression is a more common phenomenon where co-eluting matrix components reduce the ionization efficiency of the analyte, leading to a weaker signal and potentially higher limits of quantitation.[6] Ion enhancement is the opposite, where matrix components increase the analyte's ionization efficiency, resulting in a falsely elevated signal.[2][3] Both effects compromise data integrity.[2]

Q5: How do regulatory agencies like the FDA and EMA recommend evaluating matrix effects?

A5: Regulatory bodies mandate the assessment of matrix effects to ensure data reliability.[7] The European Medicines Agency (EMA) guideline suggests evaluating matrix effects using at least six different lots of blank matrix from individual donors.[7] The matrix factor (MF) and the internal standard (IS) normalized MF should be calculated for each lot at low and high concentrations. The coefficient of variation (CV) of the IS-normalized MF across the different lots should not exceed 15%.[7] The FDA guidance follows similar principles, emphasizing that matrix effects must be evaluated to ensure they do not compromise analytical data integrity.[7]

Q6: Can a Stable Isotope-Labeled Internal Standard (SIL-IS) completely eliminate matrix effects?

A6: While a SIL-IS is the preferred choice to compensate for matrix effects, it may not completely eliminate the problem.[6] A SIL-IS is effective because it has nearly identical chemical properties and chromatographic retention time to the analyte, meaning it experiences the same degree of ion suppression or enhancement.[6] However, if the matrix effect is severe, it can suppress the signal of both the analyte and the SIL-IS to a point where sensitivity is lost.[6] Therefore, the most robust approach is to first minimize the matrix effect itself through effective sample preparation and then use a SIL-IS to compensate for any residual, unavoidable effects.[6]

Troubleshooting Guide

Problem: Significant and variable ion suppression is observed for 8-Testosterone.

This is a common challenge that requires a systematic approach to identify the cause and implement an effective solution.[7]

Caption: Troubleshooting workflow for significant ion suppression.

• Step 1: Confirm and Quantify the Matrix Effect First, quantitatively assess the matrix effect using the Post-Extraction Addition method (see Experimental Protocols) to calculate the Matrix Factor (MF). This confirms the extent of suppression and its variability across different plasma lots.[7]

• Step 2: Identify the Source of Interference The most common source of ion suppression in plasma is phospholipids.[2][5] Use a Post-Column Infusion experiment (see Experimental Protocols) to identify the retention time regions where suppression occurs. Injecting an extracted blank matrix will show dips in the baseline signal of a continuously infused analyte, indicating when matrix components are eluting and causing suppression.[4][7]

• Step 3: Mitigate the Matrix Effect Based on the findings, implement one or more of the following strategies:

  • Optimize Sample Preparation: The goal is to remove interfering components before analysis. This is the most effective way to circumvent ion suppression.[6] Consider switching from a simple Protein Precipitation (PPT) to a more selective technique like Liquid-Liquid Extraction (LLE) or Solid-Phase Extraction (SPE).[6][9] Techniques like HybridSPE are specifically designed to deplete phospholipids.[5]

  • Optimize Chromatography: Adjust the LC gradient to achieve chromatographic separation between 8-Testosterone and the interfering peaks identified in Step 2.[8] Sometimes, simply increasing the retention of the analyte can move it away from the early-eluting phospholipids.[9]

  • Use an Appropriate Internal Standard: A stable isotope-labeled internal standard (SIL-IS) for 8-Testosterone is highly recommended as it will co-elute and experience the same matrix effects, thus providing better compensation.[6]

Problem: The internal standard (IS) is not adequately compensating for the matrix effect.

This typically occurs when the IS and 8-Testosterone are affected differently by the co-eluting matrix components.[7]

• Solution:

  • Verify Co-elution: Ensure that 8-Testosterone and the IS have nearly identical retention times. Even with a SIL-IS, chromatographic differences can occur (the "isotope effect"), leading to different degrees of ion suppression if they do not perfectly co-elute.[7]

  • Evaluate IS in Matrix: Assess the matrix factor for your IS independently. If the IS shows significantly different or more variable suppression than the analyte, it is not a suitable choice.[7]

  • Select a Better IS: The ideal choice is a stable isotope-labeled version of 8-Testosterone. If unavailable, an analogue that co-elutes and has similar ionization properties should be used.

Data Presentation

Table 1: Interpretation of Matrix Factor (MF) Results

Matrix Factor (MF) Value	IS-Normalized MF CV	Interpretation	Recommended Action
MF ≈ 1	≤ 15%	No significant matrix effect.[3]	Proceed with method validation.
MF < 1	≤ 15%	Ion Suppression.[3]	The effect is consistent; a co-eluting SIL-IS can likely compensate. However, improving sample cleanup is recommended to increase sensitivity.[6]
MF > 1	≤ 15%	Ion Enhancement.[3]	The effect is consistent; a co-eluting SIL-IS can likely compensate. Re-evaluate sample preparation to remove the source of enhancement.
Any Value	> 15%	Unacceptable Variability.[7]	The matrix effect is inconsistent between different plasma lots. The method is not reliable. A major re-optimization of sample preparation and chromatography is required.[7]

Table 2: Comparison of Common Sample Preparation Techniques

Technique	Principle	Advantages	Disadvantages
Protein Precipitation (PPT)	Protein removal via denaturation with an organic solvent or acid.[6]	Simple, fast, inexpensive, and applicable to a wide range of analytes.[6]	Non-selective; does not effectively remove phospholipids and other endogenous interferences.[5][6]
Liquid-Liquid Extraction (LLE)	Partitioning of the analyte between two immiscible liquid phases.[6]	Can provide a cleaner extract than PPT; pH adjustment can improve selectivity.[6]	More labor-intensive, requires solvent optimization, and can have emulsion issues.
Solid-Phase Extraction (SPE)	Analyte is retained on a solid sorbent while interferences are washed away.[6]	Highly selective, provides very clean extracts, and can concentrate the analyte.[6]	More complex method development, more expensive, and potential for analyte loss.
HybridSPE®-Phospholipid	Combines protein precipitation with specific removal of phospholipids via zirconia-coated particles.	Simple and fast workflow that effectively removes both proteins and phospholipids.[5]	Primarily targets phospholipids; other matrix components may still be present.

Experimental Protocols

Protocol 1: Quantitative Assessment of Matrix Effects (Post-Extraction Addition)

This method quantitatively determines the extent of matrix effects.[4]

Caption: Experimental workflow for Matrix Effect assessment.

• Prepare Three Sets of Samples:

  • Set A (Neat Solution): Spike 8-Testosterone and its IS at low and high concentrations into the mobile phase or reconstitution solvent.[7]

  • Set B (Post-Spiked Matrix): Process blank plasma samples (from at least 6 different sources) through the entire extraction procedure. Spike 8-Testosterone and the IS into the final, extracted matrix at the same low and high concentrations as Set A.[7]

  • Set C (Blank Matrix): Process blank plasma samples through the extraction procedure without spiking the analyte or IS. This is used to check for interferences at the retention time of 8-Testosterone.

• Analysis: Analyze all samples using the developed LC-MS/MS method.

• Calculation:

  • Matrix Factor (MF): MF = (Mean Peak Area of Analyte in Set B) / (Mean Peak Area of Analyte in Set A)[4]

  • IS-Normalized MF: IS-Normalized MF = (MF of Analyte) / (MF of Internal Standard)

Protocol 2: Qualitative Identification of Matrix Effects (Post-Column Infusion)

This method helps visualize regions of ion suppression or enhancement in the chromatogram.[4]

• Setup:

  • Prepare a standard solution of 8-Testosterone at a concentration that gives a stable and moderate signal (e.g., 100 ng/mL).

  • Using a T-junction, continuously infuse this solution into the LC eluent flow between the analytical column and the mass spectrometer's ion source.

  • Establish a stable baseline signal for the infused analyte.

• Analysis:

  • Inject a prepared blank plasma extract (processed using your standard sample preparation method).

  • Monitor the ion chromatogram for the infused 8-Testosterone.

• Interpretation:

  • A negative deviation (dip) from the stable baseline indicates ion suppression caused by co-eluting matrix components.[8]

  • A positive deviation (rise) indicates ion enhancement.[8]

  • This allows you to correlate the retention times of interfering matrix components with potential effects on your analyte.

References

• 1. researchgate.net [researchgate.net]
• 2. droracle.ai [droracle.ai]
• 3. Biological Matrix Effects in Quantitative Tandem Mass Spectrometry-Based Analytical Methods: Advancing Biomonitoring - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Assessment of matrix effect in quantitative LC-MS bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Two Distinct Sample Prep Approaches to Overcome Matrix Effect in LC/MS of Serum or Plasma Samples [sigmaaldrich.com]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. benchchem.com [benchchem.com]
• 8. chromatographyonline.com [chromatographyonline.com]
• 9. alfresco-static-files.s3.amazonaws.com [alfresco-static-files.s3.amazonaws.com]

Technical Support Center: Refining Dose-Response Curves for Testosterone

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on refining dose-response curves for testosterone (B1683101).

Frequently Asked Questions (FAQs)

Q1: What are the key signaling pathways activated by testosterone?

Testosterone mediates its effects through two primary signaling pathways: the classical and non-classical pathways.

• Classical Pathway: In this pathway, testosterone diffuses across the cell membrane and binds to the androgen receptor (AR) in the cytoplasm, which is sequestered by heat shock proteins (HSPs).[1][2] This binding causes a conformational change, leading to the release of AR from HSPs. The AR then translocates to the nucleus, where it binds to androgen response elements (AREs) on the DNA, recruiting co-regulator proteins and modulating the transcription of target genes.[1][2] This process typically takes hours to manifest a response.

• Non-Classical Pathway: This pathway initiates a more rapid cellular response, often within minutes.[3][4] Testosterone can interact with a population of AR located near the plasma membrane, leading to the activation of Src tyrosine kinase.[4] This can trigger downstream signaling cascades, such as the MAP kinase pathway (RAF, MEK, ERK), ultimately leading to the phosphorylation of transcription factors like CREB and influencing gene expression.[4][5] Another non-classical mechanism involves a G-protein coupled receptor, leading to an influx of calcium ions.[1][6]

Q2: What is the difference between total and free testosterone, and which should I measure?

Total testosterone refers to all testosterone circulating in the bloodstream, including testosterone bound to proteins and unbound testosterone.[7] The majority of testosterone is bound to sex hormone-binding globulin (SHBG) and albumin.[7] Free testosterone is the unbound and biologically active form that can readily enter cells and bind to androgen receptors.[7]

For dose-response studies, measuring both total and free testosterone is recommended. While total testosterone gives an overall picture of androgen levels, free testosterone may better correlate with the biological response, especially in contexts where SHBG levels might be altered.

Q3: My dose-response curve is not a classic sigmoidal shape. What could be the reason?

Non-linear, biphasic, or bell-shaped dose-response curves can be observed with testosterone.[8][9] This means that after a certain threshold, increasing the testosterone concentration may lead to a plateau or even a decrease in the observed effect.[9] This can be due to several factors, including receptor saturation, downregulation of the androgen receptor at high concentrations, or the activation of negative feedback loops.[10] Additionally, at supraphysiological doses, testosterone can have off-target effects or be converted to other active metabolites like estradiol (B170435), which can have their own distinct effects.

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
High variability between replicate experiments.	Biological variability: Differences in cell lines, passage number, or animal subjects.[11] Experimental conditions: Inconsistent incubation times, cell densities, or reagent concentrations. Time of day for in vivo studies: Testosterone levels can fluctuate throughout the day.[12]	Standardize cell culture conditions, including cell line source, passage number, and seeding density. For in vivo studies, use age- and weight-matched animals and perform experiments at the same time of day. Ensure consistent and precise preparation of all reagents and testosterone dilutions.
No response or a very weak response to testosterone treatment.	Low concentration of free testosterone: High levels of SHBG in serum-containing media can bind to testosterone, reducing its bioavailability. Inactive testosterone: Improper storage or handling of testosterone can lead to degradation. Cellular resistance: The cell line being used may have low expression of the androgen receptor or be resistant to androgens.	Use serum-free or charcoal-stripped serum media to reduce the concentration of binding proteins. Verify the activity of the testosterone stock solution. Use a positive control cell line known to be responsive to testosterone.
Unexpected or off-target effects at high testosterone concentrations.	Conversion to other active metabolites: Testosterone can be converted to dihydrotestosterone (B1667394) (DHT) by 5α-reductase or to estradiol by aromatase. Receptor promiscuity: At very high concentrations, testosterone may interact with other steroid receptors.	Use inhibitors of 5α-reductase (e.g., finasteride) or aromatase (e.g., letrozole) to investigate the contribution of metabolites. Characterize the specificity of the response by using a non-aromatizable androgen (e.g., DHT) and an anti-androgen (e.g., bicalutamide).
Difficulty achieving a full dose-response curve (saturation not reached).	Limited solubility of testosterone: Testosterone has poor solubility in aqueous media, which can limit the achievable concentration. Cytotoxicity at high concentrations: High concentrations of testosterone or the vehicle (e.g., ethanol (B145695), DMSO) may be toxic to cells.	Use a suitable vehicle like ethanol or DMSO to dissolve testosterone, but keep the final concentration of the vehicle low (typically <0.1%) and consistent across all doses. Perform a cytotoxicity assay to determine the maximum non-toxic concentration of testosterone and the vehicle.

Experimental Protocols

In Vitro Dose-Response Experiment for Testosterone

This protocol outlines a general procedure for generating a dose-response curve for testosterone in a cell-based assay.

• Cell Culture:

  • Culture a relevant cell line (e.g., a prostate cancer cell line like LNCaP or a reporter cell line expressing the androgen receptor) in the appropriate growth medium.

  • For the experiment, seed the cells in a multi-well plate at a predetermined density and allow them to adhere overnight.

• Testosterone Preparation:

  • Prepare a high-concentration stock solution of testosterone in a suitable solvent (e.g., 10 mM in 100% ethanol).

  • Perform a serial dilution of the testosterone stock solution in serum-free or charcoal-stripped serum medium to create a range of concentrations for the dose-response curve. It is common to use a logarithmic dilution series.

• Treatment:

  • Remove the growth medium from the cells and replace it with the medium containing the different concentrations of testosterone.

  • Include a vehicle control (medium with the same concentration of the solvent used to dissolve testosterone but without testosterone).

  • Incubate the cells for a predetermined period (e.g., 24, 48, or 72 hours) depending on the endpoint being measured.

• Endpoint Measurement:

  • After the incubation period, measure the desired biological response. This could be cell proliferation (e.g., using a WST-1 or MTT assay), gene expression of an androgen-responsive gene (e.g., using qPCR), or reporter gene activity (e.g., luciferase or β-galactosidase assay).

• Data Analysis:

  • Normalize the data to the vehicle control.

  • Plot the response as a function of the logarithm of the testosterone concentration.

  • Fit the data to a non-linear regression model (e.g., a four-parameter logistic equation) to determine key parameters such as the EC50 (half-maximal effective concentration) and the maximum response.

In Vivo Dose-Response Study in a Rodent Model

This protocol provides a general framework for an in vivo study to assess the dose-response effects of testosterone.

• Animal Model:

  • Use adult male rodents (e.g., rats or mice).

  • To eliminate the influence of endogenous testosterone, perform surgical castration (orchiectomy) and allow for a recovery period (e.g., 1-2 weeks).

• Testosterone Administration:

  • Prepare different doses of a testosterone ester (e.g., testosterone propionate (B1217596) or enanthate) in a suitable vehicle (e.g., sesame oil).

  • Administer the testosterone doses via a consistent route (e.g., subcutaneous or intramuscular injection) at regular intervals (e.g., daily or weekly) for a specified duration (e.g., 2-4 weeks).

  • Include a control group that receives vehicle injections only.

• Endpoint Measurement:

  • At the end of the treatment period, collect blood samples to measure serum testosterone levels.

  • Harvest and weigh androgen-sensitive tissues, such as the prostate, seminal vesicles, and levator ani muscle.

  • Other endpoints of interest, such as gene expression in target tissues or behavioral assessments, can also be included.

• Data Analysis:

  • Plot the change in tissue weight or other endpoints as a function of the administered testosterone dose or the resulting serum testosterone concentration.

  • Analyze the data using appropriate statistical methods (e.g., ANOVA followed by post-hoc tests) to determine the dose-dependent effects of testosterone.

Quantitative Data Summary

Table 1: Example Dose-Response of Testosterone on Fat-Free Mass in Men

Weekly Testosterone Enanthate Dose (mg)	Mean Nadir Testosterone Concentration (ng/dL)	Change in Fat-Free Mass (kg)
25	253	-0.5
50	306	-0.1
125	542	+3.4
300	1,345	+5.2
600	2,370	+7.9

Data adapted from a study in eugonadal men with suppressed endogenous testosterone.[13][14]

Visualizations

References

• 1. Testosterone Molecular Model Kit, Assembled [indigoinstruments.com]
• 2. Testosterone signaling and the regulation of spermatogenesis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. The Regulation of Spermatogenesis by Androgens - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Testosterone - Wikipedia [en.wikipedia.org]
• 6. Netmeds [netmeds.com]
• 7. Understanding total testosterone vs. free testosterone [ondemand.labcorp.com]
• 8. Testosterone Levels By Age in Men: Chart & How to Test [honehealth.com]
• 9. intimmedicine.com [intimmedicine.com]
• 10. Frontiers | What Does Androgen Receptor Signaling Pathway in Sertoli Cells During Normal Spermatogenesis Tell Us? [frontiersin.org]
• 11. What are normal male testosterone levels? - Centre for Men's Health [centreformenshealth.co.uk]
• 12. Testosterone Deficiency Guideline - American Urological Association [auanet.org]
• 13. 1-Testosterone | C19H28O2 | CID 236666 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 14. Testosterone dose-response relationships in healthy young men - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Overcoming Poor Cell Permeability of 8-Testosterone

This guide provides researchers, scientists, and drug development professionals with troubleshooting strategies and frequently asked questions (FAQs) to address challenges related to the poor cell permeability of 8-Testosterone and similar hydrophobic steroid compounds.

Troubleshooting Guide

Q1: My 8-Testosterone compound shows low efficacy in cell-based assays. Could this be a permeability issue?

A: Yes, low efficacy in cellular assays is a common consequence of poor membrane permeability, especially for hydrophobic molecules like testosterone (B1683101) analogs. If the compound cannot efficiently cross the cell membrane, it cannot reach its intracellular target (e.g., the androgen receptor) to exert its biological effect. Before investigating other causes like compound degradation or incorrect target engagement, it is crucial to assess its permeability.

Q2: What are the first steps to diagnose a permeability problem with my compound?

A: The initial step is to quantify the compound's ability to cross a biological membrane. Two standard in vitro assays are recommended:

• PAMPA (Parallel Artificial Membrane Permeability Assay): This is a high-throughput, cell-free assay that models passive diffusion across an artificial lipid membrane.[1][2] It is a cost-effective first screen to determine if your compound can passively diffuse.[3]

• Caco-2 Permeability Assay: This assay uses a monolayer of human colon adenocarcinoma cells (Caco-2) that differentiate to resemble the intestinal epithelium, complete with tight junctions and active transporters.[4][5] It provides a more comprehensive prediction of in vivo absorption by accounting for passive diffusion, paracellular transport, and active transport/efflux mechanisms.[6][7]

Comparing results from both assays can be diagnostic. For example, high permeability in PAMPA but low permeability in Caco-2 assays may suggest that the compound is a substrate for cellular efflux pumps.[1]

Below is a logical workflow for troubleshooting and addressing poor permeability.

Caption: Troubleshooting workflow for poor cell permeability.

Frequently Asked Questions (FAQs)

Category 1: Permeability Enhancement Strategies

Q3: What are the main strategies to overcome the poor cell permeability of 8-Testosterone?

A: There are three primary approaches to enhance the permeability of hydrophobic compounds like 8-Testosterone:

• Chemical Modification (Prodrug Approach): This involves chemically modifying the 8-Testosterone molecule to create a "prodrug."[8] The prodrug has improved permeability properties and, once inside the cell, is converted back to the active 8-Testosterone. This is often achieved by masking polar functional groups with lipophilic moieties.[9][10]

• Formulation Strategies: This approach involves incorporating 8-Testosterone into a formulation with other excipients that enhance its uptake.

  • Chemical Permeation Enhancers (CPEs): These are compounds like terpenes, sulfoxides, and fatty acids that reversibly disrupt the stratum corneum or cell membrane, facilitating drug passage.[11][12][13]

  • Lipid-Based Formulations: Encapsulating the drug in lipidic carriers such as nanoemulsions or solid lipid microparticles (SLMs) can improve its solubility and transport across membranes.[14][15][16]

• Novel Delivery Systems: This strategy uses nanocarriers to encapsulate the drug and transport it into the cell.

  • Nanoparticles: Polymeric nanoparticles or solid lipid nanoparticles (SLNs) can protect the drug from degradation and facilitate cellular uptake.[17][18] SLNs are particularly useful for hydrophobic drugs.[17]

  • Liposomes: These are vesicles composed of a lipid bilayer that can encapsulate both hydrophobic and hydrophilic drugs, fusing with the cell membrane to release their cargo.[19]

Q4: How does the prodrug approach work for a steroid-like molecule?

A: The prodrug approach for steroids typically involves esterification of hydroxyl groups.[9] By adding a lipophilic ester group, the overall lipophilicity of the molecule increases, which can enhance its ability to partition into and diffuse across the lipid bilayer of the cell membrane. Inside the cell, ubiquitous esterase enzymes cleave the ester bond, releasing the active parent drug. This strategy has been shown to improve the bioavailability of various steroids by 2 to 20-fold.[9]

Q5: What are some examples of chemical permeation enhancers and how do they work?

A: Chemical permeation enhancers (CPEs) transiently alter the barrier function of cell membranes.[20] They work by various mechanisms, such as disrupting the highly ordered lipid structure of the membrane or interacting with intracellular proteins.[11]

• Terpenes (e.g., limonene, menthol): These natural compounds are generally regarded as safe and can increase the permeation of both hydrophobic and hydrophilic drugs by disrupting intercellular lipids.[12]

• Sulfoxides (e.g., DMSO): Dimethylsulfoxide is a common solvent that also acts as a powerful permeation enhancer.[12]

• Fatty Acids (e.g., oleic acid): These can fluidize the lipid bilayer, increasing its permeability.[13]

• Alcohols and Glycols: Often used as co-solvents, they can also enhance penetration.[12]

Q6: How do nanoparticle systems improve the delivery of hydrophobic drugs like 8-Testosterone?

A: Nanoparticle systems, such as Solid Lipid Nanoparticles (SLNs) or polymeric nanoparticles, encapsulate the hydrophobic drug in a biocompatible carrier.[17] This offers several advantages:

• Improved Bioavailability: Encapsulation can protect the drug from enzymatic degradation.

• Enhanced Uptake: The small size (typically 10-1000 nm) and surface properties of nanoparticles can facilitate entry into cells.[17][19]

• Sustained Release: Biodegradable materials can be used to create nanoparticles that provide a sustained release of the drug within the target site over days or weeks.[18]

• Targeted Delivery: The surface of nanoparticles can be functionalized with ligands (e.g., antibodies) to actively target specific cells or tissues.[18][21]

Below is a conceptual diagram of a lipid nanoparticle delivering its cargo into a cell.

Caption: Lipid nanoparticle delivering its payload into a cell.

Category 2: Experimental Protocols & Data Interpretation

Q7: How do I interpret the Apparent Permeability Coefficient (Papp) from a Caco-2 assay?

A: The apparent permeability coefficient (Papp), typically reported in cm/s, is the primary output of a Caco-2 assay.[4] It allows you to classify your compound's permeability. While classification can vary slightly between labs, a general guideline is:

• Papp (A→B) < 1.0 x 10⁻⁶ cm/s: Low permeability

• Papp (A→B) 1.0 - 10 x 10⁻⁶ cm/s: Moderate permeability

• Papp (A→B) > 10 x 10⁻⁶ cm/s: High permeability

Additionally, by measuring transport in both directions (apical to basolateral, A→B; and basolateral to apical, B→A), you can calculate an Efflux Ratio (ER) : ER = Papp (B→A) / Papp (A→B)

An efflux ratio greater than 2 suggests that the compound is actively transported out of the cell by efflux pumps (like P-glycoprotein), which could be a major reason for its low net permeability.[4]

Q8: Can you provide a summary of quantitative data for testosterone permeability enhancement?

A: While data for "8-Testosterone" is not available, studies on testosterone and other steroids demonstrate the effectiveness of various enhancement strategies. The following tables summarize representative data found in the literature.

Table 1: Permeability Data for Steroids Using a PAMPA Model

Compound Group	Permeation (%)	Membrane Retention (%)	Classification	Reference
Standard Corticosteroids	> 70%	< 30%	Group I (High Permeation)	[22],[23]
Mometasone Furoate	7.7%	81%	Group III (Low Permeation)	[22],[23]

| Newly Synthesized Esters | Generally Low | Generally High | Group III (Low Permeation) |[22],[23] |

Table 2: Formulation Data for Testosterone Delivery Systems

Delivery System	Carrier/Lipid	Drug Load	Entrapment Efficiency (EE)	Particle Size	Reference
Solid Lipid Microparticles	Glyceryl Behenate (10%)	2.5 mg/g	80.7 - 95.7%	Microparticles	[15],[16]
Nanoemulsion (BIOLIPID B2®)	N/A	5%	N/A	93.3 - 179.6 nm	[24]

| Nanonized TU in NLC | Solid Lipid Matrix | N/A | N/A | Nanoparticles |[25] |

Q9: What is the classical signaling pathway for testosterone?

A: Testosterone primarily acts through the classical androgen receptor (AR) signaling pathway. The lipophilic testosterone molecule diffuses across the cell membrane and binds to the AR in the cytoplasm, which is complexed with heat shock proteins (HSPs). Binding induces a conformational change, causing the HSPs to dissociate. The testosterone-AR complex then translocates into the nucleus, where it binds to specific DNA sequences called Androgen Response Elements (AREs). This binding event recruits co-activator or co-repressor proteins, which modulates the transcription of target genes.[26]

Caption: Classical androgen receptor (AR) signaling pathway.

Detailed Experimental Protocols

Protocol 1: Caco-2 Permeability Assay

This protocol is a standard method for assessing bidirectional drug permeability across a Caco-2 monolayer.[4][7][27]

Objective: To determine the apparent permeability coefficient (Papp) of 8-Testosterone and its efflux ratio.

Methodology:

• Cell Culture:

  • Culture Caco-2 cells (passage 40-60) in appropriate media (e.g., DMEM with 10% FBS, 1% non-essential amino acids, and 1% penicillin-streptomycin).

  • Seed cells onto permeable filter supports (e.g., 12-well Transwell® plates) at a density of ~60,000 cells/cm².

  • Maintain the cultures for 18-22 days to allow for spontaneous differentiation into a polarized monolayer.[4][5]

• Monolayer Integrity Check:

  • Before the experiment, measure the Transepithelial Electrical Resistance (TEER) of each monolayer using a voltmeter. TEER values should be above a pre-defined threshold (e.g., >250 Ω·cm²) to confirm tight junction integrity.[6]

  • Alternatively, assess the permeability of a low-permeability marker like Lucifer yellow.

• Permeability Experiment (Bidirectional):

  • A→B Transport:

    • Wash the monolayers with pre-warmed transport buffer (e.g., Hanks' Balanced Salt Solution, HBSS).

    • Add the test compound (e.g., 10 µM 8-Testosterone) to the apical (A) donor compartment.[4]

    • Add fresh transport buffer to the basolateral (B) receiver compartment.

    • Incubate for a set period (e.g., 2 hours) at 37°C with gentle shaking.[6]

    • At the end of the incubation, collect samples from both the donor and receiver compartments.

  • B→A Transport:

    • Perform the same procedure but add the test compound to the basolateral (B) donor compartment and sample from the apical (A) receiver compartment.

• Sample Analysis:

  • Quantify the concentration of 8-Testosterone in all collected samples using a validated analytical method, typically LC-MS/MS.

• Data Calculation:

  • Calculate the Papp value using the following formula: Papp = (dQ/dt) / (A * C₀)

    • dQ/dt: Rate of drug appearance in the receiver compartment (e.g., pmol/s).

    • A: Surface area of the filter membrane (cm²).

    • C₀: Initial concentration in the donor compartment (e.g., pmol/mL).[4]

  • Calculate the Efflux Ratio: ER = Papp (B→A) / Papp (A→B) .

Protocol 2: Parallel Artificial Membrane Permeability Assay (PAMPA)

This protocol outlines a rapid method for assessing passive, transcellular permeability.[1][3]

Objective: To determine the effective permeability (Pe) of 8-Testosterone via passive diffusion.

Methodology:

• Membrane Preparation:

  • Prepare an artificial membrane solution. For skin permeability, a mixture of 70% silicone oil and 30% isopropyl myristate can be used.[22][23] For GI permeability, a lipid solution (e.g., 2% L-α-phosphatidylcholine in dodecane) is common.

  • Coat each well of a 96-well microtiter filter plate (donor plate) with a small volume of the lipid solution.

• Assay Setup:

  • Fill the wells of a 96-well acceptor plate with buffer (pH 7.4).

  • Prepare the donor solution by dissolving 8-Testosterone in a suitable buffer (e.g., PBS with 5% DMSO) to the desired concentration.[2]

  • Add the donor solution to the wells of the lipid-coated donor plate.

  • Carefully place the donor plate onto the acceptor plate, creating a "sandwich" where the two compartments are separated only by the artificial membrane.

• Incubation:

  • Incubate the plate assembly at room temperature for a defined period (e.g., 5-18 hours) with constant shaking to facilitate diffusion.[1]

• Sample Analysis:

  • After incubation, separate the plates and determine the concentration of 8-Testosterone in both the donor and acceptor wells using LC-MS/MS or UV-Vis spectrophotometry.

• Data Calculation:

  • Calculate the effective permeability (Pe) using an appropriate formula that accounts for the volume of the wells, surface area, incubation time, and compound concentrations.

  • Compounds can be classified as having low permeability (Pe < 1.5 x 10⁻⁶ cm/s) or high permeability (Pe > 1.5 x 10⁻⁶ cm/s).[3]

References

• 1. PAMPA | Evotec [evotec.com]
• 2. bioassaysys.com [bioassaysys.com]
• 3. creative-bioarray.com [creative-bioarray.com]
• 4. Caco-2 Permeability | Evotec [evotec.com]
• 5. dda.creative-bioarray.com [dda.creative-bioarray.com]
• 6. enamine.net [enamine.net]
• 7. Determination of drug permeability and prediction of drug absorption in Caco-2 monolayers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Prodrugs with Improved Lipophilicity and Permeability [ebrary.net]
• 10. Prodrug-Based Targeting Approach for Inflammatory Bowel Diseases Therapy: Mechanistic Study of Phospholipid-Linker-Cyclosporine PLA2-Mediated Activation - PMC [pmc.ncbi.nlm.nih.gov]
• 11. ijapsr.latticescipub.com [ijapsr.latticescipub.com]
• 12. Improved Topical Drug Delivery: Role of Permeation Enhancers and Advanced Approaches - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Natural Ingredients of Transdermal Drug Delivery Systems as Permeation Enhancers of Active Substances through the Stratum Corneum - PMC [pmc.ncbi.nlm.nih.gov]
• 14. An oral lipidic native testosterone formulation that is absorbed independent of food - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Testosterone solid lipid microparticles for transdermal drug delivery. Formulation and physicochemical characterization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. Nanoparticles as Drug Delivery Systems: A Review of the Implication of Nanoparticles’ Physicochemical Properties on Responses in Biological Systems - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Nanoparticle-based targeted drug delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 19. encyclopedia.pub [encyclopedia.pub]
• 20. ijpsjournal.com [ijpsjournal.com]
• 21. Nanoparticle drug delivery - Wikipedia [en.wikipedia.org]
• 22. A PAMPA assay as fast predictive model of passive human skin permeability of new synthesized corticosteroid C-21 esters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 23. A PAMPA Assay as Fast Predictive Model of Passive Human Skin Permeability of New Synthesized Corticosteroid C-21 Esters | MDPI [mdpi.com]
• 24. researchgate.net [researchgate.net]
• 25. EP2229936A1 - Nanonized testosterone formulations for improved bioavailability - Google Patents [patents.google.com]
• 26. Testosterone signaling and the regulation of spermatogenesis - PMC [pmc.ncbi.nlm.nih.gov]
• 27. jeodpp.jrc.ec.europa.eu [jeodpp.jrc.ec.europa.eu]

Reference Data & Comparative Studies

8-Testosterone vs. Testosterone: An Analysis of Androgen Receptor Affinity

A comparative analysis of the binding affinity of 8-Testosterone and Testosterone to the androgen receptor (AR) is currently limited by the lack of available experimental data for 8-Testosterone in peer-reviewed scientific literature. Extensive searches have not yielded quantitative binding affinity data (such as Ki, IC50, or Kd values) for 8-Testosterone. Therefore, a direct quantitative comparison with Testosterone is not feasible at this time.

This guide will, however, provide a comprehensive overview of the established binding affinity of Testosterone to the androgen receptor, a detailed experimental protocol for a typical competitive binding assay used to determine such affinities, and a diagram of the androgen receptor signaling pathway. This information is intended to serve as a valuable resource for researchers, scientists, and drug development professionals interested in the structure-activity relationships of androgenic compounds.

Quantitative Comparison of Androgen Receptor Binding Affinity

As stated, no quantitative data for the binding affinity of 8-Testosterone to the androgen receptor was found. For reference, the binding affinity of Testosterone and its more potent metabolite, Dihydrotestosterone (DHT), is presented in the table below. The affinity of androgens for the AR is a critical determinant of their biological potency.[1][2]

Compound	Binding Affinity (Kd)	Relative Binding Affinity (vs. Testosterone)
8-Testosterone	Data not available	Data not available
Testosterone	~0.2-0.5 nM[3]	100%
Dihydrotestosterone (DHT)	~0.1-0.25 nM[3][4]	~200%[4]

Note: Kd (dissociation constant) is a measure of binding affinity; a lower Kd value indicates a higher binding affinity. The provided values are approximate and can vary depending on the experimental conditions.

Experimental Protocols: Competitive Androgen Receptor Binding Assay

A standard method to determine the binding affinity of a test compound for the androgen receptor is the competitive radioligand binding assay.[5] This assay measures the ability of a non-labeled compound (the "competitor," e.g., 8-Testosterone or Testosterone) to displace a radiolabeled ligand with known high affinity for the androgen receptor (e.g., [3H]-Dihydrotestosterone or [3H]-Mibolerone).

Principle

The assay is based on the principle of competitive binding. The radiolabeled ligand and the unlabeled test compound compete for a limited number of androgen receptors. The amount of radioligand displaced by the test compound is proportional to the test compound's binding affinity for the AR. By measuring the amount of bound radioligand at various concentrations of the test compound, a competition curve can be generated, from which the IC50 (the concentration of the test compound that displaces 50% of the radiolabeled ligand) can be determined. The Ki (inhibition constant) can then be calculated from the IC50 value.

Materials

• Androgen Receptor Source: Cytosol isolated from rat prostate or a recombinant human androgen receptor.[6]

• Radioligand: [3H]-Dihydrotestosterone ([3H]-DHT) or another high-affinity radiolabeled AR agonist.

• Unlabeled Ligands: Testosterone (for standard curve), Dihydrotestosterone (positive control), and the test compound (e.g., 8-Testosterone).

• Assay Buffer: Tris-HCl or HEPES buffer containing protease inhibitors and stabilizing agents (e.g., glycerol).

• Separation Method: Dextran-coated charcoal, hydroxylapatite, or filter membranes to separate bound from free radioligand.

• Scintillation Counter: For measuring radioactivity.

• 96-well plates: For conducting the assay.

Procedure

• Preparation of Reagents:

  • Prepare a stock solution of the radioligand in a suitable solvent (e.g., ethanol).

  • Prepare serial dilutions of the unlabeled competitor compounds (Testosterone, DHT, and the test compound) in the assay buffer.

  • Prepare the androgen receptor solution from the chosen source. The optimal concentration should be determined empirically.

• Assay Setup (in a 96-well plate):

  • Total Binding Wells: Contain the androgen receptor solution and the radioligand.

  • Non-specific Binding Wells: Contain the androgen receptor solution, the radioligand, and a saturating concentration of unlabeled DHT to determine the amount of non-specific binding.

  • Competitor Wells: Contain the androgen receptor solution, the radioligand, and varying concentrations of the test compound or standard (Testosterone).

• Incubation:

  • The plate is incubated at a low temperature (e.g., 4°C) for a sufficient time (e.g., 18-24 hours) to allow the binding to reach equilibrium.[5]

• Separation of Bound and Free Ligand:

  • After incubation, the bound radioligand is separated from the free radioligand using one of the separation methods mentioned above. For example, with the charcoal method, a charcoal slurry is added to each well, which adsorbs the free radioligand. The mixture is then centrifuged, and the supernatant containing the bound radioligand is collected.

• Measurement of Radioactivity:

  • The radioactivity in the supernatant (representing the bound radioligand) is measured using a liquid scintillation counter.

• Data Analysis:

  • The specific binding is calculated by subtracting the non-specific binding from the total binding.

  • A competition curve is generated by plotting the percentage of specific binding against the logarithm of the competitor concentration.

  • The IC50 value is determined from the competition curve using non-linear regression analysis.

  • The Ki value can be calculated from the IC50 using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is the dissociation constant of the radioligand.

Androgen Receptor Signaling Pathway

Upon binding of an androgen, such as testosterone, the androgen receptor undergoes a conformational change, dissociates from heat shock proteins, dimerizes, and translocates to the nucleus.[2] In the nucleus, the AR dimer binds to specific DNA sequences known as Androgen Response Elements (AREs) in the promoter regions of target genes, thereby modulating their transcription.[7] This leads to the synthesis of proteins that mediate the physiological effects of androgens.

Androgen Receptor Signaling Pathway

References

• 1. Chemistry and Structural Biology of Androgen Receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Androgen Receptor Structure, Function and Biology: From Bench to Bedside - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Binding properties of androgen receptors. Evidence for identical receptors in rat testis, epididymis, and prostate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Androgen Physiology: Receptor and Metabolic Disorders - Endotext - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. 19january2021snapshot.epa.gov [19january2021snapshot.epa.gov]
• 7. mdpi.com [mdpi.com]

Unraveling the Anabolic Profile of 8-Testosterone: A Comparative Analysis

A comprehensive evaluation of the anabolic activity of 8-Testosterone remains elusive within publicly accessible scientific literature. Extensive searches for a compound specifically designated as "8-Testosterone" have not yielded definitive information regarding its chemical structure, mechanism of action, or experimental data on its anabolic effects. Consequently, a direct comparative guide with established anabolic agents cannot be compiled at this time.

The nomenclature of steroidal compounds is highly specific, with numbers indicating the position of chemical modifications on the core steroid nucleus. The IUPAC name for testosterone (B1683101) is (8R,9S,10R,13S,14S,17S)-17-hydroxy-10,13-dimethyl-1,2,6,7,8,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthren-3-one, which details the complex four-ring structure. Modifications to this structure are what create the vast array of synthetic anabolic-androgenic steroids (AAS). However, alterations at the 8th carbon position are not characteristic of commonly known AAS.

It is possible that "8-Testosterone" may refer to a novel research chemical, a proprietary product name not recognized in scientific databases, or an alternative designation for a known testosterone derivative that is not widely used. Without a specific chemical structure or CAS (Chemical Abstracts Service) number, a thorough analysis and comparison are not feasible.

For the scientific community to evaluate the anabolic potential of any compound, specific data from preclinical and clinical studies are required. This typically includes:

• In vitro studies: To determine the binding affinity for the androgen receptor.

• In vivo animal studies: Commonly using models like the Hershberger assay in castrated rats to assess the ratio of anabolic (muscle growth) to androgenic (development of male sex characteristics) effects.

• Human clinical trials: To evaluate efficacy in promoting muscle mass and strength, as well as to determine the safety profile.

In the absence of such data for "8-Testosterone," this guide will provide a comparative framework using well-characterized anabolic agents to illustrate the type of information necessary for a comprehensive validation of anabolic activity.

Comparative Framework for Anabolic Steroids

To demonstrate the standard for validating anabolic activity, this section outlines the known properties of testosterone and a common synthetic derivative, Nandrolone.

Table 1: Comparative Anabolic and Androgenic Activity of Selected Steroids

Compound	Anabolic Rating	Androgenic Rating	Anabolic:Androgenic Ratio
Testosterone	100	100	1:1
Nandrolone	125	37	~3.4:1

Note: Ratings are relative to testosterone (set at 100). These values are derived from animal assays and may not directly translate to human effects.

Experimental Protocols for Assessing Anabolic Activity

The foundational assay for determining the anabolic and androgenic properties of a steroid is the Hershberger Assay .

Objective: To determine the anabolic (myotrophic) and androgenic activity of a test compound in castrated male rats.

Methodology:

• Animal Model: Immature, castrated male rats are used. Castration removes the primary source of endogenous androgens.

• Treatment: The test compound is administered daily for a set period (e.g., 7-10 days). A control group receives a vehicle, and a reference group receives a known anabolic agent like testosterone propionate.

• Endpoint Measurement: At the end of the treatment period, specific tissues are excised and weighed:

  • Anabolic (Myotrophic) Activity: The weight of the levator ani muscle is measured.

  • Androgenic Activity: The weights of the seminal vesicles and ventral prostate are measured.

• Data Analysis: The change in tissue weights relative to the control group is calculated to determine the anabolic and androgenic potency of the test compound compared to the reference standard.

Signaling Pathway for Anabolic Steroids

The primary mechanism of action for testosterone and its derivatives is through the activation of the androgen receptor (AR), a nuclear receptor that functions as a ligand-activated transcription factor.

Caption: Generalized signaling pathway of testosterone leading to muscle hypertrophy.

Experimental Workflow for Anabolic Steroid Validation

The process of validating a new anabolic compound follows a structured pipeline from initial screening to potential clinical application.

Caption: A simplified workflow for the validation of a new anabolic agent.

Conclusion

A thorough and objective comparison of 8-Testosterone's anabolic activity is not possible due to the current lack of scientific data. The established methodologies for evaluating anabolic steroids, such as the Hershberger assay and subsequent clinical trials, provide a clear roadmap for the validation of any new compound. Researchers and drug development professionals interested in "8-Testosterone" should first seek to identify its precise chemical structure and any existing preclinical data. Without this foundational information, any claims of its anabolic efficacy remain unsubstantiated. Further investigation into the origin of the term "8-Testosterone" is warranted to determine if it is a misnomer for a known compound or a truly novel molecule awaiting scientific characterization.

11-Ketotestosterone: A Comparative Guide to its Cross-Reactivity with Steroid Receptors

For Researchers, Scientists, and Drug Development Professionals

Introduction

11-Ketotestosterone (B164220) (11-KT) is an active androgen that has garnered increasing interest in endocrine research and drug development. Unlike testosterone, 11-KT is considered a non-aromatizable androgen, meaning it is not converted into estrogens, making it a purely androgenic molecule.[1] This guide provides a comprehensive comparison of the cross-reactivity of 11-ketotestosterone with various steroid hormone receptors, supported by experimental data.

Data Presentation: Quantitative Comparison of Receptor Interaction

The following tables summarize the available quantitative data on the binding affinity and functional activation of 11-ketotestosterone and other key androgens with the human androgen receptor, as well as the qualitative interaction with other steroid receptors.

Table 1: Binding Affinity (Ki) for the Human Androgen Receptor

Compound	Inhibition Constant (Ki) [nM]	Relative Binding Affinity vs. Testosterone
11-Ketotestosterone	80.8[1][2]	Lower
Testosterone	34.3[1][2]	Higher
11-Ketodihydrotestosterone	20.4[2]	Higher
Dihydrotestosterone (DHT)	22.7[2]	Higher

Data sourced from competitive whole-cell binding assays.[1][2] A lower Ki value indicates a higher binding affinity.

Table 2: Functional Activation (EC50) of the Human Androgen Receptor

Compound	EC50 (nmol/L)	Relative Potency
11-Ketotestosterone	~1.0	Comparable to Testosterone
Testosterone	~0.22 - 1.0	-
11-Ketodihydrotestosterone	1.3	Comparable to DHT
Dihydrotestosterone (DHT)	Not explicitly stated in the search results	Potent Androgen

EC50 values represent the concentration of a ligand that induces a response halfway between the baseline and maximum response in a transactivation assay.

Table 3: Cross-Reactivity Profile of 11-Ketotestosterone with Other Steroid Receptors

Receptor	Binding Affinity (Quantitative Data)	Functional Activation (Qualitative Data)
Estrogen Receptor (ERα & ERβ)	Not available in search results	Activates only at supraphysiological concentrations (over 1,000-fold higher than estradiol).[3] Does not activate ER-mediated transactivation at physiological concentrations.[4][5]
Progesterone Receptor (PRα)	Not available in search results	No activation observed.[3]
Glucocorticoid Receptor (GR)	Not available in search results	No activation observed.[3]
Mineralocorticoid Receptor (MR)	Not available in search results	No activation observed.[3]

Experimental Protocols

Competitive Radioligand Binding Assay

This method is employed to determine the binding affinity (Ki) of a test compound by measuring its ability to compete with a radiolabeled ligand for binding to a specific receptor.

1. Cell Culture and Preparation:

• COS-1 cells are transiently transfected with a plasmid expressing the human androgen receptor (pSVARo).[2][6]

• Cells are cultured in a suitable medium, such as DMEM, supplemented with fetal bovine serum and antibiotics.

2. Binding Assay:

• Transfected cells are incubated with a fixed concentration of a radiolabeled synthetic androgen, such as 0.2 nM [3H]-Mibolerone ([3H]-Mib).[2][6]

• Increasing concentrations of unlabeled competitor steroids (e.g., 11-ketotestosterone, testosterone, DHT) are added to the incubation mixture.[2][6]

• The incubation is carried out for 16 hours to reach equilibrium.[2][6]

3. Separation and Quantification:

• After incubation, the cells are washed to remove unbound ligands.

• The amount of radiolabel bound to the cells is quantified using scintillation counting.

4. Data Analysis:

• The percentage of specific binding of the radioligand is plotted against the concentration of the unlabeled competitor.

• The IC50 value (the concentration of competitor that inhibits 50% of the specific radioligand binding) is determined from the resulting dose-response curve.

• The Ki value is calculated from the IC50 value using the Cheng-Prusoff equation.

Luciferase Reporter Gene Assay

This assay measures the ability of a compound to activate a steroid receptor and induce the expression of a reporter gene (luciferase), providing a measure of the compound's functional potency (EC50).

1. Cell Culture and Transfection:

• HEK293T or COS-1 cells are transiently co-transfected with two plasmids:[3][6]

  • An expression vector for the specific human steroid receptor (e.g., AR, ERα, GR, MR, or PRα).[3]

  • A reporter plasmid containing a luciferase gene under the control of a promoter with steroid response elements (e.g., AREs for the androgen receptor).[3][6]

2. Cell Treatment:

• Transfected cells are incubated with increasing concentrations of the test compound (e.g., 11-ketotestosterone) or a reference agonist.[3][6]

• A vehicle control (e.g., DMSO) is also included.

• The incubation period is typically 24 hours.[6]

3. Luciferase Activity Measurement:

• After incubation, the cells are lysed to release the cellular contents, including the expressed luciferase enzyme.

• A luciferase substrate is added to the cell lysate.

• The resulting luminescence, which is proportional to the amount of luciferase produced, is measured using a luminometer.

4. Data Analysis:

• The luciferase activity is normalized to a control for transfection efficiency (e.g., co-expressed β-galactosidase or Renilla luciferase).

• The fold induction of luciferase activity is plotted against the concentration of the test compound.

• The EC50 value is determined from the resulting dose-response curve.

Mandatory Visualization

Caption: Classical steroid hormone receptor signaling pathway.

Caption: Experimental workflow for assessing steroid receptor cross-reactivity.

References

• 1. benchchem.com [benchchem.com]
• 2. 11-Ketotestosterone and 11-Ketodihydrotestosterone in Castration Resistant Prostate Cancer: Potent Androgens Which Can No Longer Be Ignored | PLOS One [journals.plos.org]
• 3. academic.oup.com [academic.oup.com]
• 4. academic.oup.com [academic.oup.com]
• 5. 11-Ketotestosterone Is a Major Androgen Produced in Human Gonads - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

A Comparative Analysis of Testosterone and Dihydrotestosterone for Researchers and Drug Development Professionals

Testosterone (B1683101) and its potent metabolite, Dihydrotestosterone (DHT), are the primary androgens responsible for the development and maintenance of male characteristics. While structurally similar, their distinct biochemical properties, mechanisms of action, and physiological effects present unique considerations for researchers, scientists, and drug development professionals. This guide provides a comprehensive, data-driven comparison of these two critical androgens.

Biochemical and Physiological Properties: A Head-to-Head Comparison

Testosterone is the principal male sex hormone, synthesized primarily in the testes, with smaller amounts produced by the adrenal cortex and ovaries.[1][2] Dihydrotestosterone, on the other hand, is predominantly formed from testosterone in peripheral tissues through the action of the enzyme 5α-reductase.[3][4] This conversion is a key determinant of androgenic activity in specific target tissues.

Property	Testosterone	Dihydrotestosterone (DHT)	References
Primary Site of Synthesis	Testes (Leydig cells), Adrenal Cortex, Ovaries	Peripheral tissues (prostate, skin, hair follicles, liver) from testosterone	[3][4][5]
Potency	Potent androgen	2-5 times more potent than testosterone	[6][7][8]
Androgen Receptor (AR) Binding Affinity	High	Higher affinity and slower dissociation rate than testosterone	[6][9]
Metabolism	Can be converted to DHT by 5α-reductase or to estradiol (B170435) by aromatase	Cannot be aromatized to estrogen	[10][11]
Primary Roles	Development of male reproductive tissues, secondary sexual characteristics, muscle and bone mass, libido	Male external genitalia development, prostate growth, facial and body hair growth, sebum production	[10][12][13][14]

Mechanism of Action: Shared Pathways, Divergent Effects

Both testosterone and DHT exert their effects by binding to the androgen receptor (AR), a member of the nuclear receptor superfamily.[6][12] Upon binding, the hormone-receptor complex translocates to the nucleus, where it binds to specific DNA sequences known as androgen response elements (AREs), thereby modulating the transcription of target genes.[11][15]

The key difference in their mechanism lies in the stability and activity of the hormone-receptor complex. DHT binds to the AR with a higher affinity and dissociates more slowly than testosterone.[6][16] This results in a more stable and transcriptionally active complex, leading to an amplified androgenic signal in tissues where 5α-reductase is present.

Signaling Pathway of Androgens

References

• 1. researchgate.net [researchgate.net]
• 2. ijmb.in [ijmb.in]
• 3. Dihydrotestosterone: Biochemistry, Physiology, and Clinical Implications of Elevated Blood Levels - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Dihydrotestosterone - Wikipedia [en.wikipedia.org]
• 5. Testosterone [med.uc.edu]
• 6. Androgen Receptor Structure, Function and Biology: From Bench to Bedside - PMC [pmc.ncbi.nlm.nih.gov]
• 7. swolverine.com [swolverine.com]
• 8. DHT Better Than Testosterone For Muscle Building | Muscular Development - Mens-Interest - Read this story on Magzter.com [magzter.com]
• 9. Binding properties of androgen receptors. Evidence for identical receptors in rat testis, epididymis, and prostate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Testosterone - Wikipedia [en.wikipedia.org]
• 11. news-medical.net [news-medical.net]
• 12. Testosterone Mechanism of Action – My Endo Consult [myendoconsult.com]
• 13. Physiology, Testosterone - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 14. Biochemistry, Dihydrotestosterone - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 15. What is the mechanism of Testosterone? [synapse.patsnap.com]
• 16. academic.oup.com [academic.oup.com]

Comparative Biological Activity of Synthetic 8-Testosterone: A Guide for Researchers

For researchers, scientists, and drug development professionals, this guide provides a framework for confirming the biological activity of synthetic androgens. Due to the limited availability of public data on synthetic 8-Testosterone, this document serves as a template, utilizing Testosterone and its potent metabolite, Dihydrotestosterone (DHT), as reference compounds. The methodologies and data presentation formats provided herein can be applied to evaluate the biological activity of novel synthetic androgens like 8-Testosterone.

Executive Summary

The biological effects of androgens are primarily mediated through their interaction with the androgen receptor (AR), a ligand-activated transcription factor. Upon binding, the androgen-AR complex translocates to the nucleus, where it modulates the expression of target genes responsible for the development and maintenance of male characteristics.[1][2][3][4] Synthetic androgens are designed to mimic or enhance the effects of endogenous androgens, often with modified pharmacokinetic or pharmacodynamic properties. Confirmation of their biological activity is crucial and is typically achieved through a combination of in vitro and in vivo assays.

This guide outlines the standard experimental procedures to characterize the biological activity of a synthetic androgen, including receptor binding affinity and functional transcriptional activation.

Comparative Biological Activity Data

The following tables provide a template for summarizing the quantitative data on the biological activity of a synthetic androgen compared to reference compounds.

Table 1: Androgen Receptor Binding Affinity

Compound	Dissociation Constant (Kd) [nM]	Relative Binding Affinity (RBA) (%)
Testosterone (Reference)	~2-5 x 10⁻¹⁰ M[5]	100
Dihydrotestosterone (DHT)	~2-5 x 10⁻¹⁰ M (higher affinity than T)[5]	~200
Synthetic 8-Testosterone	Data not available	Data not available

Relative Binding Affinity is calculated relative to Testosterone.

Table 2: In Vitro Functional Activity (Androgen Receptor-Dependent Reporter Gene Assay)

Compound	EC50 [nM]	Maximum Efficacy (% of DHT)
Testosterone (Reference)	0.66 - 9.2 x 10⁻¹⁰ M[6][7]	~82.6[7]
Dihydrotestosterone (DHT)	0.13 - 7.6 x 10⁻¹⁰ M[6][7]	100
Synthetic 8-Testosterone	Data not available	Data not available

EC50 (Half-maximal effective concentration) represents the concentration of a compound that induces a response halfway between the baseline and maximum.

Experimental Protocols

Detailed methodologies for the key experiments are provided below to ensure reproducibility and accurate comparison.

Androgen Receptor Competitive Binding Assay

This assay determines the affinity of a test compound for the androgen receptor by measuring its ability to compete with a radiolabeled androgen.

Materials:

• Rat ventral prostate cytosol (source of androgen receptor)

• [³H]-R1881 (radiolabeled synthetic androgen)

• Test compound (e.g., Synthetic 8-Testosterone)

• Reference compounds (Testosterone, Dihydrotestosterone)

• Assay Buffer (e.g., TEGD buffer: 10 mM Tris-HCl, 1.5 mM EDTA, 10% glycerol, 1 mM DTT, pH 7.4)

• Wash Buffer (e.g., Tris-HCl buffer)

• Hydroxyapatite (HAP) slurry

• Scintillation cocktail

• 96-well plates

Procedure:

• Preparation of Reagents: Prepare serial dilutions of the test and reference compounds in the assay buffer. The radioligand solution is prepared at a concentration at or below its Kd for the androgen receptor.

• Incubation: In a 96-well plate, incubate the rat prostate cytosol with a fixed concentration of [³H]-R1881 and varying concentrations of the unlabeled test compound or reference compound. Include wells for total binding (only [³H]-R1881 and cytosol) and non-specific binding (with a high concentration of unlabeled androgen).

• Separation of Bound and Unbound Ligand: After incubation, add ice-cold HAP slurry to each well to adsorb the receptor-ligand complexes. Centrifuge the plate to pellet the HAP.

• Washing: Wash the HAP pellet with ice-cold wash buffer to remove unbound radioligand.

• Detection: Add scintillation cocktail to each well and measure the radioactivity using a liquid scintillation counter.

• Data Analysis: Calculate the specific binding by subtracting the non-specific binding from the total binding. Plot the percentage of specific binding against the log concentration of the test compound to determine the IC50 value (the concentration that inhibits 50% of [³H]-R1881 binding). The binding affinity (Ki) can then be calculated using the Cheng-Prusoff equation.

Androgen-Dependent Reporter Gene Assay

This cell-based assay measures the functional ability of a compound to activate the androgen receptor and induce the expression of a reporter gene.

Materials:

• Mammalian cell line stably expressing the human androgen receptor and an androgen-responsive reporter construct (e.g., luciferase reporter gene driven by an androgen response element promoter). Examples include HEK293 or U2-OS cells.[6][7]

• Cell culture medium (e.g., RPMI-1640 with charcoal-stripped fetal bovine serum to remove endogenous steroids)

• Test compound (e.g., Synthetic 8-Testosterone)

• Reference compounds (Testosterone, Dihydrotestosterone)

• Luciferase assay reagent

• 96-well cell culture plates

• Luminometer

Procedure:

• Cell Seeding: Seed the reporter cells in a 96-well plate and allow them to attach overnight.

• Compound Treatment: Treat the cells with serial dilutions of the test compound or reference compounds. Include a vehicle control (e.g., DMSO).

• Incubation: Incubate the cells for 24-48 hours to allow for receptor activation and reporter gene expression.

• Cell Lysis and Luciferase Assay: Lyse the cells and add the luciferase assay reagent according to the manufacturer's instructions.

• Detection: Measure the luminescence in each well using a luminometer.

• Data Analysis: Plot the luminescence signal against the log concentration of the compound to generate a dose-response curve. From this curve, determine the EC50 and the maximum efficacy relative to a reference agonist like DHT.

Visualizations

The following diagrams illustrate the key pathways and workflows involved in confirming the biological activity of synthetic androgens.

References

• 1. Androgen receptor - Wikipedia [en.wikipedia.org]
• 2. Synthetic Androgens as Designer Supplements - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Androgen - Wikipedia [en.wikipedia.org]
• 4. Androgen Physiology: Receptor and Metabolic Disorders - Endotext - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 5. Binding properties of androgen receptors. Evidence for identical receptors in rat testis, epididymis, and prostate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. academic.oup.com [academic.oup.com]
• 7. Screening for androgen agonists using autonomously bioluminescent HEK293 reporter cells - PMC [pmc.ncbi.nlm.nih.gov]

In Vitro Androgenic Activity: A Comparative Analysis of 8-Testosterone and Other Androgenic Compounds

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the in vitro androgenic properties of 8-Testosterone alongside other key androgenic compounds, including Testosterone and Dihydrotestosterone (DHT). The information presented is intended to support research and drug development efforts in endocrinology and related fields.

Introduction to Androgenic Compounds and In Vitro Assessment

Androgens are a class of steroid hormones that play a crucial role in the development and maintenance of male characteristics. Their biological effects are primarily mediated through the androgen receptor (AR), a ligand-activated nuclear transcription factor. The binding of an androgen to the AR initiates a cascade of molecular events, leading to the regulation of target gene expression.

In vitro assays are indispensable tools for characterizing the androgenic potential of novel compounds. These assays allow for a controlled assessment of a compound's ability to interact with the AR and to elicit a biological response, independent of systemic metabolic effects. Key in vitro assays include:

• Androgen Receptor Binding Assays: These assays quantify the affinity of a compound for the AR. A lower equilibrium dissociation constant (Kd) or inhibitor concentration (Ki or IC50) indicates a higher binding affinity.

• Reporter Gene (Transactivation) Assays: These functional assays measure the ability of a compound to activate the AR and induce the transcription of a reporter gene. The half-maximal effective concentration (EC50) is a common metric for potency, with lower values indicating greater potency.

Androgen Signaling Pathway

The canonical androgen signaling pathway is initiated by the binding of an androgen to the AR in the cytoplasm. This binding event triggers a conformational change in the receptor, leading to the dissociation of heat shock proteins (HSPs). The androgen-AR complex then translocates to the nucleus, where it dimerizes and binds to specific DNA sequences known as androgen response elements (AREs) in the promoter regions of target genes. This interaction recruits co-regulatory proteins and the transcriptional machinery, ultimately leading to the modulation of gene expression.

Caption: Simplified diagram of the androgen signaling pathway.

Comparative In Vitro Data

A comprehensive literature search was conducted to gather quantitative in vitro data on the androgenic activity of 8-Testosterone in comparison to Testosterone and Dihydrotestosterone.

Note on Data Availability: Despite extensive searches, specific quantitative in vitro data for 8-Testosterone, such as androgen receptor binding affinity (Ki or IC50 values) and transactivation potency (EC50 values), were not available in the public domain at the time of this guide's compilation. The following tables present comparative data for well-characterized androgens to provide a framework for understanding in vitro androgenicity.

Table 1: Androgen Receptor Binding Affinity

This table summarizes the relative binding affinity (RBA) of various androgens to the androgen receptor. RBA is often expressed relative to a reference compound, such as methyltrienolone (B1676529) (R1881) or Dihydrotestosterone.

Compound	Relative Binding Affinity (RBA)	Reference Compound
Dihydrotestosterone (DHT)	100	Dihydrotestosterone
Testosterone	50 - 100	Dihydrotestosterone
Methyltrienolone (R1881)	100 - 200	Dihydrotestosterone
8-Testosterone	Data not available

Table 2: In Vitro Androgen Receptor Transactivation Potency

This table presents the half-maximal effective concentration (EC50) values from reporter gene assays, indicating the potency of each compound in activating the androgen receptor.

Compound	EC50 (nM)	Cell Line / Assay
Dihydrotestosterone (DHT)	0.03 - 0.3	Various
Testosterone	0.1 - 1.0	Various
Methyltrienolone (R1881)	0.01 - 0.1	Various
8-Testosterone	Data not available

Experimental Protocols

Detailed methodologies are crucial for the reproducibility and interpretation of in vitro androgenicity studies. Below are generalized protocols for the key experiments cited.

Androgen Receptor Competitive Binding Assay

Objective: To determine the relative affinity of a test compound for the androgen receptor by measuring its ability to compete with a radiolabeled androgen.

Materials:

• Androgen Receptor (AR) source (e.g., rat prostate cytosol, recombinant human AR)

• Radiolabeled androgen (e.g., [³H]-R1881)

• Test compounds and reference androgens (e.g., Dihydrotestosterone)

• Assay buffer (e.g., Tris-HCl buffer with additives)

• Scintillation cocktail

• 96-well plates

• Filtration apparatus or charcoal-dextran suspension

• Scintillation counter

Procedure:

• Preparation of Reagents: Prepare serial dilutions of the test and reference compounds. Prepare a working solution of the radiolabeled androgen.

• Assay Setup: In a 96-well plate, add the AR preparation, the radiolabeled androgen, and varying concentrations of the test or reference compound. Include wells for total binding (radioligand + AR) and non-specific binding (radioligand + AR + excess unlabeled androgen).

• Incubation: Incubate the plate at a specific temperature (e.g., 4°C) for a sufficient time to reach equilibrium.

• Separation of Bound and Free Ligand: Separate the AR-bound radioligand from the unbound radioligand. This can be achieved by rapid filtration through glass fiber filters or by adsorption of the unbound ligand to a charcoal-dextran suspension followed by centrifugation.

• Quantification: Measure the radioactivity of the bound fraction using a liquid scintillation counter.

• Data Analysis: Calculate the specific binding for each concentration. Plot the percentage of specific binding against the logarithm of the competitor concentration. Determine the IC50 value (the concentration of the test compound that inhibits 50% of the specific binding of the radioligand) using non-linear regression analysis.

Androgen-Responsive Reporter Gene Assay

Objective: To measure the ability of a test compound to activate the androgen receptor and induce the expression of a reporter gene.

Materials:

• A suitable mammalian cell line (e.g., HEK293, CHO, PC-3)

• Expression vector for the human androgen receptor (if the cell line does not endogenously express it)

• Reporter plasmid containing an androgen-responsive promoter driving a reporter gene (e.g., luciferase, β-galactosidase)

• Cell culture medium and supplements

• Transfection reagent

• Test compounds and reference androgens

• Lysis buffer and substrate for the reporter enzyme

• Luminometer or spectrophotometer

Procedure:

• Cell Culture and Transfection: Culture the cells to an appropriate confluency. Co-transfect the cells with the AR expression vector (if necessary) and the reporter plasmid using a suitable transfection method.

• Compound Treatment: After transfection, seed the cells into 96-well plates. Following cell attachment, treat the cells with serial dilutions of the test and reference compounds. Include a vehicle control.

• Incubation: Incubate the cells for a specified period (e.g., 24 hours) to allow for AR activation and reporter gene expression.

• Cell Lysis and Reporter Assay: Lyse the cells and measure the activity of the reporter enzyme according to the manufacturer's instructions. For luciferase assays, measure the light emission using a luminometer.

• Data Analysis: Normalize the reporter gene activity to a measure of cell viability or a co-transfected control plasmid. Plot the normalized reporter activity against the logarithm of the compound concentration. Determine the EC50 value using a sigmoidal dose-response curve fit.

Caption: General workflow for in vitro androgenicity testing.

Conclusion

This guide provides a foundational understanding of the in vitro assessment of androgenic compounds, with a focus on androgen receptor binding and transactivation assays. While comprehensive data for well-known androgens like Testosterone and DHT are available and presented for comparative context, a significant data gap exists for 8-Testosterone. Further research is required to elucidate the in vitro androgenic profile of 8-Testosterone to enable a direct and quantitative comparison with other androgens. The detailed experimental protocols provided herein offer a standardized framework for conducting such future investigations.

Validating Analytical Methods for 8-Testosterone: A Comparative Guide

The accurate quantification of 8-Testosterone, a critical androgen, is paramount for researchers, scientists, and drug development professionals. This guide provides a comprehensive comparison of a validated Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) method with alternative analytical techniques, supported by experimental data and detailed protocols.

Performance Comparison of Analytical Methods

The selection of an appropriate analytical method is crucial for obtaining reliable and reproducible data. While various techniques are available for steroid hormone analysis, they differ significantly in their performance characteristics. LC-MS/MS has emerged as the gold standard due to its high sensitivity and specificity, particularly for complex biological matrices.[1][2] This section compares a typical validated LC-MS/MS method with a common alternative, the immunoassay.

Parameter	LC-MS/MS	Immunoassay
**Linearity (R²) **	>0.99	Variable, often >0.95
Accuracy (% Recovery)	95-105%[3][4]	80-120%
Precision (%RSD)	<15%[3][4]	<20%
Limit of Detection (LOD)	Low pg/mL to ng/dL range[1][4][5]	Higher than LC-MS/MS, often in the ng/dL range
Specificity	High (mass-based detection)[6]	Prone to cross-reactivity with similar steroid structures[6]
Throughput	Moderate to High	High
Cost per Sample	Higher	Lower

Experimental Protocols

Detailed and standardized experimental protocols are essential for the reproducibility and validity of analytical results. Below are the methodologies for the compared analytical techniques.

Validated LC-MS/MS Method

This method provides a highly sensitive and specific approach for the quantification of 8-Testosterone in serum or plasma.

1. Sample Preparation (Liquid-Liquid Extraction):

• To 200 µL of serum or plasma, add an internal standard (e.g., Testosterone-d3).

• Perform liquid-liquid extraction using 1 mL of methyl tert-butyl ether (MTBE) by vortexing for 10 minutes.

• Centrifuge at 10,000 rpm for 5 minutes to separate the organic and aqueous layers.

• Transfer the upper organic layer to a clean tube and evaporate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the dried extract in 100 µL of 50% methanol (B129727) in water.[7]

2. Chromatographic Conditions:

• HPLC System: A high-performance liquid chromatography system.

• Column: A C18 reversed-phase column (e.g., 50 x 2.1 mm, 1.8 µm).

• Mobile Phase A: 0.1% formic acid in water.

• Mobile Phase B: 0.1% formic acid in methanol.

• Gradient Elution: A linear gradient from 40% to 95% Mobile Phase B over 5 minutes.

• Flow Rate: 0.3 mL/min.

• Injection Volume: 10 µL.

3. Mass Spectrometry Conditions:

• Mass Spectrometer: A triple quadrupole mass spectrometer.

• Ionization Source: Electrospray Ionization (ESI) in positive mode.

• Multiple Reaction Monitoring (MRM) Transitions: Specific precursor-to-product ion transitions for 8-Testosterone and the internal standard are monitored for quantification. For testosterone (B1683101), a common transition is m/z 289.3 → 97.0.[1][3]

• Source Parameters: Optimized source temperature, ion spray voltage, and gas flows to achieve maximal signal intensity.

Immunoassay Method

Immunoassays are a common, high-throughput alternative for hormone analysis.

1. Principle:

• Competitive immunoassays are frequently used. In this format, unlabeled 8-Testosterone in the sample competes with a labeled form of the hormone for a limited number of antibody binding sites.

• The amount of labeled hormone bound to the antibody is inversely proportional to the concentration of 8-Testosterone in the sample.[6]

2. General Procedure:

• A specific volume of the sample, calibrators, and controls are added to microplate wells coated with anti-testosterone antibodies.

• A fixed amount of enzyme-labeled testosterone is added to each well.

• The plate is incubated to allow for competitive binding.

• The wells are washed to remove unbound components.

• A substrate is added, which reacts with the enzyme to produce a measurable signal (e.g., colorimetric or chemiluminescent).

• The signal is read using a microplate reader, and the concentration of 8-Testosterone is determined by interpolation from a standard curve.

Visualizing Key Processes

To further elucidate the concepts discussed, the following diagrams illustrate the testosterone signaling pathway and the experimental workflow of the validated LC-MS/MS method.

Figure 1. Classical Testosterone Signaling Pathway.

Figure 2. LC-MS/MS Experimental Workflow.

References

• 1. Total testosterone quantitative measurement in serum by LC-MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Sensitive LC-MS/MS Assay for Total Testosterone Quantification on Unit Resolution and High-Resolution Instruments - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Using mass spectrometry to overcome the longstanding inaccuracy of a commercially-available clinical testosterone immunoassay - PMC [pmc.ncbi.nlm.nih.gov]
• 4. agilent.com [agilent.com]
• 5. tools.thermofisher.com [tools.thermofisher.com]
• 6. Accurately Testing Your Testosterone: LC–MS/MS vs Immunoassay - Steel Health and Hormones Centre [steelhealthandhormonescentre.com]
• 7. Development of LC-MS/MS Confirmatory Method for the Determination of Testosterone in Bovine Serum - PMC [pmc.ncbi.nlm.nih.gov]

Navigating the Metabolic Maze: A Comparative Guide to Testosterone's Stability

For researchers and drug development professionals in the field of endocrinology and steroid chemistry, understanding the metabolic stability of androgenic compounds is paramount. A longer metabolic half-life can translate to more stable plasma concentrations and less frequent dosing, key characteristics for therapeutic candidates. This guide provides a comparative overview of the metabolic stability of testosterone (B1683101) and its derivatives, offering insights supported by experimental data.

A Note on 8-Testosterone: While this guide aims to provide a comprehensive comparison, a thorough search of scientific literature did not yield specific quantitative data on the metabolic stability of 8-Testosterone. Therefore, we will use testosterone and its well-characterized derivatives as a benchmark for comparison against other anabolic androgenic steroids like nandrolone.

Quantitative Comparison of Metabolic Stability

The metabolic stability of testosterone and its analogues is often evaluated by their plasma half-life. The introduction of ester groups at the 17-beta position of the testosterone molecule is a common strategy to prolong its duration of action. The length of the ester chain directly correlates with the half-life of the compound.

Compound	Half-Life
Testosterone	10 - 100 minutes[1]
Testosterone Propionate	~0.8 days
Testosterone Enanthate	~4.5 days
Testosterone Cypionate	~8 days[1]
Testosterone Undecanoate	20.9 - 33.9 days
Nandrolone	~8 days

Understanding the Metabolic Pathways of Testosterone

Testosterone undergoes extensive metabolism in the body, primarily in the liver. The main metabolic pathways involve oxidation and reduction reactions, followed by conjugation to form water-soluble metabolites that are excreted in the urine.

Caption: Principal metabolic pathways of testosterone.

Experimental Protocols for Assessing Metabolic Stability

The in vitro metabolic stability of a compound is a critical parameter assessed during drug discovery. These assays help predict the in vivo hepatic clearance of a drug. The two most common methods are the liver microsomal stability assay and the hepatocyte stability assay.

Liver Microsomal Stability Assay

This assay utilizes liver microsomes, which are subcellular fractions containing a high concentration of drug-metabolizing enzymes, particularly cytochrome P450s (CYPs).

Protocol:

• Incubation: The test compound is incubated with pooled human liver microsomes in a phosphate (B84403) buffer at 37°C.

• Cofactor Addition: The reaction is initiated by adding a NADPH-regenerating system, which is an essential cofactor for CYP enzymes.

• Time Points: Aliquots are taken at various time points (e.g., 0, 5, 15, 30, 60 minutes).

• Reaction Quenching: The reaction in each aliquot is stopped by adding a cold organic solvent, such as acetonitrile.

• Analysis: The samples are centrifuged, and the supernatant is analyzed by liquid chromatography-tandem mass spectrometry (LC-MS/MS) to quantify the remaining parent compound.

• Data Interpretation: The rate of disappearance of the parent compound is used to calculate the in vitro half-life (t½) and intrinsic clearance (CLint).

Hepatocyte Stability Assay

This assay uses intact liver cells (hepatocytes), providing a more comprehensive picture of metabolism as it includes both Phase I and Phase II metabolic enzymes, as well as transporter effects.

Protocol:

• Cell Preparation: Cryopreserved or fresh hepatocytes are thawed and suspended in an appropriate incubation medium.

• Incubation: The test compound is added to the hepatocyte suspension and incubated at 37°C in a shaking water bath or on an orbital shaker to ensure adequate oxygenation.

• Time Points: Samples are collected at various time points.

• Reaction Termination: The reaction is terminated by adding a cold organic solvent.

• Sample Processing and Analysis: Similar to the microsomal assay, samples are processed and analyzed by LC-MS/MS.

• Data Calculation: The in vitro half-life and intrinsic clearance are determined from the rate of disappearance of the test compound.

Caption: Experimental workflow for in vitro metabolic stability assays.

References

• 1. testosterone [m.glowm.com]

Independent Verification of Testosterone's Reported Effects: A Comparative Guide for Researchers

Introduction

Testosterone (B1683101), a steroid hormone from the androgen group, is the principal male sex hormone and plays a crucial role in the development of male reproductive tissues and the promotion of secondary sexual characteristics.[1] Beyond its primary functions, testosterone is implicated in a wide range of physiological processes, including the regulation of muscle mass and strength, bone density, erythropoiesis, and mood.[2][3] This guide provides an independent verification of the reported effects of testosterone, offering a comparative analysis with other androgens and detailing key experimental protocols for its study. Given the absence of a recognized androgen officially designated "8-Testosterone" in scientific literature, this guide will focus on the extensively studied and well-documented effects of testosterone.

Quantitative Data Summary

The following tables summarize key quantitative data regarding the effects of testosterone and its comparison with other androgens.

Table 1: Reported Effects of Testosterone on Various Physiological Parameters

Parameter	Reported Effect of Testosterone	Supporting Experimental Data (Summary)
Muscle Mass & Strength	Increases lean body mass and muscle strength.[2]	Studies in hypogonadal men show significant increases in muscle volume and leg press strength with testosterone replacement therapy.[4]
Bone Mineral Density (BMD)	Increases bone mineral density and strength.[2][3]	The Testosterone Trials demonstrated a significant increase in volumetric bone mineral density in the spine and hip of older men treated with testosterone for one year.[3]
Erythropoiesis	Stimulates the production of red blood cells.[5]	Testosterone treatment has been shown to increase hemoglobin and hematocrit levels, in part by stimulating erythropoietin synthesis.[6]
Sexual Function	Increases libido, erectile function, and sexual activity.[3]	The Testosterone Trials reported significant improvements in multiple aspects of sexual function in older men with low testosterone levels.[3]
Mood and Cognition	May improve mood and depressive symptoms, but effects on cognition are not well-established.[3]	Some studies report slight improvements in mood, while the Testosterone Trials found no significant improvement in cognitive function.[3]
Metabolism	Can decrease fat mass and influence glucose homeostasis.	Testosterone administration is associated with a decrease in fat mass and an increase in lean body mass.

Table 2: Comparative Analysis of Testosterone and Other Androgens

Androgen	Relative Anabolic Activity	Relative Androgenic Activity	Primary Clinical/Research Applications
Testosterone	100	100	Hormone replacement therapy, research on androgen action.
Dihydrotestosterone (DHT)	200-300	200-300	Research on androgen-dependent tissues (e.g., prostate), treatment of specific conditions.
Nandrolone	125	37	Treatment of anemia, osteoporosis, and cachexia.
Stanozolol	320	30	Formerly used for anemia and hereditary angioedema; often abused in sports.
Oxandrolone	322-633	24	Treatment of catabolic states, promotion of weight gain after surgery or trauma.

Experimental Protocols

Detailed methodologies for key experiments cited in this guide are provided below to facilitate independent verification and further research.

Protocol 1: Determination of Anabolic and Androgenic Activity (Hershberger Assay)

Objective: To assess the anabolic and androgenic potency of a testosterone analog in a rodent model.

Methodology:

• Animal Model: Immature, castrated male rats (e.g., Sprague-Dawley, 21-23 days old). Castration is performed to remove the endogenous source of androgens.

• Treatment Groups:

  • Vehicle control (e.g., sesame oil).

  • Testosterone propionate (B1217596) (reference standard) at various doses.

  • Test compound (e.g., a testosterone analog) at various doses.

• Administration: Daily subcutaneous injections for 7-10 days.

• Endpoint Measurement:

  • Anabolic activity: The wet weight of the levator ani muscle is measured.

  • Androgenic activity: The wet weights of the seminal vesicles and ventral prostate are measured.

• Data Analysis: Dose-response curves are generated for the test compound and testosterone propionate for both anabolic and androgenic endpoints. The relative potency is calculated by comparing the doses required to produce a half-maximal response (ED50).

Protocol 2: In Vitro Androgen Receptor Binding Assay

Objective: To determine the binding affinity of a compound for the androgen receptor (AR).

Methodology:

• Receptor Source: Cytosolic extracts from tissues rich in AR (e.g., rat prostate) or cells transfected with a human AR expression vector.

• Radioligand: A high-affinity, radiolabeled androgen, such as [³H]-dihydrotestosterone ([³H]-DHT).

• Assay Procedure:

  • A constant concentration of the radioligand is incubated with the receptor preparation in the presence of increasing concentrations of the unlabeled test compound.

  • Non-specific binding is determined in the presence of a large excess of unlabeled DHT.

• Separation of Bound and Free Ligand: Methods such as dextran-coated charcoal adsorption or filtration are used to separate the receptor-bound radioligand from the free radioligand.

• Data Analysis: The amount of bound radioactivity is measured by liquid scintillation counting. The concentration of the test compound that inhibits 50% of the specific binding of the radioligand (IC50) is determined. The equilibrium dissociation constant (Ki) can then be calculated using the Cheng-Prusoff equation.

Mandatory Visualizations

Signaling Pathways

Caption: Classical signaling pathway of testosterone.

Experimental Workflow

Caption: Experimental workflow for androgenic compound verification.

Logical Relationships

Caption: Comparison of Testosterone with other androgenic compounds.

References

• 1. Testosterone - Wikipedia [en.wikipedia.org]
• 2. Testosterone Molecular Model Kit, Assembled [indigoinstruments.com]
• 3. researchgate.net [researchgate.net]
• 4. scilearn.sydney.edu.au [scilearn.sydney.edu.au]
• 5. beerconnoisseur.com [beerconnoisseur.com]
• 6. mdpi.com [mdpi.com]

A Head-to-Head Comparison of Testosterone and Epitestosterone for Researchers

An essential guide for researchers, scientists, and drug development professionals, this document provides a comprehensive, data-driven comparison of testosterone (B1683101) and its endogenous epimer, epitestosterone (B28515). This guide delves into their biochemical interactions, physiological effects, and the experimental methodologies used to evaluate them.

This document summarizes the key differences in the interactions of testosterone and epitestosterone with the androgen receptor (AR) and the enzyme 5α-reductase. While testosterone is a potent agonist of the androgen receptor, driving male physiological development and characteristics, epitestosterone is recognized as a weak competitive antagonist of the AR and a potent inhibitor of 5α-reductase, the enzyme responsible for converting testosterone to the more potent dihydrotestosterone (B1667394) (DHT). This opposing pharmacology forms the basis of their distinct biological roles and the significance of their urinary ratio in anti-doping tests.

Quantitative Comparison of Biochemical Interactions

The following tables provide a summary of the quantitative data available for the binding affinity of testosterone and epitestosterone to the androgen receptor and their interaction with 5α-reductase.

Compound	Target	Parameter	Value	Species/Tissue	Reference
Testosterone	Androgen Receptor	Kᵢ (inhibition constant)	34.3 nM	Rat Prostate	[1]
Epitestosterone	Androgen Receptor	Kᵢ (inhibition constant)	29.8 nM	Rat Prostate	[2]

Compound	Target	Parameter	Value	Species/Tissue	Reference
Testosterone	5α-reductase type 2	Kₘ (Michaelis constant)	0.5 µM	Human (recombinant)
Epitestosterone	5α-reductase	Kᵢ (inhibition constant)	1.2 µM	Rat Prostate	[2]

Experimental Protocols

Detailed methodologies for key in vitro assays are provided below to facilitate the replication and validation of these findings.

Androgen Receptor Competitive Binding Assay

This protocol is a representative method for determining the binding affinity of a test compound to the androgen receptor.

Objective: To determine the inhibition constant (Kᵢ) of a test compound for the androgen receptor by measuring its ability to displace a radiolabeled androgen.

Materials:

• Rat ventral prostate cytosol (source of androgen receptors)

• [³H]-R1881 (methyltrienolone) as the radioligand

• Testosterone, epitestosterone, or other test compounds

• Assay buffer (e.g., Tris-HCl buffer with EDTA and dithiothreitol)

• Charcoal-dextran suspension

• Scintillation cocktail and scintillation counter

Procedure:

• Cytosol Preparation: Prepare cytosol from the ventral prostates of castrated male rats. Homogenize the tissue in assay buffer and centrifuge at high speed to obtain the cytosolic fraction containing the androgen receptors.

• Assay Setup: In a series of tubes, add a fixed concentration of [³H]-R1881 and varying concentrations of the unlabeled test compound (e.g., testosterone or epitestosterone).

• Incubation: Incubate the mixture at a controlled temperature (e.g., 4°C) for a sufficient time to reach binding equilibrium.

• Separation of Bound and Unbound Ligand: Add a charcoal-dextran suspension to each tube. The charcoal adsorbs the unbound radioligand.

• Centrifugation: Centrifuge the tubes to pellet the charcoal. The supernatant will contain the receptor-bound radioligand.

• Quantification: Transfer an aliquot of the supernatant to a scintillation vial, add scintillation cocktail, and measure the radioactivity using a scintillation counter.

• Data Analysis: Plot the percentage of bound [³H]-R1881 against the concentration of the test compound. The IC₅₀ value (the concentration of the test compound that inhibits 50% of the specific binding of the radioligand) is determined from this curve. The Kᵢ value can then be calculated using the Cheng-Prusoff equation.

5α-Reductase Inhibition Assay

This protocol outlines a general method for assessing the inhibitory potential of a compound against 5α-reductase.

Objective: To determine the inhibition constant (Kᵢ) of a test compound for 5α-reductase by measuring the reduction in the conversion of testosterone to dihydrotestosterone (DHT).

Materials:

• Rat prostate homogenate (source of 5α-reductase)

• [¹⁴C]-Testosterone as the substrate

• NADPH as a cofactor

• Epitestosterone or other test compounds

• Reaction buffer (e.g., phosphate (B84403) buffer, pH 6.5)

• Ethyl acetate (B1210297) for extraction

• Thin-layer chromatography (TLC) plates

• Phosphorimager or scintillation counter

Procedure:

• Enzyme Preparation: Prepare a homogenate from rat prostates in the reaction buffer.

• Reaction Mixture: In a reaction tube, combine the prostate homogenate, NADPH, and varying concentrations of the test compound (e.g., epitestosterone).

• Initiation of Reaction: Add [¹⁴C]-Testosterone to initiate the enzymatic reaction.

• Incubation: Incubate the reaction mixture at 37°C for a defined period.

• Reaction Termination and Extraction: Stop the reaction by adding a quenching agent and extract the steroids using ethyl acetate.

• Chromatographic Separation: Evaporate the organic solvent and redissolve the residue. Spot the samples on a TLC plate and develop the chromatogram to separate testosterone and DHT.

• Quantification: Visualize and quantify the radioactive spots corresponding to testosterone and DHT using a phosphorimager or by scraping the spots and using a scintillation counter.

• Data Analysis: Calculate the percentage of testosterone converted to DHT in the presence of different concentrations of the inhibitor. Determine the IC₅₀ value from the dose-response curve and subsequently calculate the Kᵢ value.

Signaling Pathways and Mechanisms of Action

The biological effects of testosterone and epitestosterone are dictated by their interactions with the androgen receptor and their influence on androgen metabolism.

Androgen Receptor Signaling Pathway: Testosterone vs. Epitestosterone

Testosterone acts as a classical agonist for the androgen receptor. Upon binding, it induces a conformational change in the receptor, leading to its dimerization, nuclear translocation, and the subsequent regulation of target gene transcription. In contrast, epitestosterone acts as a competitive antagonist, binding to the androgen receptor without inducing the conformational changes necessary for full receptor activation, thereby inhibiting the actions of endogenous androgens.

Caption: Androgen Receptor Signaling: Testosterone vs. Epitestosterone.

Experimental Workflow for a Competitive Binding Assay

The following diagram illustrates the key steps in a typical competitive binding assay used to determine the affinity of a compound for a receptor.

Caption: Workflow for a Competitive Binding Assay.

Inhibition of 5α-Reductase by Epitestosterone

Testosterone is converted to the more potent androgen, dihydrotestosterone (DHT), by the enzyme 5α-reductase. Epitestosterone acts as a competitive inhibitor of this enzyme, thereby reducing the production of DHT.

Caption: Inhibition of 5α-Reductase by Epitestosterone.

References

• 1. Inhibition of 5 alpha-reductase activity impairs the testosterone-dependent restoration of spermiogenesis in adult rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Human prostatic steroid 5 alpha-reductase isoforms--a comparative study of selective inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Safeguarding Research: Proper Disposal Procedures for 8-Testosterone

For researchers, scientists, and drug development professionals, ensuring the safe handling and disposal of active pharmaceutical ingredients like 8-Testosterone is paramount to maintaining a secure laboratory environment and preventing environmental contamination. This guide provides essential, step-by-step logistical and safety information for the proper disposal of 8-Testosterone, aligning with institutional and regulatory standards.

Core Principles of Hormonal Waste Management

Testosterone (B1683101) and its analogs are classified as hazardous drugs and may be considered hazardous waste, necessitating specific disposal protocols. The primary goal is to prevent the release of hormonally active compounds into the environment and to ensure the safety of all personnel. Disposal procedures are contingent on whether the material is unused (stock) or residual waste from experimental use.

Disposal of Unused or Expired 8-Testosterone

Unused or expired 8-Testosterone should not be discarded in regular laboratory trash or poured down the drain. The recommended procedure is to manage it as hazardous chemical waste.

Step-by-Step Disposal Protocol for Unused 8-Testosterone:

• Segregation and Labeling:

  • Keep the 8-Testosterone in its original, clearly labeled container.

  • If the original container is compromised, place it within a larger, sealed, and labeled hazardous waste container. The label should clearly indicate "Hazardous Waste," the chemical name ("8-Testosterone"), and any associated hazard symbols.

• Secure Storage:

  • Store the container in a designated, secure area for hazardous waste, away from general laboratory traffic. This area should be clearly marked with appropriate warning signs.

• Arrange for Professional Disposal:

  • Contact your institution's Environmental Health and Safety (EHS) department to arrange for pickup and disposal by a licensed hazardous waste management company. These companies are equipped to handle and incinerate pharmaceutical waste in compliance with federal and local regulations.

Disposal of Contaminated Labware and Residual 8-Testosterone

Items contaminated with 8-Testosterone, such as personal protective equipment (PPE), absorbent pads, and empty vials, require special handling.

Procedure for Contaminated Solid Waste:

• Collection: Place all contaminated disposable items (gloves, gowns, absorbent pads, etc.) into a designated, leak-proof, and puncture-resistant hazardous waste container. This container should be clearly labeled "Hazardous Drug Waste."

• Disposal: Once full, seal the container and arrange for its disposal through your institution's EHS-approved hazardous waste stream.

Procedure for Sharps Waste:

• Immediate Disposal: Immediately place all needles and syringes used for handling 8-Testosterone into a designated, puncture-proof sharps container.

• Labeling: The sharps container must be labeled as "Hazardous Drug Waste" or "Chemotherapy Waste."

• Disposal: When the container is three-quarters full, seal it and arrange for disposal through the regulated medical waste stream, managed by your institution's EHS.

Decontamination of Surfaces and Reusable Equipment

Work surfaces and non-disposable equipment that come into contact with 8-Testosterone must be decontaminated to prevent cross-contamination and accidental exposure.

Decontamination Protocol:

• Initial Cleaning: Wipe the surface or equipment with a disposable absorbent pad saturated with a suitable solvent (e.g., 70% ethanol) to remove visible contamination.

• Chemical Inactivation: Prepare a fresh solution of 2% sodium hypochlorite (B82951) (bleach). Liberally apply the solution to the surface and allow a contact time of at least 10-15 minutes.

• Rinsing: Thoroughly rinse the surface with purified water to remove the bleach residue.

• Final Wipe-Down: Wipe the surface dry with clean, disposable absorbent pads.

• Waste Disposal: All materials used for decontamination (pads, wipes) must be disposed of as hazardous drug waste.

Experimental Protocol: Chemical Inactivation of Aqueous 8-Testosterone Waste

For small quantities of aqueous waste containing 8-Testosterone, chemical inactivation through oxidation can be an effective pre-treatment step before collection by hazardous waste services. This procedure should be performed in a certified chemical fume hood with appropriate PPE.

Materials:

• Aqueous waste containing 8-Testosterone

• Sodium hypochlorite solution (household bleach, typically 5-6% NaOCl)

• Stir plate and stir bar

• Appropriate glass reaction vessel

• pH meter or pH paper

Procedure:

• Preparation: Place the aqueous 8-Testosterone waste in the reaction vessel within a chemical fume hood. Add a stir bar and begin gentle stirring.

• Oxidation: Slowly add an excess of sodium hypochlorite solution to the waste. A general guideline is to add a volume of bleach that is at least twice the volume of the aqueous waste to ensure complete oxidation.

• Reaction Time: Allow the mixture to react for a minimum of 2 hours with continuous stirring. The reaction will degrade the steroid structure.

• Neutralization (if required by institutional policy): Check the pH of the resulting solution. If necessary, neutralize it according to your institution's EHS guidelines before packaging it for hazardous waste disposal.

• Disposal: Transfer the treated solution to a clearly labeled hazardous waste container for collection by your institution's EHS.

Quantitative Data on Testosterone Degradation

The following table summarizes the efficiency of various methods for the degradation of testosterone, primarily from studies focused on environmental and wastewater treatment. These values provide an indication of the potential effectiveness of different degradation pathways.

Degradation Method	Matrix	Efficiency/Rate	Reference
Biodegradation (Aerobic)	Tryptic Soy Broth	Half-life of approx. 4-5 hours	[1][2]
Biodegradation (Anaerobic)	Tryptic Soy Broth	Half-life approx. 6 times longer than aerobic	[1]
Electrochemical Oxidation	Water	Up to 97% removal	[3][4]
Photodegradation (254 nm UV)	Aqueous Solution	~90% degradation in 25 minutes	[5]

Visualizing Disposal Workflows

Logical Flow for 8-Testosterone Waste Disposal

Caption: Workflow for the proper segregation and disposal of 8-Testosterone waste.

Decision Pathway for Handling 8-Testosterone Materials

Caption: Decision-making process for handling materials associated with 8-Testosterone.

References

• 1. Degradation kinetics of testosterone by manure-borne bacteria: influence of temperature, pH, glucose amendments, and dissolved oxygen - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Differentiation of adsorption and degradation in steroid hormone micropollutants removal using electrochemical carbon nanotube membrane - PMC [pmc.ncbi.nlm.nih.gov]
• 4. publikationen.bibliothek.kit.edu [publikationen.bibliothek.kit.edu]
• 5. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Safeguarding Your Research: Essential Protocols for Handling Testosterone

For researchers, scientists, and drug development professionals, ensuring a safe laboratory environment is paramount, especially when handling potent compounds like testosterone (B1683101). Adherence to strict safety and disposal protocols is not just a matter of compliance but a critical component of responsible research. This guide provides essential, immediate safety and logistical information for the handling and disposal of testosterone.

Personal Protective Equipment (PPE)

When working with testosterone, a comprehensive approach to personal protection is necessary to minimize exposure risks. The following table summarizes the required personal protective equipment.

PPE Component	Specification	Purpose
Eye Protection	Safety glasses with side shields or goggles.	To protect eyes from potential splashes or aerosols.[1][2][3]
Hand Protection	Chemical-resistant gloves (e.g., nitrile, butyl).	To prevent skin contact and absorption.[1][2][4][5]
Body Protection	Laboratory coat or impervious protective clothing.	To protect skin and clothing from contamination.[1][2][6]
Respiratory Protection	Use in a well-ventilated area. A respirator may be necessary if aerosols are generated.	To prevent inhalation of airborne particles.[1]

Handling and Operational Plan

Safe handling of testosterone involves a systematic approach from preparation to disposal. Adherence to these procedural steps is crucial for minimizing risk.

Preparation:

• Designated Area: All work with testosterone should be conducted in a designated area, such as a chemical fume hood, especially when dealing with volatile forms or generating aerosols.[2][7]

• Gather Materials: Before starting, ensure all necessary equipment, including PPE, spill cleanup materials, and waste disposal containers, are readily accessible.

• Review Safety Data Sheet (SDS): Always consult the SDS for testosterone before use to be fully aware of its hazards and handling precautions.[1][6][8]

Handling:

• Don PPE: Put on all required PPE as specified in the table above before handling the compound.

• Weighing and Transferring: When weighing or transferring testosterone powder, do so carefully to avoid creating dust. Use of a fume hood is recommended.[2]

• Avoid Contamination: Do not eat, drink, or apply cosmetics in the laboratory.[2][4][9] Wash hands thoroughly with soap and water after handling testosterone, even if gloves were worn.[2][4][9]

In Case of a Spill:

• Evacuate: If the spill is large or in a poorly ventilated area, evacuate non-essential personnel.[1]

• Don Appropriate PPE: Ensure you are wearing the correct PPE before attempting to clean the spill.[1]

• Containment: Contain the spill using appropriate absorbent materials.

• Cleanup: Carefully collect the spilled material and place it in a sealed, labeled container for hazardous waste disposal.[6]

• Decontaminate: Clean the spill area thoroughly with a suitable detergent or solvent.[7]

Disposal Plan

Proper disposal of testosterone and associated waste is critical to prevent environmental contamination and accidental exposure.

Waste Segregation:

• Hazardous Waste: All testosterone waste, including unused compounds, contaminated lab supplies (e.g., gloves, absorbent pads), and cleanup materials, must be disposed of as hazardous waste.

• Sharps Waste: Needles and syringes used for testosterone administration must be disposed of in a designated sharps container.[10][11]

Disposal Procedure:

• Containerization: Place all hazardous waste in a clearly labeled, sealed, and leak-proof container.[1]

• Labeling: The container must be labeled as "Hazardous Waste" and include the name of the chemical (Testosterone).

• Storage: Store the waste container in a secure, designated area away from general lab traffic.

• Collection: Arrange for collection by a licensed hazardous waste disposal company. Follow your institution's specific procedures for hazardous waste pickup.

Empty testosterone vials should be placed in a sharps container to prevent accidental breakage and injury.[10]

Experimental Workflow for Handling Testosterone

The following diagram illustrates the logical workflow for the safe handling of testosterone from initial preparation to final disposal, ensuring safety and compliance at each step.

References

• 1. cdn.pfizer.com [cdn.pfizer.com]
• 2. Lab Safety Rules and Guidelines | Lab Manager [labmanager.com]
• 3. cleanchemlab.com [cleanchemlab.com]
• 4. artsci.usu.edu [artsci.usu.edu]
• 5. Personal Protective Equipment - Canada.ca [canada.ca]
• 6. pharmasd.com [pharmasd.com]
• 7. Article - Laboratory Safety Manual - ... [policies.unc.edu]
• 8. carlroth.com [carlroth.com]
• 9. Safe Laboratory Practices & Procedures [ors.od.nih.gov]
• 10. reddit.com [reddit.com]
• 11. pointofpride.org [pointofpride.org]